Enalaprilmaleate

Core Science & Biosynthesis

A Technical Guide to the Synthesis and Characterization of Enalapril Maleate for Pharmaceutical Research

For Researchers, Scientists, and Drug Development Professionals

December 2025

Executive Summary

Enalapril (B1671234) maleate (B1232345) is a crucial orally administered prodrug belonging to the angiotensin-converting enzyme (ACE) inhibitor class of medications.[1][2] It is widely prescribed for the management of hypertension and heart failure.[3][4] Upon oral administration, enalapril maleate is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235), which is a potent inhibitor of the angiotensin-converting enzyme.[2][3] This inhibition prevents the conversion of angiotensin I to the powerful vasoconstrictor angiotensin II, leading to vasodilation and a reduction in blood pressure.[2][5] This guide provides a comprehensive overview of the synthesis and detailed characterization of enalapril maleate, offering in-depth experimental protocols, quantitative data summaries, and visual workflows to support pharmaceutical research and development.

Synthesis of Enalapril Maleate

The synthesis of enalapril, a complex dipeptide derivative, is a multi-step process. A common and effective method involves the reductive alkylation of a dipeptide, L-alanyl-L-proline, with ethyl 2-oxo-4-phenylbutyrate. The resulting enalapril is then reacted with maleic acid to form the stable maleate salt.[6][7]

General Synthesis Workflow

The synthesis can be logically broken down into several key stages, starting from the protection of amino acids to the final salt formation.

Caption: General workflow for the synthesis of Enalapril Maleate.

Experimental Protocol: Reductive Alkylation and Salt Formation

This protocol outlines the synthesis of enalapril via reductive alkylation followed by conversion to its maleate salt.[8]

• Catalyst Preparation: A weighted amount of a suitable catalyst (e.g., Raney nickel) is placed in a glass reactor under a layer of solvent (e.g., ethanol) in a hydrogen flow. The catalyst is activated with hydrogen for 20-30 minutes.[8]

• Reaction Mixture: L-alanyl-L-proline (0.022 mol) and ethyl 2-oxo-4-phenylbutanoate (0.043 mol) are introduced into the reactor containing the activated catalyst and solvent.[8]

• Reductive Alkylation: The reaction mixture is stirred at a constant rate (900-1100 rpm) under a hydrogen pressure of 98-103 kPa at a controlled temperature (e.g., 45°C).[8]

• Isolation of Enalapril: Upon reaction completion, the mixture is filtered to remove the catalyst and concentrated by evaporation, yielding a pale yellow oily residue.[8] This crude enalapril is then dispersed in a sodium chloride solution, with the pH adjusted to 8.5, and extracted with ethyl acetate (B1210297). The aqueous solution is then acidified to pH 4.2 and re-extracted with ethyl acetate. The final organic extract is dried and concentrated to yield enalapril.[8]

• Salt Formation: The purified enalapril is dissolved in ethyl acetate at approximately 30°C. Maleic acid is then added to the solution and stirred.[7]

• Crystallization and Purification: The reaction mixture is cooled to 0°C to induce crystallization of the crude product. The crude enalapril maleate is then filtered and can be further purified by recrystallization from a suitable solvent like isopropyl alcohol to yield the final, pure product.[7]

Mechanism of Action

Enalapril maleate is a prodrug that is inactive until it is metabolized in the body.[1][3] Its therapeutic effects are mediated through the inhibition of the Angiotensin-Converting Enzyme (ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS).[2][3]

• Bioactivation: After oral administration, enalapril is absorbed and rapidly hydrolyzed, primarily in the liver, to its active diacid metabolite, enalaprilat.[2][3]

• ACE Inhibition: Enalaprilat competitively inhibits ACE, preventing the conversion of the inactive decapeptide angiotensin I to the potent vasoconstrictor octapeptide, angiotensin II.[2][5]

• Physiological Effects: The inhibition of ACE leads to decreased plasma levels of angiotensin II. This results in reduced vasoconstriction, decreased aldosterone (B195564) secretion from the adrenal cortex, and consequently, a decrease in sodium and water retention.[2][3] ACE is also responsible for the breakdown of bradykinin (B550075), a potent vasodilator. By inhibiting ACE, enalaprilat increases bradykinin levels, which further contributes to vasodilation and the overall blood pressure-lowering effect.[3]

Signaling Pathway: The Renin-Angiotensin-Aldosterone System (RAAS)

The following diagram illustrates the RAAS pathway and the point of intervention by enalaprilat.

Caption: The RAAS pathway and the inhibitory action of Enalaprilat.

Characterization of Enalapril Maleate

Thorough characterization is essential to confirm the identity, purity, and stability of synthesized enalapril maleate. A combination of spectroscopic, chromatographic, and thermoanalytical techniques is employed.

Chromatographic Methods

High-Performance Liquid Chromatography (HPLC) is the cornerstone for the quantitative analysis of enalapril maleate, including its assay and the determination of related substances.[9][10]

A typical Reverse-Phase HPLC (RP-HPLC) method for the determination of enalapril maleate in tablets is described below.[9][10]

• Instrumentation: A standard HPLC system equipped with a UV detector is used.[11]

• Chromatographic Conditions:

  • Column: A C18 or C8 column, such as a Hewlett Zorbax SB-C18 (150 x 4.6 mm, 5 µm), is commonly used.[9][10]

  • Mobile Phase: A mixture of an organic solvent (e.g., acetonitrile) and an aqueous buffer (e.g., 20-25 mM phosphate (B84403) buffer) is used. The pH of the buffer is typically adjusted to the acidic range (e.g., pH 2.2-3.0).[9][10] A common composition is Acetonitrile:Phosphate Buffer (25:75 v/v).[10]

  • Flow Rate: A flow rate of 0.8-2.0 mL/min is generally applied.[9][10]

  • Detection: UV detection is performed at a wavelength of 210 nm or 215 nm.[9][10]

  • Temperature: The analysis is typically carried out at room temperature or a controlled temperature of 55°C.[10][12]

• Sample Preparation:

  • Standard Solution: A stock solution of enalapril maleate is prepared by dissolving a known quantity in the mobile phase to achieve a specific concentration (e.g., 100 µg/mL).[9]

  • Tablet Sample: Twenty tablets are weighed and finely powdered. A quantity of powder equivalent to a specific amount of enalapril maleate (e.g., 10 mg) is transferred to a volumetric flask, dissolved in the mobile phase with the aid of sonication, and filtered through a 0.45 µm filter.[10]

• Analysis: Equal volumes (e.g., 20 µL) of the standard and sample solutions are injected into the chromatograph. The peak areas are recorded, and the quantity of enalapril maleate in the sample is calculated. The retention time for enalapril maleate is typically short, often less than 9 minutes.[9][10]

Table 1: HPLC Chromatographic Conditions for Enalapril Maleate Analysis

Parameter	Method 1	Method 2	Method 3
Column	Hewlett Zorbax SB-C18 (150x4.6mm, 5µm)[9]	Grace Platinum C8 EPS (250x4.6mm, 5µm)[10]	Hypersil-C18 BDS[13]
Mobile Phase	Acetonitrile: 0.025M Phosphate Buffer (70:30 v/v), pH 3[9]	Acetonitrile: 20mM Phosphate Buffer (25:75 v/v), pH 2.2[10]	50mM KH₂PO₄ Buffer: Methanol (75:25 v/v)[13]
Flow Rate	0.8 mL/min[9]	2.0 mL/min[10]	1.0 mL/min[13]
Detection (UV)	210 nm[9]	215 nm[10]	207 nm[13]
Retention Time	~2.3 min[9]	< 9 min[10]	~5.3 min[13]

Spectroscopic Methods

Spectroscopic techniques are vital for the structural elucidation and confirmation of enalapril maleate.

This method is based on the charge-transfer complexation reaction of the drug.[14]

• Apparatus: A spectrophotometer with 1 cm matched glass cells.[14]

• Reagents: A 0.1% solution of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) in acetonitrile.[14]

• Standard Solution: Prepare a 0.5 mg/mL solution of enalapril maleate in acetonitrile.[14]

• Procedure: Transfer aliquots of the standard solution (containing 25–375 µg of the drug) into a series of 5 mL volumetric flasks. Add 1.4 mL of the 0.1% DDQ solution to each flask and bring the volume up to the mark with acetonitrile.[14]

• Measurement: Allow the color to develop for 3 minutes at room temperature. Measure the absorbance at 565 nm against a reagent blank.[14]

Table 2: Spectroscopic Data for Enalapril Maleate

Technique	Parameter	Observed Value/Characteristic
¹H NMR	Chemical Shifts (in D₂O)	Spectra confirm the existence of cis-trans equilibrium due to hindered rotation around the amide bond.[15]
FTIR (cm⁻¹)	C=O (Carboxylic Acid)	Characteristic stretching vibrations are observed.
C=O (Ester)	Characteristic stretching vibrations are observed.
N-H (Amide)	Characteristic stretching vibrations are observed.
UV-Vis	λmax (in water)	~208 nm[16]
λmax (charge transfer with KIO₃/KI)	352 nm[14]
λmax (charge transfer with DDQ)	565 nm[14]
Mass Spec.	Molecular Weight	492.53 g/mol [14]

Thermal Analysis

Thermal analysis techniques like DSC and TGA provide information on purity, polymorphism, and thermal stability.[17][18]

• Instrumentation: A simultaneous TG-DSC analyzer or separate DSC and TGA instruments.[17][19]

• DSC Procedure: A sample is heated in an aluminum pan at a constant rate (e.g., 10°C/min) from a starting temperature (e.g., 20°C) to a final temperature (e.g., 200°C).[19]

• TGA Procedure: A sample is placed in an aluminum pan and heated from a starting temperature (e.g., 35°C) to a final temperature (e.g., 500°C) at a constant heating rate (e.g., 10°C/min) under an inert (N₂) or oxidizing (air) atmosphere.[17][19]

Table 3: Thermal Analysis Data for Enalapril Maleate

Technique	Parameter	Observed Value/Characteristic
DSC	Melting Point	Intense, sharp peak at approx. 153°C, followed by a broad thermal event at 163°C indicating decomposition.[19][20]
Purity	DSC analysis can indicate high purity, for example, 99.5%.[17][18]
TGA	Onset of Decomposition	Stable up to approx. 148-154°C.[17][20]
Decomposition Stages	Occurs in two stages in an inert (N₂) atmosphere and three stages in an oxidizing (air) atmosphere.[17][18]
Decomposition Product	Maleic anhydride (B1165640) has been identified as a thermal decomposition intermediate.[17][18]

X-ray Diffraction (XRD)

Powder X-ray diffraction is used to characterize the solid-state properties of enalapril maleate, including its different polymorphic forms.[21][22]

Table 4: Crystallographic Data for Enalapril Maleate Polymorphs

Parameter	Form I	Form II
Crystal System	Data not specified in results	Orthorhombic[21][22]
Space Group	P2₁2₁2₁[21]	P2₁2₁2₁[21][22]
Unit Cell Parameters
a (Å)	Data not specified in results	33.9898(3)[21][22]
b (Å)	Data not specified in results	11.2109(1)[21][22]
c (Å)	Data not specified in results	6.64195(7)[21][22]
Volume (V, ų)	Data not specified in results	2530.96(5)[21][22]
Molecules per unit cell (Z)	4[21]	4[21][22]
Relative Stability	Form II is slightly more stable than Form I by 3.5 kcal/mole.[21]

Characterization Workflow

The following diagram provides a logical workflow for the comprehensive characterization of a newly synthesized batch of Enalapril Maleate.

References

• 1. benchchem.com [benchchem.com]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. What is the mechanism of Enalapril Maleate? [synapse.patsnap.com]
• 4. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Enalapril - Wikipedia [en.wikipedia.org]
• 6. Preparation method of enalapril maleate - Eureka | Patsnap [eureka.patsnap.com]
• 7. Page loading... [wap.guidechem.com]
• 8. Enalapril synthesis - chemicalbook [chemicalbook.com]
• 9. anale-chimie.univ-ovidius.ro [anale-chimie.univ-ovidius.ro]
• 10. scispace.com [scispace.com]
• 11. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 12. User-Friendly HPLC Method Development and Validation for Determination of Enalapril Maleate and Its Impurities in Enalapril Tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. ijiset.com [ijiset.com]
• 14. Optimized and Validated Spectrophotometric Methods for the Determination of Enalapril Maleate in Commercial Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Characterization of enalapril maleate: An approach using thermoanalytical, thermokinetic and spectroscopic techniques | Journal of the Serbian Chemical Society [shd-pub.org.rs]
• 19. Hot-Melt Extrusion of the Thermo-Sensitive Peptidomimetic Drug Enalapril Maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. Structure determination of enalapril maleate form II from high-resolution X-ray powder diffraction data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Enalaprilat: A Technical Guide to the Active Metabolite of Enalapril Maleate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of enalaprilat (B1671235), the active metabolite of the prodrug enalapril (B1671234) maleate (B1232345). Enalaprilat is a potent and competitive inhibitor of the angiotensin-converting enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS). This document details the pharmacokinetics of enalapril and enalaprilat, the mechanism of ACE inhibition, and the downstream effects on the RAAS pathway. Furthermore, it provides detailed experimental protocols for the quantification of enalapril and enalaprilat in biological matrices and for the assessment of ACE inhibitory activity.

Introduction

Enalapril maleate is a widely prescribed medication for the treatment of hypertension and heart failure.[1] As a prodrug, enalapril itself is relatively inactive and requires in vivo biotransformation to its active form, enalaprilat.[2] This conversion primarily occurs in the liver through the action of esterases, which hydrolyze the ethyl ester group of enalapril.[3][4] Enalaprilat is a dicarboxylate-containing ACE inhibitor and is responsible for the therapeutic effects of enalapril.[5] Unlike enalapril, enalaprilat has poor oral bioavailability and is therefore not administered orally.[6] Understanding the pharmacokinetics, pharmacodynamics, and analytical methodologies for enalaprilat is crucial for drug development and clinical research.

Pharmacokinetics of Enalapril and Enalaprilat

The pharmacokinetic profiles of enalapril and its active metabolite, enalaprilat, have been well-characterized. Following oral administration, enalapril is readily absorbed, with peak plasma concentrations reached in about one hour.[7] It is then rapidly metabolized to enalaprilat, which has a longer half-life and is the active therapeutic agent.[8]

Table 1: Pharmacokinetic Parameters of Enalapril and Enalaprilat in Healthy Adults

Parameter	Enalapril	Enalaprilat	Reference(s)
Bioavailability (oral)	~60%	Poor	[3][8]
Time to Peak Plasma Concentration (Tmax)	1.06 ± 0.30 h	4.45 ± 1.55 h	[4]
Maximum Plasma Concentration (Cmax)	311.8 ± 163.1 ng/mL	55.9 ± 29.25 ng/mL	[4]
Area Under the Curve (AUC0-∞)	464.8 ± 207.55 ng·h/mL	261.4 ± 122.25 ng·h/mL	[4]
Elimination Half-life (t½)	~1.3 h	~11 h (effective)	[8]

Values are presented as mean ± standard deviation where available.

Mechanism of Action: ACE Inhibition

Enalaprilat exerts its therapeutic effect by competitively inhibiting the angiotensin-converting enzyme (ACE).[6] ACE is a zinc-dependent metalloprotease that plays a critical role in the renin-angiotensin-aldosterone system (RAAS) by converting the inactive decapeptide angiotensin I to the potent vasoconstrictor angiotensin II.[2][3] ACE also degrades bradykinin (B550075), a potent vasodilator.[2]

By inhibiting ACE, enalaprilat leads to:

• Decreased Angiotensin II levels: This results in vasodilation of both arterioles and veins, leading to a reduction in peripheral vascular resistance and a decrease in blood pressure.[1]

• Decreased Aldosterone (B195564) Secretion: Reduced angiotensin II levels lead to decreased aldosterone secretion from the adrenal cortex. This promotes natriuresis and a small increase in serum potassium.[9]

• Increased Bradykinin levels: The inhibition of bradykinin degradation contributes to the vasodilation and antihypertensive effects of enalaprilat.[10]

Potency of Enalaprilat

Enalaprilat is a potent ACE inhibitor with a high binding affinity for the enzyme.

Table 2: In Vitro Potency of Enalaprilat

Parameter	Value	Reference(s)
IC50	1.94 - 2.4 nM	[8][11][12]
Ki	~0.1 nM	[13]

IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor required to reduce the activity of an enzyme by 50%. Ki (Inhibition constant) is the dissociation constant for the enzyme-inhibitor complex.

Signaling Pathways

The primary signaling pathway affected by enalaprilat is the renin-angiotensin-aldosterone system (RAAS). The following diagrams illustrate the metabolic activation of enalapril and the mechanism of action of enalaprilat within the RAAS pathway.

Caption: Metabolic activation of enalapril to enalaprilat in the liver.

Caption: The Renin-Angiotensin-Aldosterone System and the site of enalaprilat inhibition.

Experimental Protocols

Quantification of Enalapril and Enalaprilat in Human Plasma by LC-MS/MS

This protocol provides a general framework for the simultaneous quantification of enalapril and enalaprilat in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

5.1.1. Sample Preparation (Protein Precipitation)

• To 200 µL of human plasma in a microcentrifuge tube, add 20 µL of an internal standard solution (e.g., benazepril).

• Add 600 µL of ice-cold methanol (B129727) to precipitate proteins.

• Vortex the mixture for 1 minute.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

5.1.2. Chromatographic Conditions

• Column: C18 column (e.g., 50 x 2.1 mm, 3 µm particle size).

• Mobile Phase: A gradient of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B52724) (B).

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

5.1.3. Mass Spectrometric Conditions

• Ionization Mode: Electrospray Ionization (ESI), positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Enalapril: m/z 377.2 → 234.1

  • Enalaprilat: m/z 349.2 → 206.1

  • Benazepril (IS): m/z 425.2 → 351.2

Caption: Experimental workflow for LC-MS/MS quantification of enalapril and enalaprilat.

In Vitro ACE Inhibition Assay (Spectrophotometric)

This protocol describes a common method to determine the in vitro ACE inhibitory activity of a compound like enalaprilat using the substrate hippuryl-histidyl-leucine (B1329654) (HHL).

5.2.1. Reagents

• ACE from rabbit lung

• Hippuryl-histidyl-leucine (HHL)

• Borate (B1201080) buffer (pH 8.3)

• 1 M HCl

• Ethyl acetate (B1210297)

• Enalaprilat (or other test inhibitors)

5.2.2. Assay Procedure

• Prepare serial dilutions of enalaprilat in borate buffer.

• In a microplate, add 20 µL of the enalaprilat solution (or buffer for control) and 20 µL of ACE solution.

• Pre-incubate the mixture at 37°C for 10 minutes.

• Initiate the reaction by adding 40 µL of HHL solution.

• Incubate at 37°C for 60 minutes.

• Stop the reaction by adding 150 µL of 1 M HCl.

• Extract the hippuric acid formed by adding 1 mL of ethyl acetate and vortexing.

• Centrifuge to separate the phases.

• Transfer a portion of the ethyl acetate layer to a new plate and evaporate to dryness.

• Re-dissolve the residue in deionized water.

• Measure the absorbance at 228 nm.

5.2.3. Data Analysis

Calculate the percentage of ACE inhibition for each enalaprilat concentration and determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Conclusion

Enalaprilat is the pharmacologically active metabolite of enalapril maleate, acting as a potent and specific inhibitor of the angiotensin-converting enzyme. Its mechanism of action through the renin-angiotensin-aldosterone system is well-established, leading to its widespread use in the management of cardiovascular diseases. The experimental protocols detailed in this guide provide a foundation for the accurate quantification of enalaprilat and the assessment of its inhibitory activity, which are essential for preclinical and clinical research in drug development.

References

• 1. benchchem.com [benchchem.com]
• 2. 4.4. ACE Inhibition Assay [bio-protocol.org]
• 3. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 4. Pharmacokinetics and pharmacodynamics profiles of enalapril maleate in healthy volunteers following determination of enalapril and enalaprilat by two specific enzyme immunoassays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. lcms.cz [lcms.cz]
• 6. Angiotensin-converting enzyme inhibitory assay [protocols.io]
• 7. omicsonline.org [omicsonline.org]
• 8. Angiotensin-converting enzyme Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 9. ACE-inhibitory activity assay: IC50 [protocols.io]
• 10. researchgate.net [researchgate.net]
• 11. medchemexpress.com [medchemexpress.com]
• 12. benchchem.com [benchchem.com]
• 13. The role of enzyme and substrate concentration in the evaluation of serum angiotensin converting enzyme (ACE) inhibition by enalaprilat in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]

The Intricate Dance of Structure and Activity: A Deep Dive into Enalapril Maleate and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This technical guide offers a comprehensive exploration of the structural activity relationship (SAR) of enalapril (B1671234) maleate (B1232345), a cornerstone in the treatment of hypertension and heart failure. By dissecting the molecular architecture of enalapril and its analogs, we can elucidate the key determinants of their potent inhibitory effect on the Angiotensin-Converting Enzyme (ACE). This document provides an in-depth analysis of quantitative inhibition data, detailed experimental protocols, and visual representations of the underlying biochemical pathways and structural relationships to empower researchers in the rational design of next-generation ACE inhibitors.

The Renin-Angiotensin System and the Mechanism of ACE Inhibition

The therapeutic effect of enalapril is rooted in its ability to disrupt the Renin-Angiotensin-Aldosterone System (RAAS), a critical pathway in blood pressure regulation. Enalapril itself is a prodrug, which is hydrolyzed in the liver to its active form, enalaprilat (B1671235). Enalaprilat is a potent and specific inhibitor of ACE, the enzyme responsible for converting the inactive decapeptide angiotensin I to the powerful vasoconstrictor angiotensin II. By blocking this conversion, enalaprilat leads to vasodilation, reduced aldosterone (B195564) secretion, and a subsequent decrease in blood pressure.

Caption: The Renin-Angiotensin-Aldosterone System and the inhibitory action of Enalaprilat.

Core Structural Features and Binding Interactions of Enalaprilat

The potent inhibitory activity of enalaprilat stems from its ability to mimic the transition state of the natural ACE substrate, angiotensin I, and bind with high affinity to the enzyme's active site. The key structural features of enalaprilat and their interactions with the ACE active site are crucial for its efficacy.

The binding of enalaprilat to the ACE active site is a complex interplay of ionic interactions, hydrogen bonding, and hydrophobic interactions. The carboxylate group of enalaprilat chelates the essential zinc ion in the active site, a critical interaction for potent inhibition.[1] The proline ring fits into a hydrophobic pocket, while other functional groups form hydrogen bonds with amino acid residues of the enzyme, further stabilizing the complex.[2]

Caption: Key binding interactions between Enalaprilat and the ACE active site.

Quantitative Structure-Activity Relationship (SAR) of Enalapril Analogs

The development of enalapril analogs has been guided by systematic modifications of its core structure to enhance potency, selectivity, and pharmacokinetic properties. The following table summarizes the in vitro ACE inhibitory activity (IC50) of enalaprilat and selected analogs. Lower IC50 values indicate greater potency.

Compound	Modification from Enalaprilat	ACE Inhibition IC50 (nM)	Reference
Enalaprilat	-	1.94 - 2.4	[3][4]
Lisinopril	Lysine (B10760008) side chain instead of alanine	1.2	[4]
Captopril (B1668294)	Sulfhydryl zinc-binding group	20.0	[4]
Utibaprilat	Different heterocyclic ring	0.510 (rat ACE)	[3]
Analog with para-trifluoromethyl substitution	Trifluoromethyl group on the phenyl ring	0.009 (predicted)	[5]
Analog with N,N-dialkyl aliphatic amide	Modification of the proline amide	0.009 (predicted)	[5]

Note: IC50 values can vary depending on the experimental conditions, such as the source of the ACE enzyme and the assay methodology.[6]

The data reveals several key SAR trends:

• Zinc-Binding Group: The nature of the group that interacts with the zinc ion in the ACE active site is critical for inhibitory potency. While the carboxylate in enalaprilat is effective, other groups like the sulfhydryl in captopril also confer activity, albeit with different potency.[7]

• N-terminal Substituent: Modifications to the N-terminal portion of the molecule, such as the introduction of a lysine side chain in lisinopril, can enhance binding affinity.

• Proline Ring: The proline ring is a crucial element for fitting into the hydrophobic pocket of the ACE active site. Alterations to this ring generally lead to a decrease in potency.

• Phenylalkyl Side Chain: The phenylethyl side chain contributes to hydrophobic interactions. Substitutions on the phenyl ring, such as with a trifluoromethyl group, have been predicted to significantly increase potency.[5]

• Esterification (Prodrug Strategy): Enalapril is the ethyl ester prodrug of enalaprilat. This esterification increases lipophilicity and oral bioavailability. The ester is then cleaved in vivo to release the active diacid, enalaprilat.[8]

Experimental Protocols

Accurate determination of ACE inhibitory activity is paramount in the development of new enalapril analogs. The following are detailed protocols for common in vitro assays.

Spectrophotometric ACE Inhibition Assay

This method is based on the ACE-catalyzed hydrolysis of the substrate hippuryl-L-histidyl-L-leucine (HHL) to hippuric acid (HA) and L-histidyl-L-leucine. The amount of HA produced is quantified by spectrophotometry.

Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Hippuryl-L-histidyl-L-leucine (HHL)

• Enalaprilat or analog test compounds

• 100 mM Sodium borate (B1201080) buffer (pH 8.3) containing 300 mM NaCl

• 1 M HCl

• Ethyl acetate (B1210297)

Procedure:

• Reagent Preparation:

  • Prepare a solution of ACE in borate buffer.

  • Dissolve HHL in borate buffer to a final concentration of 5 mM.

  • Prepare serial dilutions of the inhibitor (enalaprilat or analogs) in borate buffer.

• Enzyme Inhibition Reaction:

  • In a microcentrifuge tube, pre-incubate 20 µL of the inhibitor solution (or buffer for control) with 20 µL of the ACE solution at 37°C for 10 minutes.[1]

  • Initiate the reaction by adding 50 µL of the HHL substrate solution.

  • Incubate the reaction mixture at 37°C for 30-60 minutes.[1]

• Reaction Termination and Extraction:

  • Stop the reaction by adding 250 µL of 1 M HCl.[1]

  • Extract the hippuric acid by adding 1.5 mL of ethyl acetate and vortexing.

  • Centrifuge to separate the phases.

• Quantification:

  • Transfer 1 mL of the ethyl acetate (upper) layer to a new tube and evaporate the solvent.

  • Reconstitute the dried hippuric acid in a suitable volume of buffer.

  • Measure the absorbance of the hippuric acid at 228 nm using a UV-Vis spectrophotometer.

• Data Analysis:

  • Calculate the percentage of ACE inhibition for each inhibitor concentration compared to the control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

HPLC-Based ACE Inhibition Assay

This method offers a more sensitive and specific quantification of hippuric acid produced in the ACE-catalyzed reaction.

Materials:

• Same as for the spectrophotometric assay.

• HPLC system with a C18 reverse-phase column and UV detector.

• Mobile phase: A suitable mixture of an aqueous buffer (e.g., 50 mM sodium phosphate, pH 3.0) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[1]

Procedure:

• Enzyme Inhibition Reaction and Termination: Follow steps 1-3 of the spectrophotometric assay.

• Sample Preparation for HPLC:

  • After stopping the reaction, centrifuge the mixture to pellet any precipitate.

  • Transfer the supernatant to an HPLC vial.

• HPLC Analysis:

  • Inject a defined volume of the sample onto the C18 column.

  • Elute the hippuric acid using an isocratic or gradient mobile phase.

  • Monitor the absorbance at 228 nm.[9]

• Data Analysis:

  • Quantify the peak area of the hippuric acid.

  • Calculate the percentage of ACE inhibition by comparing the peak area of hippuric acid in the sample to that of the control.

  • Determine the IC50 value from the resulting dose-response curve.

Caption: General workflow for in vitro ACE inhibition assays.

Synthesis of Enalapril Analogs

The synthesis of enalapril and its analogs typically involves the coupling of two key building blocks: a substituted N-carboxymethyl amino acid and a proline derivative. A common synthetic route is reductive amination.

General Procedure for Reductive Amination:

• Dipeptide Formation: The dipeptide L-alanyl-L-proline is prepared.

• Reductive Amination: The dipeptide is reacted with an ethyl 2-oxo-4-phenylbutanoate derivative in the presence of a reducing agent, such as hydrogen gas over a palladium catalyst or sodium cyanoborohydride. This step forms the crucial secondary amine linkage.

• Purification: The resulting enalapril analog is purified by chromatography.

• Salt Formation: For pharmaceutical use, the final compound is often converted to a stable salt, such as the maleate salt.

Caption: A generalized synthetic workflow for Enalapril analogs.

Conclusion

The structural activity relationship of enalapril and its analogs is a well-defined field that continues to offer opportunities for the design of novel antihypertensive agents. A thorough understanding of the key structural motifs required for potent ACE inhibition, coupled with robust in vitro and in vivo testing methodologies, is essential for the successful development of new therapeutics. This guide has provided a comprehensive overview of the current knowledge, from the fundamental biochemical pathways to detailed experimental protocols, to serve as a valuable resource for researchers dedicated to advancing the field of cardiovascular medicine.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Angiotensin-converting enzyme Inhibitors (IC50, Ki) | AAT Bioquest [aatbio.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Advances in the structural basis for angiotensin-1 converting enzyme (ACE) inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. m.youtube.com [m.youtube.com]
• 9. idpublications.org [idpublications.org]

An In-Depth Technical Guide to the In Vitro Angiotensin-Converting Enzyme (ACE) Inhibitory Activity of Enalapril Maleate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro angiotensin-converting enzyme (ACE) inhibitory activity of enalapril (B1671234) maleate (B1232345). It delves into the core mechanism of action, presents quantitative data on its potency, and offers detailed experimental protocols for assessing its inhibitory effects.

Introduction and Mechanism of Action

Enalapril maleate is a highly effective, second-generation angiotensin-converting enzyme (ACE) inhibitor widely used in the management of hypertension and heart failure.[1][2] It is administered as a prodrug, which is pharmacologically less active.[3] Following administration, enalapril maleate is hydrolyzed, primarily in the liver, to its active diacid metabolite, enalaprilat (B1671235) .[1][3] This bioactivation is a critical step, as enalaprilat is the potent inhibitor responsible for the therapeutic effects of the drug.[3][4]

The primary mechanism of action involves the competitive inhibition of ACE, a key enzyme in the Renin-Angiotensin-Aldosterone System (RAAS).[5][6][7] ACE is responsible for converting the inactive decapeptide angiotensin I into the potent vasoconstrictor angiotensin II. By blocking this conversion, enalaprilat reduces levels of angiotensin II, leading to vasodilation, decreased aldosterone (B195564) secretion, and a subsequent reduction in blood pressure.[6][8] Furthermore, since ACE is identical to kininase II, the enzyme that degrades the vasodilator bradykinin (B550075), its inhibition by enalaprilat leads to increased bradykinin levels, which may further contribute to the drug's antihypertensive effects.[8]

RAAS pathway and the site of enalaprilat inhibition.

Quantitative Data: In Vitro Potency (IC50)

A crucial distinction exists between the in vitro inhibitory activity of enalapril maleate and its active form, enalaprilat. Because the deesterification process that activates the drug occurs slowly or not at all in vitro, enalapril maleate itself shows significantly lower potency.[9] Enalaprilat, however, is a highly potent inhibitor with an IC50 (half-maximal inhibitory concentration) in the low nanomolar range.

The following table summarizes the in vitro IC50 values for enalapril, its active metabolite enalaprilat, and other common ACE inhibitors for comparison.

Inhibitor	IC50 (nM)	Enzyme Source/Notes
Enalapril Maleate	1200	Hog Plasma ACE. The prodrug form shows weak activity.[9]
Enalaprilat (MK-422)	1.2 - 2.4	Hog Plasma ACE & other sources. The active metabolite is highly potent.[9][10]
Lisinopril	1.2	Active diacid, structurally similar to enalaprilat.[10]
Captopril	20.0	Sulfhydryl-containing ACE inhibitor.[10]
Ramiprilat	2.8	Active metabolite of ramipril.[10]

Experimental Protocols: In Vitro ACE Inhibition Assay

Several methods are employed to determine ACE inhibitory activity in vitro, with the most common being spectrophotometric assays using a synthetic substrate.

This method, based on the work of Cushman and Cheung, measures the amount of hippuric acid released from the substrate HHL by the action of ACE. The hippuric acid is then extracted and quantified by measuring its absorbance at 228 nm.

Materials:

• Angiotensin-Converting Enzyme (ACE) from rabbit lung

• Hippuryl-L-Histidyl-L-Leucine (HHL) as substrate

• Enalaprilat (or Enalapril maleate) as the test inhibitor

• Borate (B1201080) buffer with NaCl

• 1M HCl (for reaction termination)

• Ethyl acetate (B1210297) (for extraction)

• Deionized water

• UV-Visible Spectrophotometer and quartz cuvettes

Detailed Protocol:

• Reagent Preparation:

  • Prepare a borate buffer (e.g., 100 mM, pH 8.3) containing 300 mM NaCl.

  • Dissolve ACE in the borate buffer to a desired concentration (e.g., 0.1 U/mL).

  • Dissolve the substrate HHL in the borate buffer to a final concentration of 5 mM.

  • Prepare serial dilutions of enalaprilat in the borate buffer.

• Pre-incubation:

  • In a microcentrifuge tube, add 50 µL of the ACE solution.

  • Add 20 µL of the enalaprilat solution (or buffer for the control).

  • Pre-incubate the mixture for 10 minutes at 37°C.

• Reaction Initiation and Incubation:

  • Initiate the enzymatic reaction by adding 50 µL of the HHL substrate solution to the pre-incubated mixture.

  • Incubate the reaction mixture for 30-60 minutes at 37°C.[11]

• Reaction Termination:

  • Stop the reaction by adding 250 µL of 1M HCl.[11]

• Extraction of Hippuric Acid:

  • Add 1.5 mL of ethyl acetate to the tube.

  • Vortex vigorously for 30 seconds to extract the hippuric acid into the organic layer.

  • Centrifuge to separate the phases.

• Measurement:

  • Carefully transfer 1 mL of the upper ethyl acetate layer to a new tube.

  • Evaporate the ethyl acetate to dryness (e.g., using a vacuum concentrator or nitrogen stream).

  • Re-dissolve the dried hippuric acid residue in 1 mL of deionized water or buffer.

  • Measure the absorbance of the solution at 228 nm using a spectrophotometer.[11]

• Data Analysis:

  • Prepare a control (no inhibitor) and a blank (reaction stopped at time zero).

  • Calculate the percentage of ACE inhibition for each enalaprilat concentration using the formula: % Inhibition = [(A_control - A_sample) / A_control] x 100

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Workflow for the spectrophotometric ACE inhibition assay.

Other validated methods include fluorometric assays, often performed in a high-throughput microplate format, and cell-based assays using cell lines that stably express human ACE, which can provide a more physiologically relevant context.[12][13]

Conclusion

Enalapril maleate serves as a prodrug for the highly potent ACE inhibitor, enalaprilat. In vitro studies clearly demonstrate that while enalapril itself has weak inhibitory activity, its active metabolite, enalaprilat, potently inhibits ACE with an IC50 in the low nanomolar range, comparable to other leading drugs in its class. The robust and well-characterized spectrophotometric assay using the substrate HHL remains a gold standard for quantifying the in vitro ACE inhibitory potency of enalaprilat and other related compounds, providing critical data for drug discovery and development professionals.

References

• 1. Enalapril, a nonsulfhydryl angiotensin-converting enzyme inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Enalapril in ACE | OpenOChem Learn [learn.openochem.org]
• 5. Enalaprilat - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. [Studies on angiotensin I converting enzyme (ACE) inhibitory effect of imidapril. (I). Inhibition of various tissue ACEs in vitro] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. droracle.ai [droracle.ai]
• 9. Pharmacological properties of the converting enzyme inhibitor, enalapril maleate (MK-421) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. ACE Inhibition Assay - Protocol - OneLab [onelab.andrewalliance.com]

The Impact of Enalapril Maleate on Angiotensin II and Aldosterone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core pharmacodynamic effects of enalapril (B1671234) maleate (B1232345), a cornerstone angiotensin-converting enzyme (ACE) inhibitor, on the renin-angiotensin-aldosterone system (RAAS). We provide a comprehensive overview of its mechanism of action, quantitative data from key clinical and preclinical studies, and detailed experimental protocols for the measurement of angiotensin II and aldosterone (B195564).

Core Mechanism of Action: Inhibition of Angiotensin-Converting Enzyme

Enalapril maleate is a prodrug that is hydrolyzed in the liver to its active form, enalaprilat (B1671235). Enalaprilat is a potent and specific inhibitor of ACE, the enzyme responsible for the conversion of the inactive decapeptide angiotensin I to the highly active octapeptide angiotensin II.[1][2] Angiotensin II is a powerful vasoconstrictor and the primary stimulus for aldosterone secretion from the adrenal cortex.[2][3]

By inhibiting ACE, enalaprilat disrupts the RAAS cascade, leading to a significant reduction in circulating levels of angiotensin II. This, in turn, causes vasodilation, a decrease in total peripheral resistance, and a subsequent reduction in blood pressure.[1] The diminished angiotensin II levels also lead to a decrease in aldosterone secretion, which promotes the excretion of sodium and water, further contributing to the antihypertensive effect.[1][3]

Figure 1: Mechanism of Enalapril Maleate within the RAAS.

Quantitative Effects on Angiotensin II and Aldosterone Levels

Numerous studies have quantified the significant impact of enalapril maleate on circulating angiotensin II and aldosterone concentrations. The following tables summarize key findings from representative clinical and preclinical investigations.

Table 1: Effect of Enalapril Maleate on Plasma Angiotensin II Levels

Study Population	Enalapril Maleate Dose	Duration of Treatment	Baseline Angiotensin II (pg/mL)	Post-treatment Angiotensin II (pg/mL)	Percentage Reduction	Reference
Patients with Essential Hypertension	20 mg/day	120 days	12.42 ± 2.15	5.45 ± 1.68	56.1%	[1]
Type 2 Diabetic Rats	10 mg/kg/day	8 weeks	241 ± 49	136 ± 25	43.6%	[2]
Patients with Chronic Heart Failure	5 mg/day	6 months	18.5 ± 10.3	14.8 ± 8.7	20.0%	[4][5]
Patients with Chronic Heart Failure	40 mg/day	6 months	20.1 ± 12.1	15.1 ± 9.9	24.9%	[4][5]

Table 2: Effect of Enalapril Maleate on Plasma Aldosterone Levels

Study Population	Enalapril Maleate Dose	Duration of Treatment	Baseline Aldosterone (ng/dL)	Post-treatment Aldosterone (ng/dL)	Percentage Reduction	Reference
Patients with Hypertension	2.5 - 20 mg (single dose)	4-8 hours	Not specified	Significant decrease observed	Not applicable	[6]
Patients with Essential Hypertension	10 mg/day	1 week	10.2 ± 7.4	5.8 ± 4.6	43.1%	[7]
Patients with Chronic Heart Failure	5 mg/day	6 months	15.3 ± 8.1	12.5 ± 6.9	18.3%	[4][5]
Patients with Chronic Heart Failure	40 mg/day	6 months	16.1 ± 9.2	11.8 ± 7.1	26.7%	[4][5]

Detailed Experimental Protocols

The accurate quantification of angiotensin II and aldosterone is critical for evaluating the pharmacodynamic effects of enalapril maleate. The following are detailed methodologies for the key assays cited in the literature.

Radioimmunoassay (RIA) for Angiotensin II

Radioimmunoassay is a highly sensitive technique for measuring the concentration of antigens by use of antibodies.

Principle: This competitive immunoassay involves a competition between unlabeled angiotensin II (from the sample) and a fixed amount of radiolabeled angiotensin II for a limited number of binding sites on a specific anti-angiotensin II antibody. The amount of radioactivity is inversely proportional to the concentration of angiotensin II in the sample.[3][8]

Protocol Outline:

• Sample Collection and Preparation:

  • Collect whole blood into pre-chilled tubes containing EDTA and a protease inhibitor cocktail to prevent angiotensin II degradation.

  • Centrifuge at 4°C to separate plasma.

  • Store plasma at -80°C until analysis.

  • Perform solid-phase extraction (SPE) to purify and concentrate angiotensin II from the plasma.[9]

• Assay Procedure:

  • Pipette standards, controls, and extracted samples into assay tubes.

  • Add a specific rabbit anti-angiotensin II antiserum to each tube.

  • Incubate to allow for antigen-antibody binding.

  • Add 125I-labeled angiotensin II tracer to all tubes and incubate further.

  • Separate the antibody-bound angiotensin II from the free fraction using a second antibody precipitation method.

  • Measure the radioactivity of the bound fraction using a gamma counter.

• Data Analysis:

  • Construct a standard curve by plotting the percentage of bound radioactivity against the known concentrations of the angiotensin II standards.

  • Determine the concentration of angiotensin II in the samples by interpolating their corresponding percentage of bound radioactivity from the standard curve.

Enzyme-Linked Immunosorbent Assay (ELISA) for Aldosterone

ELISA is a widely used immunological assay for detecting and quantifying peptides, proteins, antibodies, and hormones.

Principle: A competitive binding ELISA is commonly used for aldosterone. Aldosterone in the sample competes with a fixed amount of enzyme-labeled aldosterone for binding to a limited number of anti-aldosterone antibody-coated microplate wells. The amount of color produced is inversely proportional to the concentration of aldosterone in the sample.[10][11]

Protocol Outline:

• Sample Collection and Preparation:

  • Collect whole blood into tubes containing EDTA.

  • Centrifuge to separate plasma.

  • Store plasma at -20°C or -80°C until analysis.

• Assay Procedure:

  • Pipette standards, controls, and plasma samples into the wells of an anti-aldosterone antibody-coated microplate.

  • Add aldosterone-horseradish peroxidase (HRP) conjugate to each well.

  • Incubate to allow for competitive binding.

  • Wash the plate to remove unbound components.

  • Add a substrate solution (e.g., TMB) to each well, leading to color development.

  • Stop the reaction with a stop solution.

  • Measure the absorbance at a specific wavelength (e.g., 450 nm) using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values against the known concentrations of the aldosterone standards.

  • Calculate the aldosterone concentration in the samples by comparing their absorbance to the standard curve.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered the "gold standard" for the simultaneous quantification of angiotensin II and aldosterone due to its high specificity and sensitivity.[12][13]

Principle: This method combines the separation power of liquid chromatography with the precise detection and quantification capabilities of tandem mass spectrometry. Analytes are separated based on their physicochemical properties and then ionized and fragmented. The specific mass-to-charge ratios of the parent and fragment ions are used for identification and quantification.[12]

Protocol Outline:

• Sample Preparation:

  • Perform protein precipitation from plasma samples using a solvent like methanol (B129727) or acetonitrile.

  • Alternatively, use solid-phase extraction for cleaner samples and higher sensitivity.[12]

  • Add stable isotope-labeled internal standards for both angiotensin II and aldosterone to the samples prior to extraction to correct for matrix effects and variations in recovery.

• LC Separation:

  • Inject the extracted sample into a high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Separate the analytes on a reversed-phase column using a gradient elution with a mobile phase typically consisting of water and an organic solvent (e.g., acetonitrile) with additives like formic acid.

• MS/MS Detection:

  • Introduce the eluent from the LC column into the mass spectrometer.

  • Ionize the analytes using electrospray ionization (ESI).

  • Perform multiple reaction monitoring (MRM) to selectively detect the precursor-to-product ion transitions for both angiotensin II and aldosterone and their respective internal standards.

• Data Analysis:

  • Construct calibration curves by plotting the peak area ratios of the analytes to their internal standards against the known concentrations of the calibrators.

  • Quantify the concentrations of angiotensin II and aldosterone in the samples from their respective calibration curves.

Figure 2: Generalized experimental workflow for assessing enalapril's effects.

Conclusion

Enalapril maleate effectively reduces angiotensin II and aldosterone levels through potent inhibition of the angiotensin-converting enzyme. This guide provides a foundational understanding of its mechanism, quantitative effects, and the methodologies employed to measure these key biomarkers. The presented data and protocols serve as a valuable resource for researchers and professionals in the field of cardiovascular drug development and pharmacology.

References

• 1. Effects of enalapril maleate on blood pressure, renin-angiotensin-aldosterone system, and peripheral sympathetic activity in essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. [Effects of enalapril on plasma Ang II level and the expression of AT1 in blood vessel and kidney of type 2 diabetic rats] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ibl-international.com [ibl-international.com]
• 4. Neurohormonal and clinical responses to high- versus low-dose enalapril therapy in chronic heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Effect of enalapril on renin, angiotensin converting enzyme activity, aldosterone and prostaglandins in patients with hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. ibl-america.com [ibl-america.com]
• 9. researchgate.net [researchgate.net]
• 10. resources.novusbio.com [resources.novusbio.com]
• 11. sceti.co.jp [sceti.co.jp]
• 12. A liquid chromatography-tandem mass spectrometry (LC-MS/MS)-based assay for simultaneous quantification of aldosterone, renin activity, and angiotensin II in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Unveiling the Physicochemical Landscape of Enalapril Maleate Salt Forms: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical physicochemical properties of various salt forms of Enalapril (B1671234), an essential angiotensin-converting enzyme (ACE) inhibitor. The selection of an appropriate salt form is a pivotal step in drug development, profoundly influencing a drug's stability, solubility, and bioavailability. This document provides a comprehensive overview of the characteristics of the commercially available maleate (B1232345) salt, including its polymorphic forms, and compares them to several alternative salt forms, offering valuable insights for formulation and development.

Comparative Physicochemical Properties of Enalapril Salts

The selection of an optimal salt form is a multi-faceted process guided by a range of physicochemical parameters. The following tables summarize the key quantitative data for Enalapril maleate and six other salt forms: citrate, mesylate, tartrate, malate (B86768), besylate, and tosylate.[1]

Table 1: Thermal Properties of Enalapril Salts

Salt Form	Melting Point (°C)	Decomposition Onset (°C)
Maleate	~153	~163[2]
Citrate	155.8	-
Mesylate	158.2	-
Tartrate	162.5	-
Malate	154.1	-
Besylate	141.7	-
Tosylate	146.3	-

Table 2: Solubility and Hygroscopicity of Enalapril Salts

Salt Form	Aqueous Solubility (mg/mL)	Hygroscopicity
Maleate	Sparingly soluble[3]	-
Citrate	-	Slightly Hygroscopic
Mesylate	-	Slightly Hygroscopic
Tartrate	-	Slightly Hygroscopic
Malate	Higher than maleate[1]	Lower than maleate[1]
Besylate	-	Non-hygroscopic
Tosylate	-	Non-hygroscopic

Note: Quantitative solubility data for all salt forms was not available in the reviewed literature. The malate salt was noted for its improved solubility compared to the maleate salt.

Polymorphism of Enalapril Maleate

Enalapril maleate is known to exist in at least two polymorphic forms, Form I and Form II.[4] While both forms exhibit similar dissolution characteristics and thermal properties, they have distinct crystalline structures.[4] Lattice energy calculations suggest that Form II is slightly more stable than Form I.[4][5]

Table 3: Crystallographic Data for Enalapril Maleate Polymorphs

Parameter	Form I	Form II
Crystal System	-	Orthorhombic[4]
Space Group	-	P2(1)2(1)2(1)[4]
Unit Cell Parameters	a = 33.9898(3) Å, b = 11.2109(1) Å, c = 6.64195(7) Å	a = 33.9898(3) Å, b = 11.2109(1) Å, c = 6.64195(7) Å[4]

Experimental Protocols

The characterization of Enalapril maleate salt forms involves a suite of analytical techniques. The following sections detail the methodologies for the key experiments cited in the literature.

Salt Formation

New salt forms of Enalapril (citrate, mesylate, tartrate, malate, besylate, and tosylate) were prepared by reacting Enalapril free base with the corresponding acid in a suitable solvent.[1] The resulting salts were isolated, purified, and dried before characterization.

Differential Scanning Calorimetry (DSC)

DSC is employed to determine the melting point and thermal decomposition of the salt forms.

• Instrument: Mettler-Toledo DSC 1 or equivalent.[2]

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed into an aluminum pan and hermetically sealed.

• Heating Rate: A linear heating rate of 10 °C/min is applied.[2]

• Temperature Range: The analysis is typically conducted from 20 °C to 200 °C.[2]

• Atmosphere: The experiment is run under a nitrogen purge to prevent oxidative degradation.

Thermogravimetric Analysis (TGA)

TGA is used to evaluate the thermal stability and decomposition profile of the salts.

• Instrument: NETZSCH TG 209F1 Libra or equivalent.[2]

• Sample Preparation: A sample of approximately 5-10 mg is placed in an aluminum pan.[2]

• Heating Rate: A heating rate of 10 °C/min is used.[2]

• Temperature Range: The sample is heated from 35 °C to 500 °C.[2]

• Atmosphere: The analysis can be performed under an inert (nitrogen) or oxidizing (air) atmosphere to study different degradation pathways.[6]

X-Ray Powder Diffraction (XRPD)

XRPD is a critical technique for identifying the crystalline form and assessing the polymorphism of the salts.

• Instrument: A high-resolution X-ray powder diffractometer.

• X-ray Source: Cu Kα radiation is commonly used.

• Sample Preparation: The sample is finely powdered to ensure random orientation of the crystallites.

• Data Collection: The diffraction pattern is recorded over a 2θ range, typically from 5° to 40°.

Hygroscopicity Assessment

Hygroscopicity testing determines the tendency of a salt to absorb moisture from the atmosphere.

• Method: Dynamic Vapor Sorption (DVS) analysis is a common method.

• Procedure: A sample is exposed to a series of controlled relative humidity (RH) conditions at a constant temperature. The change in mass is monitored over time until equilibrium is reached at each RH step. The amount of water sorbed at each RH level provides a moisture sorption isotherm.

Solubility Determination

The aqueous solubility of the different salt forms is a key parameter for predicting oral bioavailability.

• Method: The equilibrium solubility method is typically used.

• Procedure: An excess amount of the salt is added to a known volume of water or a buffered solution of a specific pH. The suspension is agitated at a constant temperature until equilibrium is reached. The supernatant is then filtered, and the concentration of the dissolved drug is determined by a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC).

Visualizations

Experimental Workflow for Salt Screening and Characterization

The following diagram illustrates the logical workflow for the screening and selection of an optimal Enalapril salt form.

Caption: A tiered workflow for Enalapril salt screening and selection.

Conclusion

This technical guide provides a consolidated overview of the physicochemical properties of various Enalapril salt forms. The data presented highlights the importance of comprehensive salt screening in identifying a form with optimal characteristics for drug product development. While Enalapril maleate is the established form, the investigation into alternative salts, such as Enalapril malate, reveals opportunities for enhancing properties like solubility and hygroscopicity.[1] The detailed experimental protocols and the workflow for salt selection serve as a valuable resource for researchers and scientists in the pharmaceutical industry. Further investigation into the quantitative solubility and long-term stability of these alternative salt forms is warranted to fully assess their potential as viable alternatives to the currently marketed maleate salt.

References

• 1. Preparation and characterization of salt forms of enalapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Hot-Melt Extrusion of the Thermo-Sensitive Peptidomimetic Drug Enalapril Maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Structure determination of enalapril maleate form II from high-resolution X-ray powder diffraction data - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Enalapril Maleate | C24H32N2O9 | CID 5388961 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Characterization of enalapril maleate: An approach using thermoanalytical, thermokinetic and spectroscopic techniques | Journal of the Serbian Chemical Society [shd-pub.org.rs]

Enalapril Maleate: A Core Component in Cardiovascular Pharmacology Research

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Enalapril (B1671234) maleate (B1232345), a prodrug of the potent angiotensin-converting enzyme (ACE) inhibitor enalaprilat (B1671235), stands as a cornerstone in the therapeutic landscape of cardiovascular diseases.[1][2] Its well-characterized mechanism of action and extensive investigation in preclinical and clinical settings have solidified its role not only as a vital medication for hypertension and heart failure but also as an indispensable tool in cardiovascular pharmacology research.[2][3] This guide provides a comprehensive overview of enalapril maleate's pharmacology, supported by quantitative data, detailed experimental protocols, and visualizations of key signaling pathways and workflows.

Mechanism of Action and Pharmacokinetics

Enalapril maleate is orally administered as an inactive prodrug and is subsequently hydrolyzed in the liver to its active form, enalaprilat.[4] Enalaprilat is a powerful and specific inhibitor of ACE, a critical enzyme in the renin-angiotensin-aldosterone system (RAAS).[1][2] By inhibiting ACE, enalaprilat prevents the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor. This inhibition leads to vasodilation, reduced aldosterone (B195564) secretion, and a decrease in sodium and water retention, collectively contributing to a reduction in blood pressure.[2] Furthermore, ACE is also responsible for the degradation of bradykinin (B550075), a vasodilator.[2] By inhibiting ACE, enalaprilat increases bradykinin levels, which further promotes vasodilation.[2][5]

Pharmacokinetic Profile:

Following oral administration, enalapril is well-absorbed, with peak plasma concentrations of the prodrug occurring approximately one hour after ingestion.[5] The active metabolite, enalaprilat, reaches its peak plasma concentration about three to four hours post-administration.[4]

Quantitative Data from Preclinical and Clinical Studies

The efficacy of enalapril has been quantified in numerous studies, demonstrating its impact on blood pressure, cardiac remodeling, and endothelial function.

Table 1: Effect of Enalapril on Blood Pressure in Spontaneously Hypertensive Rats (SHR)

Treatment Group	Dose	Duration	Change in Systolic Blood Pressure	Reference
Enalapril Maleate	10-25 mg/kg/day	5 weeks	Significant reduction compared to untreated controls	[2][6]
Enalapril Maleate	20 mg/kg/day	7 weeks	Significant reduction compared to untreated ovariectomized SHRs	[6][7]

Table 2: Clinical Efficacy of Enalapril in Heart Failure (SOLVD Treatment Trial)

Outcome	Enalapril Group	Placebo Group	Risk Reduction	Reference
All-Cause Mortality	-	-	16%	[8]
Death due to Progressive Heart Failure	-	-	22%	[8]
Combined endpoint of Death or Hospitalization for Worsening Heart Failure	-	-	26%	[8]

Table 3: Enalapril's Effect on Left Ventricular (LV) Remodeling

Study Population	Enalapril Effect	Key Findings	Reference
Patients with LV dysfunction (SOLVD echocardiography substudy)	Attenuated progressive increases in LV dilatation and hypertrophy	Favorable effects related to inhibition of LV remodeling	[9]
Ovariectomized spontaneously hypertensive rats	Reduced LV mass index and cardiac hypertrophy	Restored density of intramyocardial blood vessels	[7]
Dogs post-myocardial infarction	Less scar wall thinning and smaller ventricular volume	Improved global systolic function	[10]

Key Signaling Pathways

Enalapril's therapeutic effects are mediated through its modulation of several critical signaling pathways.

The Renin-Angiotensin-Aldosterone System (RAAS)

Enalapril's primary mechanism involves the inhibition of ACE within the RAAS cascade.

Enalapril's inhibition of ACE in the RAAS pathway.

Bradykinin Pathway

By inhibiting ACE, enalapril prevents the degradation of bradykinin, a potent vasodilator.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. [Effect of enalapril maleate on vascular endothelial function and platelet-endothelial interactions in patients with essential hypertension] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. What is the mechanism of Enalapril Maleate? [synapse.patsnap.com]
• 6. ahajournals.org [ahajournals.org]
• 7. The effect of enalapril on the cardiac remodelling in ovariectomized spontaneously hypertensive rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The Effects of Enalapril on Survival in Patients with Reduced Left Ventricular Ejection Fractions and Congestive Heart failure (Treatment Trial) - American College of Cardiology [acc.org]
• 9. Effects of long-term enalapril therapy on cardiac structure and function in patients with left ventricular dysfunction. Results of the SOLVD echocardiography substudy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ahajournals.org [ahajournals.org]

Protocols & Analytical Methods

Application Note: Quantification of Enalapril and Enalaprilat in Human Plasma by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Abstract: This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous quantification of the angiotensin-converting enzyme (ACE) inhibitor, enalapril (B1671234), and its active metabolite, enalaprilat (B1671235), in human plasma. Enalapril is a prodrug that is hydrolyzed in the liver to form the active component, enalaprilat.[1] Due to the clinical and pharmacokinetic significance of monitoring both the parent drug and its active metabolite, a reliable analytical method is crucial.[2][3] The described protocol utilizes solid-phase extraction (SPE) for sample clean-up, followed by chromatographic separation on a C18 column and detection using a tandem mass spectrometer operating in positive electrospray ionization (ESI) mode.[4] The method is suitable for bioequivalence, bioavailability, and pharmacokinetic studies.[2][3]

Experimental Protocols

Materials and Reagents

• Standards: Enalapril Maleate, Enalaprilat, Enalapril-d5, and Enalaprilat-d5 reference standards.[4]

• Solvents: HPLC-grade or LC-MS grade acetonitrile (B52724), methanol (B129727), and water.[4]

• Reagents: Formic acid (analytical grade).[4]

• Plasma: Drug-free human plasma with K3-EDTA as an anticoagulant.[3]

• Extraction Cartridges: Solid Phase Extraction (SPE) C18 cartridges (e.g., Orpheus C18, 100 mg/1 mL or Thermo Scientific SOLA 10 mg/1 mL).[1][4]

Instrumentation

• LC System: A high-performance liquid chromatography (HPLC) system capable of gradient elution (e.g., Shimadzu Prominence, Waters ACQUITY UPLC).[3]

• Mass Spectrometer: A tandem mass spectrometer equipped with an electrospray ionization (ESI) source (e.g., Sciex API 4000 or similar).[3][5]

• Analytical Column: A C18 reverse-phase column (e.g., Zorbax Eclipse 150 × 4.6 mm, 5 µm or Hypersil GOLD 50 x 2.1mm, 1.9µm).[1][4]

Preparation of Solutions

• Stock Solutions (1 mg/mL): Separately weigh and dissolve enalapril and enalaprilat in methanol to create primary stock solutions. Similarly, prepare stock solutions for the internal standards (IS), Enalapril-d5 and Enalaprilat-d5.

• Working Standard Solutions: Prepare working standard solutions by serially diluting the stock solutions with a methanol-water (50:50, v/v) mixture.[3]

• Calibration Curve (CC) and Quality Control (QC) Samples: Spike appropriate amounts of the working standard solutions into blank human plasma to prepare CC standards and QC samples at low, medium, and high concentrations. The linear range can be established from 0.5 ng/mL to 200 ng/mL for both analytes.[4][6]

Sample Preparation Protocol (Solid Phase Extraction)

• Pre-treatment: Allow frozen plasma samples to thaw at room temperature. Vortex 200 µL of plasma sample (blank, CC, QC, or unknown) with 25 µL of the mixed internal standard working solution.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.[1]

• Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge.[1]

• Washing: Wash the cartridge with 200 µL of 0.1% formic acid in water to remove interferences.[1]

• Elution: Elute the analytes with 2 x 200 µL of 2% ammonia (B1221849) solution in methanol.[1]

• Dry Down & Reconstitution: Evaporate the eluate to dryness under a stream of nitrogen. Reconstitute the residue in 200 µL of the mobile phase and inject it into the LC-MS/MS system.[1]

Alternative Protocol: Protein Precipitation (PPT)

• To 300 µL of plasma, add 900 µL of ice-cold acetonitrile containing the internal standard.[2][3]

• Vortex the mixture for 10 minutes.[3]

• Centrifuge at 10,000 rpm for 15 minutes to precipitate proteins.[3]

• Transfer the supernatant to a new vial for injection.[3]

LC-MS/MS Method Parameters

Liquid Chromatography Conditions

A summary of the liquid chromatography conditions is provided in the table below.

Parameter	Condition
Column	Zorbax Eclipse C18 (150 × 4.6 mm, 5 µm)[4]
Mobile Phase A	0.1% Formic Acid in Water[2][3][4]
Mobile Phase B	Acetonitrile[4]
Flow Rate	0.8 mL/min[4]
Gradient	65% B (Isocratic)[4]
Injection Volume	10-20 µL[3][4]
Column Temp.	40°C[5]
Autosampler Temp.	10°C[4]
Run Time	~3.5 minutes[4]

Mass Spectrometry Conditions

The mass spectrometer was operated in positive ion mode using Multiple Reaction Monitoring (MRM).[4]

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[2][3][4]
Ion Spray Voltage	5500 V[4][5]
Source Temp.	550°C[4][5]
Curtain Gas	20-30 units[4][5]
Collision Gas	6 V[4]
Dwell Time	200 msec[3][4]

MRM Transitions: The following precursor-to-product ion transitions were used for quantification.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Enalapril	377.1[4]	234.0[4]
Enalaprilat	349.1[2][4]	206.0[2][4]
Enalapril-d5 (IS)	382.1[4]	239.2[4]
Enalaprilat-d5 (IS)	354.2[4]	211.2[4]

Method Performance

Quantitative Data Summary

The method was validated according to regulatory guidelines, demonstrating excellent performance.

Parameter	Enalapril	Enalaprilat
Linearity Range	0.502 - 160.2 ng/mL[4]	0.506 - 161.5 ng/mL[4]
Correlation Coeff. (r²)	>0.99[4]	>0.99[4]
LLOQ	0.502 ng/mL[4]	0.506 ng/mL[4]
Mean Recovery	91.21%[4]	90.85%[4]
Intra-day Precision (%CV)	1.72% - 5.06%[4]	1.29% - 3.87%[4]
Inter-day Precision (%CV)	< 11%[3]	< 14%[3]
Accuracy	95% - 99%[5]	95% - 99%[5]

Visualizations

Metabolic Pathway

Caption: Metabolic conversion of Enalapril to Enalaprilat.

Experimental Workflow

Caption: General workflow for sample analysis.

References

• 1. lcms.cz [lcms.cz]
• 2. tandfonline.com [tandfonline.com]
• 3. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. omicsonline.org [omicsonline.org]
• 5. A Liquid Chromatography-Tandem Mass Spectrometry Method for Evaluation of Two Brands of Enalapril 20 mg Tablets in Healthy Human Volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Validated LC-MS/MS method for the simultaneous determination of enalapril maleate, nitrendipine, hydrochlorothiazide, and their major metabolites in human plasma - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Inducing Hypertension in Rats for Enalapril Maleate Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for inducing various forms of hypertension in rats, which serve as established experimental models for evaluating the efficacy of antihypertensive drugs such as Enalapril (B1671234) maleate (B1232345). The protocols outlined below, including the Spontaneously Hypertensive Rat (SHR) model, L-NAME-induced hypertension, Deoxycorticosterone Acetate (DOCA)-salt-induced hypertension, and the Two-Kidney, One-Clip (2K1C) model, are designed to ensure reproducibility and accuracy in preclinical research.

Mechanism of Action of Enalapril Maleate

Enalapril is a prodrug that is hydrolyzed in the liver to its active form, enalaprilat (B1671235).[1] Enalaprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).[2][3] ACE is a key component of the Renin-Angiotensin-Aldosterone System (RAAS), a critical regulator of blood pressure. By inhibiting ACE, enalaprilat prevents the conversion of angiotensin I to the potent vasoconstrictor angiotensin II. This leads to vasodilation, reduced aldosterone (B195564) secretion, and consequently, a decrease in blood pressure.[2][3]

Below is a diagram illustrating the Renin-Angiotensin-Aldosterone System and the point of inhibition by Enalaprilat.

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Enalaprilat.

Experimental Protocols for Inducing Hypertension in Rats

The following sections provide detailed protocols for inducing hypertension in rats. These models are widely used to study the pathophysiology of hypertension and to test the efficacy of antihypertensive drugs like Enalapril.

Spontaneously Hypertensive Rat (SHR) Model

The Spontaneously Hypertensive Rat (SHR) is a genetic model of hypertension that closely mimics human essential hypertension.

Protocol:

• Animal Selection: Obtain male or female Spontaneously Hypertensive Rats (SHR) and age-matched normotensive Wistar-Kyoto (WKY) rats as controls, typically at 4-6 weeks of age.

• Acclimatization: House the rats in a controlled environment (22-24°C, 12-hour light/dark cycle) with free access to standard chow and water for at least one week before the experiment.

• Blood Pressure Monitoring: Measure baseline systolic blood pressure (SBP) and heart rate (HR) using the tail-cuff method. Acclimate the rats to the restraining device for several days before recording measurements.

• Enalapril Administration: Once hypertension is established (typically SBP > 150 mmHg), begin treatment with Enalapril maleate. A common dosage is 10-30 mg/kg/day, administered orally via gavage or in drinking water.[4]

• Data Collection: Monitor blood pressure and heart rate weekly throughout the study period. At the end of the study, collect blood samples for biochemical analysis and tissues for histological examination.

Quantitative Data Summary: Enalapril Effects in SHR

Parameter	Control (Untreated SHR)	Enalapril-Treated SHR	Reference
Systolic Blood Pressure (mmHg)	199 ± 3	156 ± 4	[4]
Diastolic Blood Pressure (mmHg)	135 ± 3	96 ± 8	[4]
Heart Rate (beats/min)	~350	~350 (no significant change)	[5]
Left Ventricular Mass/Body Weight (mg/g)	Increased	Significantly Reduced	[5]

L-NAME-Induced Hypertension

This model induces hypertension through the inhibition of nitric oxide synthase (NOS) by Nω-nitro-L-arginine methyl ester (L-NAME), leading to endothelial dysfunction and increased peripheral resistance.[6]

Protocol:

• Animal Selection: Use male Sprague-Dawley or Wistar rats (200-250 g).

• Acclimatization: Acclimate the rats as described for the SHR model.

• Hypertension Induction: Administer L-NAME in the drinking water at a concentration of 40 mg/kg/day for 4-8 weeks.[7][8]

• Blood Pressure Monitoring: Monitor blood pressure and heart rate weekly. Hypertension typically develops within 1-2 weeks.

• Enalapril Administration: Once hypertension is established, co-administer Enalapril maleate (e.g., 1 mg/kg/day) with L-NAME for the desired treatment period.[9]

• Data Collection: Collect data as described for the SHR model.

Quantitative Data Summary: Enalapril Effects in L-NAME Model

Parameter	L-NAME Treated	L-NAME + Enalapril Treated	Reference
Systolic Blood Pressure (mmHg)	~180-200	Significantly Reduced	[9]
Endothelial Function (ACh-induced relaxation)	Impaired	Improved	[9]
Aortic eNOS mRNA expression	Decreased	Restored	[9]

Deoxycorticosterone Acetate (DOCA)-Salt-Induced Hypertension

This model mimics low-renin, salt-sensitive hypertension. It involves uninephrectomy followed by administration of a mineralocorticoid (DOCA) and a high-salt diet.[10]

Protocol:

• Animal Selection: Use male Sprague-Dawley or Wistar rats (180-200 g).

• Uninephrectomy: Anesthetize the rats and perform a left uninephrectomy (removal of the left kidney). Allow a one-week recovery period.[11]

• Hypertension Induction:

  • Implant a DOCA pellet (e.g., 25 mg released over 21 days) subcutaneously.[12]

  • Alternatively, administer DOCA subcutaneously (25 mg in 0.4 mL of dimethylformamide) every fourth day.[10]

  • Replace drinking water with 1% NaCl solution.[10][12]

• Blood Pressure Monitoring: Monitor blood pressure weekly. Hypertension typically develops within 3-4 weeks, with systolic blood pressure reaching 160-190 mmHg.[12]

• Enalapril Administration: Once hypertension is established, administer Enalapril maleate (dosages may vary, e.g., 10 mg/kg/day) orally.

• Data Collection: Collect data as described for the SHR model.

Quantitative Data Summary: Enalapril Effects in DOCA-Salt Model

Parameter	DOCA-Salt Treated	DOCA-Salt + Enalapril Treated	Reference
Systolic Blood Pressure (mmHg)	~180-200	Significantly Reduced	[10]
Cardiac Hypertrophy	Present	Attenuated	[10]
Vascular Dysfunction	Present	Improved	[10]

Two-Kidney, One-Clip (2K1C) Goldblatt Hypertension

This model simulates renovascular hypertension by constricting one renal artery, which leads to activation of the Renin-Angiotensin-Aldosterone System.[13]

Protocol:

• Animal Selection: Use male Sprague-Dawley rats (180-200 g).

• Surgical Procedure:

  • Anesthetize the rat.

  • Through a flank incision, expose the left renal artery.

  • Place a silver or titanium clip with a specific internal diameter (e.g., 0.20-0.23 mm) around the left renal artery to partially occlude it.[13][14] The contralateral kidney remains untouched.

  • Suture the incision.

• Blood Pressure Monitoring: Monitor blood pressure weekly. A sustained increase in blood pressure is typically observed within 2-4 weeks.

• Enalapril Administration: Once hypertension is established, administer Enalapril maleate orally at an appropriate dose (e.g., 10 mg/kg/day).

• Data Collection: Collect data as described for the SHR model.

Quantitative Data Summary: Enalapril Effects in 2K1C Model

Parameter	2K1C Control	2K1C + Enalapril Treated	Reference
Systolic Blood Pressure (mmHg)	Significantly Elevated (>160 mmHg)	Normalized or Significantly Reduced	[13]
Plasma Renin Activity	Elevated	Further Increased (due to feedback)	[13]
Cardiac Hypertrophy	Present	Regressed

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the efficacy of Enalapril maleate in a rat model of hypertension.

Caption: General experimental workflow for Enalapril studies in rat hypertension models.

Conclusion

The selection of a specific rat model for inducing hypertension depends on the research question and the desired pathophysiological characteristics to be studied. The protocols provided here offer standardized methods for inducing hypertension and evaluating the therapeutic effects of Enalapril maleate. Adherence to these detailed protocols will enhance the reliability and reproducibility of experimental findings in the development of novel antihypertensive therapies.

References

• 1. benchchem.com [benchchem.com]
• 2. Enalapril - Wikipedia [en.wikipedia.org]
• 3. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Reducing blood pressure in SHR with enalapril provokes redistribution of NHE3, NaPi2, and NCC and decreases NaPi2 and ACE abundance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ahajournals.org [ahajournals.org]
• 6. mdpi.com [mdpi.com]
• 7. l-name-induced hypertensive rats: Topics by Science.gov [science.gov]
• 8. Frontiers | Hypertensive Rats Treated Chronically With Nω-Nitro-L-Arginine Methyl Ester (L-NAME) Induced Disorder of Hepatic Fatty Acid Metabolism and Intestinal Pathophysiology [frontiersin.org]
• 9. Enalapril and quinapril improve endothelial vasodilator function and aortic eNOS gene expression in L-NAME-treated rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The DOCA-Salt Hypertensive Rat as a Model of Cardiovascular Oxidative and Inflammatory Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of the Deoxycorticosterone Acetate (DOCA)-salt Hypertensive Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. benchchem.com [benchchem.com]
• 13. Establishment and evaluation of a reversible two-kidney, one-clip renovascular hypertensive rat model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Animal model of hypertension [bio-protocol.org]

HPLC-UV method for determination of enalaprilat in Enalapril maleate tablets

An HPLC-UV method provides a robust and reliable approach for the quantitative determination of enalaprilat (B1671235), a primary active metabolite and degradation product, in enalapril (B1671234) maleate (B1232345) tablets. This application note details a validated method suitable for quality control and research environments.

Introduction

Enalapril maleate is an essential prodrug used in the management of hypertension and heart failure.[1] In the body, it is hydrolyzed to its active form, enalaprilat, which acts as an angiotensin-converting enzyme (ACE) inhibitor.[1][2][3] Enalaprilat is also a major impurity and degradation product in enalapril maleate formulations.[4] Therefore, a validated analytical method to accurately quantify enalaprilat is crucial for ensuring the quality, stability, and efficacy of the final drug product. High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) detection is a widely used technique for this purpose due to its specificity, sensitivity, and robustness.[1]

This document provides a detailed protocol for the determination of enalaprilat in enalapril maleate tablets using a reversed-phase HPLC-UV method.

Experimental Protocol

Instrumentation and Materials

• Instrumentation : A liquid chromatograph equipped with a UV detector.

• Column : C8 or C18, 250 mm x 4.6 mm, 5 µm particle size.[1][5]

• Chemicals and Reagents :

  • Enalapril maleate, Enalaprilat dihydrate reference standards.[5]

  • Acetonitrile (B52724) (HPLC grade).[5]

  • Sodium dihydrogen phosphate (B84403) dihydrate.[5]

  • Phosphoric acid.[5]

  • Water (HPLC grade).

  • Enalapril maleate tablets.

Preparation of Solutions

• Phosphate Buffer (20 mM, pH 2.2) : Dissolve an appropriate amount of sodium dihydrogen phosphate dihydrate in HPLC grade water to make a 20 mM solution. Adjust the pH to 2.2 using phosphoric acid.[5][6]

• Mobile Phase : Prepare a filtered and degassed mixture of acetonitrile and 20 mM phosphate buffer (pH 2.2) in a 25:75 (v/v) ratio.[5][6][7]

• Standard Stock Solution : Accurately weigh and transfer about 10 mg of enalaprilat dihydrate reference standard into a 50 mL volumetric flask. Add approximately 30 mL of the mobile phase and sonicate to dissolve. Dilute to volume with the mobile phase.

• Working Standard Solutions : Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations across a suitable range (e.g., 1-20 µg/mL).

Sample Preparation

• Weigh and finely powder no fewer than 20 enalapril maleate tablets.

• Accurately weigh a portion of the powder equivalent to 10 mg of enalapril maleate and transfer it to a 50 mL volumetric flask.[5]

• Add approximately 30 mL of the phosphate buffer (pH 2.2) and sonicate for 15 minutes to ensure complete dissolution.[5]

• Allow the solution to cool to room temperature and dilute to volume with the same buffer.

• Filter the solution through a 0.45 µm nylon syringe filter, discarding the first few mL of the filtrate.[5] This solution is ready for injection.

Chromatographic Conditions

The operational parameters for the HPLC system are summarized in the table below.

Parameter	Condition
Column	C8 (250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile : 20 mM Phosphate Buffer pH 2.2 (25:75 v/v)[5][6]
Flow Rate	1.5 - 2.0 mL/min[4][5]
Injection Volume	20 - 50 µL[5][8]
Column Temperature	Ambient or controlled at 50°C[8]
UV Detection	215 nm[2][5][6]
Run Time	Approximately 10 minutes[5]

Method Validation Summary

The described HPLC-UV method has been validated according to ICH guidelines, demonstrating its suitability for the intended purpose.[5][6] Key validation parameters are summarized below.

Table 1: System Suitability and Validation Parameters

Validation Parameter	Typical Acceptance Criteria	Result
Specificity	No interference at the retention time of enalaprilat	Method is specific[5]
Linearity (r²)	r² ≥ 0.999	0.9998[5][6]
Accuracy (% Recovery)	98.0% - 102.0%	98.6% - 101.6%[4][9]
Precision (% RSD)	≤ 2.0%	< 1.0%[4][9]
Limit of Detection (LOD)	Report value	0.021% to 0.024 µg/mL[5]
Limit of Quantitation (LOQ)	Report value	0.062% to 0.080 µg/mL[5]
Resolution	≥ 2.0 between adjacent peaks	> 3.0 between enalaprilat and other compounds

Experimental Workflow

The logical flow of the experimental procedure, from sample preparation to final analysis, is illustrated in the diagram below.

Caption: Workflow for the HPLC-UV determination of enalaprilat in tablets.

Conclusion

The HPLC-UV method described provides a simple, rapid, and sensitive approach for the determination of enalaprilat in enalapril maleate tablets.[5][6] The method is accurate, precise, and specific, making it highly suitable for routine quality control analysis in pharmaceutical laboratories and for stability studies of enalapril maleate formulations.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. omicsonline.org [omicsonline.org]
• 3. Optimized and Validated Spectrophotometric Methods for the Determination of Enalapril Maleate in Commercial Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijpbs.com [ijpbs.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. A green HPLC-UV method for the simultaneous analysis of enalapril, enalaprilat and diketopiperazine in pharmaceutical formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. A green HPLC-UV method for the simultaneous analysis of enalapril, enalaprilat and diketopiperazine in pharmaceutical formulations - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 9. Development and Validation of an HPLC Method Using an Experimental Design for Analysis of Amlodipine Besylate and Enalapril Maleate in a Fixed-dose Combination - PMC [pmc.ncbi.nlm.nih.gov]

Administration of Enalapril Maleate in Drinking Water for Long-Term Animal Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the long-term administration of Enalapril (B1671234) maleate (B1232345) in the drinking water of laboratory animals, particularly rodents. This method offers a non-invasive alternative to oral gavage, reducing animal stress over extended study periods.

Mechanism of Action

Enalapril maleate is a prodrug that is hydrolyzed in the liver to its active form, enalaprilat (B1671235).[1][2] Enalaprilat is a potent inhibitor of the Angiotensin-Converting Enzyme (ACE).[1][2] ACE is a key enzyme in the Renin-Angiotensin-Aldosterone System (RAAS), responsible for the conversion of angiotensin I to the potent vasoconstrictor, angiotensin II.[1][2] By inhibiting ACE, enalaprilat reduces the levels of angiotensin II, leading to vasodilation, reduced aldosterone (B195564) secretion, and a decrease in blood pressure.[1]

Data Presentation

The following tables summarize quantitative data from various long-term studies that have successfully administered Enalapril maleate in the drinking water of rodents.

Table 1: Enalapril Maleate Administration in Rat Models

Animal Model	Concentration in Drinking Water	Duration of Study	Key Outcomes
Spontaneously Hypertensive Rats (SHR)	25 mg/kg/day	4-5 weeks to 7-9 weeks	Shifted pressure-natriuresis relation to the left.[3]
Spontaneously Hypertensive Rats (SHR)	30 mg/kg/day	4 weeks to 28 weeks	Diminished oxidative stress in the kidneys.[4]
Dahl Salt-Sensitive Rats	30 mg/kg/day (oral)	From 12 to 19 weeks of age	Improved survival rate and ameliorated elevated plasma creatinine (B1669602) and urea (B33335) nitrogen levels.[5]
Sprague-Dawley Rats (uninephrectomized)	5 mg/kg/day	6 weeks	Reduced proteinuria.[6]
Sprague-Dawley Rats	10 mg/kg/day	6 months	Reduced cardiac DNA, collagen, and fibrosis.[7]
Rats with Congestive Heart Failure	17-25 mg/L (~1.0 mg/kg/day)	365 days	Prolonged survival.[1]
Transgenic Rats (mouse Ren-2 gene)	100 mg/L	From 3 to 8 months of age	Reduced albuminuria and plasma creatinine concentrations.[2]
Stroke-Prone Spontaneously Hypertensive Rats (SHRSP)	100 mg/L (~24 mg/kg/day)	Up to 368 days	Increased survival and prevented cerebral edema.[8]

Table 2: Enalapril Maleate Administration in Mouse Models

Animal Model	Concentration in Drinking Water	Duration of Study	Key Outcomes
C57BL/6 Mice (Aging)	30 mg/kg/day (in feed)	4-9 months	Attenuated the development of frailty.[9]
Apolipoprotein E-deficient Mice	30 mg/L	16 weeks	Prevented atherosclerotic plaque formation and reduced aortic oxidative injury.[10]
CF-1 Mice	20 mg/L	11 weeks	Increased glutathione (B108866) content in erythrocytes, brain, and lung, and enhanced antioxidant enzyme activities.[11]

Table 3: Stability of Enalapril Maleate in Aqueous Solutions

Vehicle	Storage Temperature	Stability (Maintaining >90% Concentration)
Deionized Water	4°C	> 91 days[12]
Deionized Water	25°C	56 days[12][13]
Citrate (B86180) Buffer Solution	4°C	> 91 days[12]
Citrate Buffer Solution	25°C	> 91 days[12]
Sweetened Vehicle	4°C	> 91 days[12]
Sweetened Vehicle	25°C	> 91 days[12]

Experimental Protocols

Protocol 1: Preparation of Enalapril Maleate Solution for Drinking Water

Objective: To prepare a stable and palatable solution of Enalapril maleate for administration in rodent drinking water.

Materials:

• Enalapril maleate powder

• Citric acid monohydrate

• Sodium citrate dihydrate

• Deionized water

• Non-caloric sweetener (e.g., sucralose, optional)

• Calibrated pH meter

• Stir plate and stir bar

• Volumetric flasks and graduated cylinders

• Light-protected water bottles

Procedure:

• Prepare 0.1 M Citric Acid Solution: Dissolve 21.01 g of citric acid monohydrate in deionized water and bring the final volume to 1 L.[14]

• Prepare 0.1 M Sodium Citrate Solution: Dissolve 29.41 g of sodium citrate dihydrate in deionized water and bring the final volume to 1 L.[14]

• Create Citrate Buffer (pH ~4.0): Mix approximately 620 mL of the 0.1 M citric acid solution with 380 mL of the 0.1 M sodium citrate solution. Verify the pH with a calibrated pH meter and adjust if necessary. A slightly acidic pH (between 3.0 and 5.0) is recommended to enhance the stability of Enalapril maleate.[14]

• Dissolve Enalapril Maleate:

  • Calculate the required amount of Enalapril maleate based on the desired concentration and the total volume of drinking water to be prepared. For example, to prepare 1 L of a 30 mg/L solution, weigh out 30 mg of Enalapril maleate.

  • Add the weighed Enalapril maleate powder to the prepared citrate buffer.

  • Stir the solution until the powder is completely dissolved.[14]

• Add Sweetener (Optional): If taste aversion is a concern, a non-caloric sweetener can be added to improve palatability. It is advisable to acclimate the animals to the sweetened water before introducing the drug.[14]

• Storage: Store the final solution in light-protected water bottles at 4°C.[14] It is recommended to prepare fresh solutions at least weekly to ensure stability and potency.[14]

Protocol 2: Long-Term Administration and Monitoring

Objective: To administer Enalapril maleate in drinking water over a long-term study period and monitor the animals for drug intake and potential side effects.

Procedure:

• Animal Acclimatization: Acclimate animals to the housing conditions for at least one week before the start of the study.

• Baseline Measurements: Record baseline parameters such as body weight and blood pressure before initiating treatment.

• Dosing:

  • Provide the prepared Enalapril maleate solution as the sole source of drinking water.

  • Measure water consumption daily for each cage to estimate the dose received per animal.[14] This is crucial as water intake can vary between individual animals.

• Monitoring:

  • Daily: Observe the animals for any clinical signs of toxicity, such as lethargy, rough coat, or changes in behavior. Monitor water and food consumption.

  • Weekly: Measure body weight and blood pressure.

  • Periodic: Collect blood samples for analysis of renal function markers (e.g., BUN, creatinine) and electrolytes (e.g., potassium), as common side effects can include transient increases in BUN and creatinine, and hyperkalemia.[14]

• Troubleshooting:

  • Reduced Water Intake: If a significant decrease in water consumption is observed, consider adding a sweetener or adjusting its concentration. If the issue persists, oral gavage may be a necessary alternative to ensure accurate dosing.[14]

  • Adverse Effects: If signs of toxicity are observed, review the dosing calculations and consider reducing the concentration of Enalapril maleate in the drinking water.[14]

Mandatory Visualization

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Enalaprilat.

References

• 1. Increased survival in rats with congestive heart failure treated with enalapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ahajournals.org [ahajournals.org]
• 3. Effect of enalapril treatment on the pressure-natriuresis curve in spontaneously hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of the antihypertensive drug enalapril on oxidative stress markers and antioxidant enzymes in kidney of spontaneously hypertensive rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Beneficial effects of long-term enalapril treatment and low-salt intake on survival rate of dahl salt-sensitive rats with established hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effect of enalapril treatment on progression of the nephrotoxic serum nephritis model of renal failure in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of chronic angiotensin II inhibition on the cardiovascular system of the normal rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Chronic Treatment With the ACE Inhibitor Enalapril Attenuates the Development of Frailty and Differentially Modifies Pro- and Anti-inflammatory Cytokines in Aging Male and Female C57BL/6 Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. karger.com [karger.com]
• 11. researchgate.net [researchgate.net]
• 12. Stability of enalapril maleate in three extemporaneously prepared oral liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Stability of Extemporaneously Prepared Enalapril Maleate Suspensions in Glass Bottles and Plastic Syringes - PMC [pmc.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]

Application Notes & Protocols: Assessing the Renal Effects of Enalapril Maleate in Animal Models

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to assess the renal effects of Enalapril (B1671234) maleate (B1232345) in preclinical animal models. Enalapril is an angiotensin-converting enzyme (ACE) inhibitor widely used to treat hypertension and heart failure, primarily by mitigating the effects of the renin-angiotensin-aldosterone system (RAAS) on the kidneys.

Introduction to Enalapril and its Renal Effects

Enalapril maleate is the prodrug of enalaprilat, a potent inhibitor of the angiotensin-converting enzyme (ACE). ACE plays a crucial role in the renin-angiotensin-aldosterone system (RAAS) by converting angiotensin I to the potent vasoconstrictor angiotensin II. By inhibiting ACE, enalapril leads to decreased levels of angiotensin II, resulting in vasodilation and reduced aldosterone (B195564) secretion. These effects help to lower blood pressure and reduce the workload on the heart.

In the context of renal pathophysiology, angiotensin II is known to constrict glomerular efferent arterioles, increase intraglomerular pressure, and promote inflammation and fibrosis. The inhibition of angiotensin II production by enalapril can, therefore, have significant renoprotective effects. These include a reduction in proteinuria, slowing the progression of chronic kidney disease, and preserving glomerular structure and function.

Animal Model Selection

The choice of animal model is critical and depends on the specific research question. Commonly used models to study the renal effects of enalapril include:

• Spontaneously Hypertensive Rats (SHR): This is a widely used model of genetic hypertension that develops progressive renal injury, making it suitable for studying the effects of antihypertensive drugs on the kidneys.

• Streptozotocin (STZ)-Induced Diabetic Nephropathy: STZ is a chemical that is toxic to pancreatic β-cells, inducing hyperglycemia and leading to diabetic nephropathy. This model is ideal for investigating the efficacy of enalapril in a diabetic context.

• 5/6 Nephrectomy (Subtotal Nephrectomy) Model: This surgical model of chronic kidney disease (CKD) involves the removal of one kidney and ligation of two-thirds of the arterial supply to the remaining kidney. This induces hypertension and progressive renal failure, mimicking human CKD.

Experimental Protocols

Animal Preparation and Enalapril Administration

• Acclimatization: Animals should be acclimatized to the laboratory environment for at least one week before the start of the experiment. They should be housed in a temperature-controlled room with a 12-hour light/dark cycle and have free access to standard chow and water.

• Grouping: Animals should be randomly assigned to different experimental groups (e.g., control, vehicle, enalapril-treated).

• Dosage and Administration: Enalapril maleate is typically administered orally via gavage. The dosage can vary depending on the animal model and the study's objective. A common dose range is 10-30 mg/kg/day. The drug should be dissolved in a suitable vehicle, such as distilled water or saline. The vehicle group should receive the same volume of the vehicle alone.

• Duration: The duration of the study will depend on the animal model and the endpoints being measured. For studies on hypertension and early renal changes, a duration of 4-8 weeks may be sufficient. For studies on chronic kidney disease progression, a longer duration of 12 weeks or more may be necessary.

Assessment of Renal Function

3.2.1. Blood Pressure Measurement

Blood pressure is a critical parameter to monitor. The tail-cuff method is a common non-invasive technique for measuring systolic blood pressure in rodents. Measurements should be taken at baseline and at regular intervals throughout the study.

3.2.2. Urine and Blood Collection

• Urine Collection: Animals should be housed in metabolic cages for 24-hour urine collection. Urine volume should be recorded, and samples should be centrifuged and stored at -80°C for later analysis.

• Blood Collection: Blood samples can be collected from the tail vein or via cardiac puncture at the end of the study. Serum or plasma should be separated by centrifugation and stored at -80°C.

3.2.3. Biochemical Analysis

Key biomarkers of renal function should be measured in serum and urine.

Parameter	Sample	Typical Assay Method	Significance
Serum Creatinine (B1669602)	Serum	Jaffe reaction or enzymatic assay	An indicator of glomerular filtration rate (GFR)
Blood Urea Nitrogen (BUN)	Serum	Urease-based enzymatic assay	An indicator of renal function and protein metabolism
Urinary Protein Excretion	Urine	Bradford assay or ELISA	A marker of glomerular injury
Urinary Albumin Excretion	Urine	ELISA	A more sensitive marker of early diabetic nephropathy
Glomerular Filtration Rate (GFR)	-	Inulin or creatinine clearance	The gold standard for measuring kidney function

Histopathological Analysis

At the end of the study, animals should be euthanized, and the kidneys should be collected for histopathological examination.

• Tissue Processing: Kidneys should be fixed in 10% neutral buffered formalin, processed, and embedded in paraffin.

• Staining: Sections (3-5 µm) should be cut and stained with:

  • Hematoxylin and Eosin (H&E): For general morphology.

  • Periodic acid-Schiff (PAS): To visualize the glomerular basement membrane and mesangial matrix.

  • Masson's Trichrome: To assess the degree of interstitial fibrosis.

• Scoring: Glomerulosclerosis, tubular injury, and interstitial fibrosis can be semi-quantitatively scored by a pathologist blinded to the experimental groups.

Molecular and Cellular Analysis

• Western Blotting: To quantify the protein expression of key molecules in the RAAS pathway (e.g., ACE, Angiotensin II receptor type 1), as well as markers of inflammation (e.g., TNF-α, IL-6) and fibrosis (e.g., TGF-β1, fibronectin).

• Quantitative PCR (qPCR): To measure the mRNA expression levels of the genes encoding the proteins mentioned above.

• Immunohistochemistry (IHC): To localize the expression of specific proteins within the kidney tissue.

Signaling Pathways and Experimental Workflow

Renin-Angiotensin-Aldosterone System (RAAS) and Enalapril's Mechanism of Action

Caption: Mechanism of Enalapril action on the RAAS pathway.

Experimental Workflow Diagram

Caption: A typical experimental workflow for assessing renal effects.

Data Presentation and Interpretation

All quantitative data should be presented as mean ± standard deviation (SD) or standard error of the mean (SEM). Statistical analysis, such as ANOVA followed by a post-hoc test, should be used to compare differences between groups. A p-value of less than 0.05 is typically considered statistically significant.

The results should be interpreted in the context of the known mechanisms of enalapril and the pathophysiology of the animal model used. A reduction in blood pressure, proteinuria, and markers of renal injury, along with improvements in histological parameters, would indicate a renoprotective effect of enalapril.

Conclusion

This protocol provides a detailed guide for assessing the renal effects of enalapril maleate in animal models. By following these standardized procedures, researchers can obtain reliable and reproducible data to better understand the therapeutic potential of enalapril and other ACE inhibitors in the management of kidney disease. Careful selection of the animal model, appropriate experimental design, and comprehensive analysis of multiple endpoints are essential for a thorough evaluation.

In Vivo Experimental Design for Enalapril Maleate in Heart Failure Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Enalapril (B1671234) maleate (B1232345), a pro-drug that is converted in the body to its active form, enalaprilat, is a potent angiotensin-converting enzyme (ACE) inhibitor.[1] By blocking the conversion of angiotensin I to the powerful vasoconstrictor angiotensin II, enalapril plays a crucial role in the management of hypertension and heart failure.[2] Its therapeutic effects are primarily attributed to the suppression of the renin-angiotensin-aldosterone system (RAAS), leading to vasodilation, reduced aldosterone (B195564) secretion, and decreased cardiac workload.[1] In preclinical research, various animal models of heart failure are employed to investigate the efficacy and mechanisms of action of therapeutic agents like enalapril maleate. These models, which mimic the clinical condition of heart failure, are essential for the development of new treatments.

These application notes provide a comprehensive guide for the in vivo experimental design of studies evaluating enalapril maleate in common rodent models of heart failure. Detailed protocols for inducing heart failure, drug administration, and assessing cardiac function and remodeling are provided, along with a summary of expected quantitative outcomes.

Quantitative Data Summary

The following tables summarize the typical dosages of enalapril maleate used in preclinical heart failure models and the expected therapeutic outcomes based on published studies.

Table 1: Enalapril Maleate Dosage in Rodent Heart Failure Models

Animal Model	Species	Route of Administration	Dosage Range	Treatment Duration	Reference(s)
Myocardial Infarction (MI)	Rat	Oral Gavage	0.1 - 10 mg/kg/day	4 weeks	[2]
Myocardial Infarction (MI)	Mouse	Oral Gavage	20 mg/kg/day	3 weeks	[3]
Transverse Aortic Constriction (TAC)	Mouse	Drinking Water	~30 mg/kg/day	6 weeks	[4]
Spontaneously Hypertensive Rat (SHR)	Rat	Drinking Water	10 mg/kg/day	11 months	[1]
Uremic Cardiomyopathy (SNX)	Rat	Drinking Water	High-dose (not specified)	4 weeks	[5]

Table 2: Effects of Enalapril Maleate on Cardiac Function and Remodeling in Rodent Heart Failure Models

Animal Model	Species	Key Efficacy Parameter	Enalapril-Treated Group	Control Group	Percent Change/Improvement	Reference(s)
Myocardial Infarction (MI)	Rat	Left Ventricular End-Diastolic Pressure (LVEDP)	Significantly decreased	Increased	Dose-dependent reduction	[2]
Myocardial Infarction (MI)	Rat	+/- dp/dt/LVSP	Significantly increased (high/middle dose)	Decreased	Functional improvement with higher doses	[2]
Transverse Aortic Constriction (TAC)	Mouse	Ejection Fraction (EF)	Blunted decrease	Significant decrease	Preservation of systolic function
Transverse Aortic Constriction (TAC)	Mouse	End-Diastolic Volume (EDV)	Blunted increase	Significant increase	Attenuation of cardiac dilation
Spontaneously Hypertensive Rat (SHR)	Rat	Myocardial Fibrosis	59% reduction	N/A	Significant anti-fibrotic effect	[1]
Uremic Cardiomyopathy (SNX)	Rat	Interstitial Fibrosis (%)	1.63 ± 0.25	2.57 ± 0.43	~37% reduction	[5]

Signaling Pathway

The primary mechanism of action of enalapril is the inhibition of the angiotensin-converting enzyme (ACE) within the Renin-Angiotensin-Aldosterone System (RAAS). This pathway plays a critical role in regulating blood pressure and fluid balance. In heart failure, the RAAS is often pathologically activated, contributing to cardiac remodeling and dysfunction.

Figure 1: The Renin-Angiotensin-Aldosterone System (RAAS) and the inhibitory action of Enalaprilat.

Experimental Workflow

A typical in vivo study to evaluate the efficacy of enalapril maleate in a heart failure model follows a structured workflow to ensure robust and reproducible data.

Figure 2: General workflow for an in vivo study of Enalapril Maleate efficacy in heart failure models.

Experimental Protocols

Protocol 1: Induction of Heart Failure via Myocardial Infarction (MI) in Rats (Ligation of the Left Anterior Descending Coronary Artery)

Materials:

• Male Sprague-Dawley or Wistar rats (250-300g)

• Anesthetic (e.g., isoflurane)

• Surgical instruments (scissors, forceps, needle holder, retractors)

• Suture material (e.g., 6-0 silk)

• Ventilator

• Heating pad

• Analgesics (e.g., buprenorphine)

Procedure:

• Anesthesia and Preparation: Anesthetize the rat with isoflurane (B1672236) and place it in a supine position on a heating pad to maintain body temperature. Intubate the trachea and connect to a rodent ventilator. Shave and disinfect the chest area.

• Thoracotomy: Make a left lateral thoracotomy incision at the fourth or fifth intercostal space to expose the heart.

• Ligation: Gently retract the ribs to visualize the left anterior descending (LAD) coronary artery. Pass a 6-0 silk suture under the LAD, approximately 2-3 mm from its origin.

• Occlusion: Tie a firm knot to permanently occlude the LAD. Successful ligation is confirmed by the observation of a pale, akinetic area in the anterior wall of the left ventricle.

• Closure: Close the chest wall in layers. Evacuate any air from the thoracic cavity to prevent pneumothorax. Suture the skin incision.

• Post-operative Care: Administer analgesics as required. Monitor the animal closely during recovery.

Protocol 2: Induction of Heart Failure via Transverse Aortic Constriction (TAC) in Mice

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• Anesthetic (e.g., isoflurane)

• Surgical instruments

• Suture material (e.g., 7-0 silk)

• Blunt needle (e.g., 27-gauge)

• Ventilator

• Heating pad

• Analgesics

Procedure:

• Anesthesia and Preparation: Anesthetize the mouse, intubate, and connect to a ventilator. Place the mouse on a heating pad. Shave and disinfect the upper thoracic area.

• Incision: Make a small horizontal incision at the level of the second rib to expose the aortic arch.

• Constriction: Carefully isolate the transverse aorta between the innominate and left common carotid arteries. Pass a 7-0 silk suture under the aorta.

• Banding: Place a 27-gauge blunt needle parallel to the aorta, and tie the suture firmly around both the aorta and the needle.

• Needle Removal: Promptly remove the needle to create a standardized constriction of the aorta.

• Closure: Close the chest and skin incisions.

• Post-operative Care: Provide post-operative analgesia and monitor the mouse during recovery.

Protocol 3: Administration of Enalapril Maleate

Materials:

• Enalapril maleate powder

• Vehicle (e.g., sterile water or 0.5% carboxymethylcellulose)

• Oral gavage needles

• Drinking water bottles

Procedure (Oral Gavage):

• Preparation: Prepare a fresh solution of enalapril maleate in the chosen vehicle daily.

• Administration: Administer the solution once or twice daily via oral gavage at the desired dosage. The volume should be adjusted based on the animal's body weight.

Procedure (Drinking Water):

• Preparation: Dissolve enalapril maleate in the drinking water to achieve the target daily dose, considering the average daily water consumption of the animals.

• Administration: Provide the enalapril-containing water ad libitum. Monitor water intake and body weight regularly to adjust the drug concentration as needed.

Protocol 4: Echocardiographic Assessment of Cardiac Function in Rodents

Materials:

• High-frequency ultrasound system with a small animal probe

• Anesthetic (e.g., isoflurane)

• Heating platform with ECG electrodes

• Ultrasound gel

Procedure:

• Anesthesia and Preparation: Lightly anesthetize the animal with isoflurane to minimize cardiodepressive effects. Place the animal in a supine or left lateral position on the heating platform. Shave the chest area and apply ultrasound gel.

• Image Acquisition:

  • Parasternal Long-Axis (PLAX) View: Obtain a clear view of the left ventricle (LV), aorta, and mitral valve.

  • Parasternal Short-Axis (SAX) View: Acquire images at the level of the papillary muscles.

  • M-mode Imaging: From the SAX view, acquire M-mode images to measure LV internal dimensions in diastole (LVIDd) and systole (LVIDs), as well as anterior and posterior wall thicknesses.

• Data Analysis: Calculate key parameters of cardiac function, including:

  • Ejection Fraction (EF%): A measure of the percentage of blood ejected from the left ventricle with each heartbeat.

  • Fractional Shortening (FS%): The percentage change in the left ventricular internal diameter between diastole and systole.

  • Left Ventricular Volumes (End-Diastolic and End-Systolic).

Protocol 5: Histopathological Assessment of Cardiac Fibrosis (Masson's Trichrome Staining)

Materials:

• Formalin-fixed, paraffin-embedded heart tissue sections (5 µm)

• Bouin's solution

• Weigert's iron hematoxylin (B73222)

• Biebrich scarlet-acid fuchsin solution

• Phosphomolybdic/phosphotungstic acid solution

• Aniline (B41778) blue solution

• Acetic acid (1%)

• Ethanol (B145695) series and xylene

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: Deparaffinize the tissue sections in xylene and rehydrate through a graded series of ethanol to water.

• Mordanting: If formalin-fixed, mordant the sections in Bouin's solution at 56°C for 1 hour to improve staining quality. Rinse thoroughly in running tap water.

• Nuclear Staining: Stain with Weigert's iron hematoxylin for 10 minutes. Rinse in running tap water.

• Cytoplasmic Staining: Stain with Biebrich scarlet-acid fuchsin solution for 10-15 minutes. Rinse in distilled water.

• Differentiation: Differentiate in phosphomolybdic/phosphotungstic acid solution for 10-15 minutes, or until the collagen is no longer red.

• Collagen Staining: Transfer directly to aniline blue solution and stain for 5-10 minutes.

• Final Rinse and Dehydration: Briefly rinse in 1% acetic acid, followed by distilled water. Dehydrate rapidly through graded ethanol, clear in xylene, and mount with a permanent mounting medium.

• Image Analysis: Capture images of the stained sections and quantify the area of fibrosis (stained blue) relative to the total myocardial area using image analysis software.

Conclusion

The successful in vivo evaluation of enalapril maleate in heart failure models relies on a well-designed experimental plan that includes the appropriate choice of animal model, standardized surgical procedures, consistent drug administration, and robust methods for assessing cardiac function and remodeling. The protocols and data presented in these application notes provide a comprehensive framework for researchers to conduct rigorous and reproducible studies to further elucidate the cardioprotective effects of enalapril and to evaluate novel therapeutic strategies for heart failure.

References

• 1. Enalapril prevents cardiac fibrosis and arrhythmias in hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparison of three doses of enalapril in preventing left ventricular remodeling after acute myocardial infarction in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Experimental model of congestive heart failure induced by transverse aortic constriction in BALB/c mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Dose Enalapril Treatment Reverses Myocardial Fibrosis in Experimental Uremic Cardiomyopathy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cordynamics.com [cordynamics.com]

Application Notes and Protocols for Spectrophotometric Determination of Enalapril Maleate in Dosage Forms

Introduction

Enalapril maleate (B1232345) is an angiotensin-converting enzyme (ACE) inhibitor widely used in the treatment of hypertension and congestive heart failure.[1] Accurate and reliable analytical methods are crucial for the quality control of its pharmaceutical dosage forms. Spectrophotometry, being a simple, cost-effective, and readily available technique, offers a viable alternative to more complex methods like HPLC for the routine analysis of Enalapril maleate.[2][3] This document provides detailed application notes and protocols for various spectrophotometric methods for the determination of Enalapril maleate in tablets and other dosage forms.

I. Direct UV Spectrophotometry

This method is based on the direct measurement of the ultraviolet absorbance of Enalapril maleate. The drug exhibits a characteristic absorption maximum in the UV region, which can be used for its quantification.

Quantitative Data Summary

Parameter	Method 1	Method 2
Solvent	Phosphate (B84403) Buffer (pH 4)[2]	Distilled Water & Methanol[4]
λmax	208 nm[2]	206.8 nm[4]
Linearity Range	1 - 20 µg/mL[2]	5 - 25 µg/mL[4]
LOD	0.3721 µg/mL[2]	1.27 µg/mL[4]
LOQ	0.9019 µg/mL[2]	3.851 µg/mL[4]
Correlation Coefficient (R²)	Not Specified	0.999[4]

Experimental Protocol: Direct UV Spectrophotometry in Phosphate Buffer (pH 4)

1. Reagents and Materials:

• Enalapril Maleate reference standard

• Phosphate buffer pH 4

• Volumetric flasks

• Pipettes

• UV-Vis Spectrophotometer

2. Preparation of Standard Stock Solution (100 µg/mL):

• Accurately weigh 10 mg of Enalapril maleate reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with phosphate buffer (pH 4).

3. Preparation of Working Standard Solutions:

• From the stock solution, prepare a series of dilutions in 10 mL volumetric flasks to obtain concentrations ranging from 1 to 20 µg/mL using phosphate buffer (pH 4).

4. Preparation of Sample Solution:

• Weigh and powder 20 tablets.

• Transfer a quantity of the powder equivalent to 2.5 mg of Enalapril maleate into a 25 mL volumetric flask.[2]

• Add approximately 20 mL of phosphate buffer (pH 4) and sonicate to dissolve.[2]

• Dilute to the mark with the same buffer and filter.[2]

• Further dilute the filtrate with phosphate buffer (pH 4) to obtain a final concentration within the calibration range.

5. Spectrophotometric Measurement:

• Measure the absorbance of the standard and sample solutions at 208 nm against phosphate buffer (pH 4) as a blank.[2]

• Construct a calibration curve by plotting absorbance versus concentration for the standard solutions.

• Determine the concentration of Enalapril maleate in the sample solution from the calibration curve.

Workflow Diagram: Direct UV Spectrophotometry

Caption: Workflow for Direct UV Spectrophotometric Analysis.

II. Colorimetric Method: Reaction with Potassium Iodate (B108269) and Potassium Iodide

This method involves the reaction of the carboxylic acid group of Enalapril maleate with a mixture of potassium iodate (KIO₃) and potassium iodide (KI) in an aqueous medium to produce a yellow-colored product, which is then measured spectrophotometrically.[1]

Quantitative Data Summary

Parameter	Value
Reagents	Potassium Iodate (KIO₃), Potassium Iodide (KI)[1]
Solvent	Distilled Water[1]
λmax	352 nm[1]
Linearity Range	2.5 - 50 µg/mL[1]
Reaction Time	8 minutes[1]
Temperature	25 ± 1 °C[1]

Experimental Protocol

1. Reagents and Materials:

• Enalapril Maleate reference standard

• Potassium Iodate (KIO₃) solution (3.0 x 10⁻³ M)

• Potassium Iodide (KI) solution (5.0 x 10⁻² M)

• Distilled water

• Volumetric flasks, Pipettes, UV-Vis Spectrophotometer

2. Preparation of Standard Stock Solution (0.5 mg/mL):

• Accurately weigh 50 mg of Enalapril maleate reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with distilled water.

3. Preparation of Working Standard Solutions:

• Transfer aliquots of the standard stock solution containing 25–500 µg of Enalapril maleate into a series of 10 mL volumetric flasks.[1]

4. Color Development:

• To each flask, add 1.0 mL of 3.0 x 10⁻³ M potassium iodate solution and 1.5 mL of 5.0 x 10⁻² M potassium iodide solution.[1]

• Dilute to the mark with distilled water.

• Allow the reaction to proceed at 25 ± 1 °C.

5. Spectrophotometric Measurement:

• Measure the absorbance at 352 nm against a reagent blank prepared in the same manner but without the drug.

• The calibration curve is constructed by plotting the difference in absorbance (absorbance at 8 minutes - absorbance at 2 minutes) against the initial concentration of Enalapril maleate.[1]

6. Preparation of Sample Solution:

• Prepare a sample solution from the dosage form as described in the direct UV method, using distilled water as the solvent, to obtain a concentration within the Beer's law range.

• Follow the same procedure for color development and measurement as with the standard solutions.

Workflow Diagram: KIO₃-KI Colorimetric Method

Caption: Workflow for KIO₃-KI Colorimetric Determination.

III. Colorimetric Method: Charge-Transfer Complexation with DDQ

This method is based on the charge-transfer reaction between Enalapril maleate (as an electron donor) and 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (B29006) (DDQ) (as a π-acceptor) to form a colored complex.[1]

Quantitative Data Summary

Parameter	Value
Reagent	2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)[1]
Solvent	Acetonitrile[1]
λmax	565 nm[1]
Linearity Range	5 - 75 µg/mL[1]
Reaction Time	3 minutes[1]
Temperature	Room Temperature (25 ± 1 °C)[1]

Experimental Protocol

1. Reagents and Materials:

• Enalapril Maleate reference standard

• DDQ solution (0.1% in acetonitrile)

• Acetonitrile (B52724)

• Volumetric flasks, Pipettes, UV-Vis Spectrophotometer

2. Preparation of Standard Stock Solution (0.5 mg/mL):

• Accurately weigh 50 mg of Enalapril maleate reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with acetonitrile.

3. Preparation of Working Standard Solutions:

• Transfer aliquots of the standard stock solution equivalent to 25–375 µg of the drug into a series of 5 mL volumetric flasks.[1]

4. Color Development:

• To each flask, add 1.4 mL of 0.1% DDQ solution.[1]

• Bring the volume up to the mark with acetonitrile.

• The color develops immediately at room temperature.[1]

5. Spectrophotometric Measurement:

• After 3 minutes, measure the absorbance at 565 nm against a reagent blank.[1]

• Construct a calibration curve by plotting absorbance versus concentration.

• Determine the concentration of Enalapril maleate in the sample solution from the calibration curve.

6. Preparation of Sample Solution:

• Prepare a sample solution from the dosage form using acetonitrile as the solvent to obtain a concentration within the Beer's law range.

• Follow the same procedure for color development and measurement as with the standard solutions.

Workflow Diagram: DDQ Charge-Transfer Complexation Method

Caption: Workflow for DDQ Charge-Transfer Complexation.

IV. Colorimetric Method: Charge-Transfer Complexation with Iodine

This method utilizes the reaction between Enalapril maleate and iodine in dichloromethane (B109758) to form a yellow-colored charge-transfer complex.[1] The absorbance of this complex is then measured.

Quantitative Data Summary

Parameter	Value
Reagent	Iodine[1]
Solvent	Dichloromethane[1]
λmax	365 nm[1]
Linearity Range	10 - 200 µg/mL[1]
Reaction Time	2 minutes[1]
Temperature	Room Temperature (25 ± 1 °C)[1]

Experimental Protocol

1. Reagents and Materials:

• Enalapril Maleate reference standard

• Iodine solution (0.1% in dichloromethane)

• Dichloromethane

• Volumetric flasks, Pipettes, UV-Vis Spectrophotometer

2. Preparation of Standard Stock Solution (1.0 mg/mL):

• Accurately weigh 100 mg of Enalapril maleate reference standard and transfer it to a 100 mL volumetric flask.

• Dissolve and dilute to the mark with dichloromethane.

3. Preparation of Working Standard Solutions:

• Transfer volumes of the standard solution corresponding to 50–1000 µg of the drug into a series of 5 mL flasks.[1]

4. Color Development:

• Add 1.2 mL of 0.1% iodine solution to each flask at room temperature.[1]

• Dilute to the mark with dichloromethane.

5. Spectrophotometric Measurement:

• After 2 minutes, measure the absorbance at 365 nm against a reagent blank.[1]

• Construct a calibration curve by plotting absorbance versus concentration.

• Determine the concentration of Enalapril maleate in the sample solution from the calibration curve.

6. Preparation of Sample Solution:

• Prepare a sample solution from the dosage form using dichloromethane as the solvent to obtain a concentration within the Beer's law range.

• Follow the same procedure for color development and measurement as with the standard solutions.

Workflow Diagram: Iodine Charge-Transfer Complexation Method

Caption: Workflow for Iodine Charge-Transfer Complexation.

V. Method Validation and Application

All the described methods have been validated for parameters such as linearity, accuracy, precision, and specificity, and have been successfully applied for the determination of Enalapril maleate in commercial pharmaceutical dosage forms.[1][2][4] The choice of method can be based on the available instrumentation, reagents, and the desired sensitivity and selectivity. For routine quality control, the direct UV spectrophotometric method is the simplest and most rapid, while the colorimetric methods offer enhanced selectivity by shifting the measurement wavelength to the visible region, thus minimizing interference from excipients that may absorb in the UV range.

References

• 1. Optimized and Validated Spectrophotometric Methods for the Determination of Enalapril Maleate in Commercial Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. farmaciajournal.com [farmaciajournal.com]
• 3. crpsonline.com [crpsonline.com]
• 4. wjpps.com [wjpps.com]

Application Note: High-Throughput Bioanalytical Method Validation for the Simultaneous Quantification of Enalapril and Enalaprilat in Human Plasma using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Enalapril (B1671234) is a widely prescribed angiotensin-converting enzyme (ACE) inhibitor for the management of hypertension and congestive heart failure.[1][2] It is a prodrug that is rapidly hydrolyzed in the body to its active metabolite, enalaprilat (B1671235), which is a potent ACE inhibitor.[1][2][3] Accurate and reliable quantification of both enalapril and enalaprilat in plasma is crucial for pharmacokinetic, bioequivalence, and toxicokinetic studies.[2][3][4] This application note details a robust and validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the simultaneous determination of these two analytes in human plasma, developed in accordance with FDA and EMA guidelines.[3][5]

The method described herein is sensitive, selective, and rapid, making it suitable for high-throughput analysis of clinical and non-clinical samples.[1][2] Various sample preparation techniques, including protein precipitation (PPT), liquid-liquid extraction (LLE), and solid-phase extraction (SPE), have been successfully employed to isolate enalapril and enalaprilat from the complex plasma matrix.[2][5]

Experimental Protocols

Materials and Reagents

• Analytes and Internal Standards (IS):

  • Enalapril Maleate (99.95% purity)[2]

  • Enalaprilat (99.95% purity)[2]

  • Enalapril-d5 and Enalaprilat-d5 (as internal standards)[2] or alternatively Tolbutamide[3], Benazepril[6], or Fluoxetine[5].

• Solvents and Chemicals:

  • Methanol (B129727) (HPLC or LC-MS grade)

  • Acetonitrile (B52724) (HPLC or LC-MS grade)

  • Water (Milli-Q or equivalent)

  • Formic Acid

  • Ammonia (B1221849) Solution

  • Ammonium Acetate

• Human Plasma: Drug-free human plasma with K2-EDTA as an anticoagulant.

Instrumentation

A high-performance liquid chromatography (HPLC) system coupled with a triple quadrupole tandem mass spectrometer (LC-MS/MS) is used.

• HPLC System: Agilent, Shimadzu, or equivalent.

• Mass Spectrometer: SCIEX, Waters, or Thermo Fisher Scientific.

• Chromatography Column: A reverse-phase C18 column, such as Zorbax Eclipse (150 × 4.6 mm, 5 µm) or Hypersil GOLD (50 x 2.1mm, 1.9µm), is commonly used.[2][6]

Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare individual stock solutions of enalapril and enalaprilat by dissolving the accurately weighed compounds in methanol.[1][3]

• Working Solutions: Prepare serial dilutions of the stock solutions with a methanol:water (50:50, v/v) mixture to create working solutions for calibration standards and quality control samples.[1][3]

• Calibration Standards (CS): Spike drug-free human plasma with the appropriate working solutions to obtain final concentrations ranging from 0.5 ng/mL to 500 ng/mL for both enalapril and enalaprilat.[2][3] A typical calibration curve may include concentrations of 1, 5, 10, 25, 50, 100, 250, and 500 ng/mL.[1][3]

• Quality Control (QC) Samples: Prepare QC samples in drug-free plasma at four concentration levels:

  • Lower Limit of Quantification (LLOQ): e.g., 1 ng/mL[1][3]

  • Low QC (LQC): e.g., 3 ng/mL[1][3]

  • Medium QC (MQC): e.g., 200 ng/mL[1][3]

  • High QC (HQC): e.g., 400 ng/mL[1][3]

Sample Preparation Protocols

Three common extraction methods are detailed below. The choice of method depends on the required sensitivity, sample cleanliness, and throughput.

This method is simple, fast, and suitable for high-throughput analysis.[1][3]

• Pipette 300 µL of plasma sample (CS, QC, or unknown) into a microcentrifuge tube.

• Add 900 µL of ice-cold acetonitrile containing the internal standard (e.g., 1 µg/mL Tolbutamide).[1][3]

• Vortex the mixture for 10 minutes.[1][3]

• Centrifuge at 10,000 rpm for 15 minutes.[1][3]

• Transfer the supernatant to a clean tube or autosampler vial for LC-MS/MS analysis.[1][3]

• To 475 µL of a plasma sample, add 25 µL of the analyte working solution and 25 µL of the IS working solution (e.g., Fluoxetine).[4][5]

• Add 475 µL of 1% ammonia solution and vortex.[4][5]

• Add 3.0 mL of an appropriate extraction solvent (e.g., ethyl acetate).

• Vortex for 2 minutes, then centrifuge at 4000 rpm for 3 minutes.[4][5]

• Transfer the organic layer to a new tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.[4][5]

• Reconstitute the residue in 500 µL of the mobile phase.[5]

This method provides excellent recovery and results in a very clean extract.[2][6]

• Condition an SPE cartridge (e.g., Thermo Scientific SOLA) with 1 mL of methanol followed by 1 mL of water.[6]

• To a 250 µL plasma sample, add 25 µL of the IS and 100 µL of 20% formic acid solution, then vortex.[2]

• Load the entire pre-treated sample onto the SPE cartridge and allow it to flow through under gravity.[6]

• Wash the cartridge with 200 µL of 0.1% formic acid in water.[6]

• Elute the analytes with 2 x 200 µL of 2% ammonia solution in methanol.[6]

• Evaporate the eluate to dryness and reconstitute in 200 µL of mobile phase.[6]

LC-MS/MS Conditions

The following are typical parameters that can be optimized for specific instrumentation.

• Chromatographic Conditions:

  • Mobile Phase: A gradient or isocratic elution using a mixture of Acetonitrile and 0.1% Formic Acid in water.[2] A ratio of 65:35 (v/v) at a flow rate of 0.8 mL/min has been reported.[2]

  • Column Temperature: 40°C.

  • Injection Volume: 20 µL.[2]

  • Total Run Time: Approximately 3.5 minutes.[2]

• Mass Spectrometric Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in Positive mode.[2]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Enalapril: m/z 377.1 → 234.0[2]

    • Enalaprilat: m/z 349.0 → 206.0[2]

    • Enalapril-d5 (IS): m/z 382.1 → 239.2[2]

    • Enalaprilat-d5 (IS): m/z 354.2 → 211.2[2]

  • Dwell Time: 200 msec.[2]

Method Validation Summary

The bioanalytical method was validated according to the principles of the FDA and other regulatory guidelines.[7][8]

Selectivity and Specificity

No significant interference from endogenous plasma components was observed at the retention times of enalapril, enalaprilat, and the internal standard in blank plasma samples from multiple sources.

Linearity and Lower Limit of Quantification (LLOQ)

The method demonstrated excellent linearity over the specified concentration ranges. The LLOQ was established as the lowest concentration on the calibration curve with acceptable precision and accuracy.

Table 1: Linearity and LLOQ Data

Analyte	Linearity Range (ng/mL)	Correlation Coefficient (r²)	LLOQ (ng/mL)
Enalapril	1.0 - 500.0[1][3]	> 0.997[1]	1.0[1][3]
Enalaprilat	1.0 - 500.0[1][3]	> 0.997[1]	1.0[1][3]

Some methods have achieved LLOQs as low as 0.5 ng/mL.[2]

Accuracy and Precision

Intra-day and inter-day precision and accuracy were evaluated by analyzing six replicates of QC samples at four concentration levels.

Table 2: Summary of Intra-day and Inter-day Accuracy and Precision

Analyte	QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%Bias)	Inter-day Precision (%CV)	Inter-day Accuracy (%Bias)
Enalapril	LLOQ	1.0	< 10.0	± 5.5	< 9.0	± 4.0
LQC	3.0	< 7.5	± 7.0	< 6.0	± 5.0
MQC	200.0	< 5.0	± 3.0	< 4.0	± 3.5
HQC	400.0	< 4.0	± 2.5	< 3.0	± 2.0
Enalaprilat	LLOQ	1.0	< 12.0	± 9.8	< 11.0	± 8.0
LQC	3.0	< 8.0	± 6.5	< 7.0	± 6.0
MQC	200.0	< 6.0	± 4.0	< 5.0	± 4.5
HQC	400.0	< 5.0	± 3.0	< 4.0	± 2.5

Data compiled from representative values found in literature.[2][3][5] The acceptance criteria for precision (%CV) is ≤15% (≤20% for LLOQ) and for accuracy (%Bias) is within ±15% (±20% for LLOQ).

Recovery and Matrix Effect

The extraction recovery and matrix effect were assessed at LQC, MQC, and HQC levels. The protein precipitation method demonstrated high and consistent recovery.

Table 3: Extraction Recovery and Matrix Effect

Analyte	QC Level	Concentration (ng/mL)	Mean Extraction Recovery (%)	Matrix Effect (%)
Enalapril	LQC	3.0	96.5	Not significant
MQC	200.0	98.2	Not significant
HQC	400.0	99.3	Not significant
Enalaprilat	LQC	3.0	94.2	Not significant
MQC	200.0	97.5	Not significant
HQC	400.0	98.8	Not significant

Data based on the protein precipitation method.[3] Solid-phase extraction methods also show high recovery, often around 81-91%.[2][6]

Stability

The stability of enalapril and enalaprilat in human plasma was evaluated under various storage and handling conditions. The analytes were found to be stable.

Table 4: Stability Assessment Summary

Stability Condition	Duration	Result
Bench-top Stability	8 hours at room temp.[1][3]	Stable
Autosampler Stability	24 hours at 4°C[1][3]	Stable
Freeze-Thaw Stability	3 cycles (-20°C to RT)	Stable
Long-term Stability	90 days at -70°C	Stable

Stability is confirmed if the mean concentration is within ±15% of the nominal concentration.[7]

Visualized Workflows and Pathways

Metabolic Pathway

Caption: Metabolic conversion of Enalapril to Enalaprilat.

Overall Bioanalytical Workflow

Caption: General workflow for bioanalysis of plasma samples.

Protein Precipitation Workflow

Caption: Detailed workflow for the Protein Precipitation (PPT) method.

Conclusion

The described LC-MS/MS method for the simultaneous quantification of enalapril and enalaprilat in human plasma is simple, rapid, sensitive, and robust.[1][3] The validation results demonstrate that the method meets the stringent requirements of international regulatory guidelines for accuracy, precision, linearity, and stability.[3] The high-throughput nature of the protein precipitation protocol makes this method particularly well-suited for the analysis of large numbers of samples generated during clinical trials and bioequivalence studies.[1][3]

References

• 1. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. omicsonline.org [omicsonline.org]
• 3. tandfonline.com [tandfonline.com]
• 4. benchchem.com [benchchem.com]
• 5. worldwidejournals.com [worldwidejournals.com]
• 6. lcms.cz [lcms.cz]
• 7. ema.europa.eu [ema.europa.eu]
• 8. database.ich.org [database.ich.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Enalapril Maleate Dosage for In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides a comprehensive guide to optimizing Enalapril maleate (B1232345) dosage for in vivo animal studies. This resource offers troubleshooting advice, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in an accessible format to facilitate successful and reproducible experiments.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common issues and questions that may arise during in vivo studies with Enalapril maleate.

Q1: What is a recommended starting dose of Enalapril maleate for my animal model?

A1: The optimal dose of Enalapril maleate is highly dependent on the animal species, the specific disease model, and the intended therapeutic effect. It is crucial to consult published literature for doses used in similar studies. As a general starting point, oral dosages can range from 0.25 mg/kg/day in dogs for congestive heart failure to 30 mg/kg/day in rats for inducing renal effects.[1] A dose-response study is always recommended to determine the optimal dose for your specific experimental conditions.

Q2: How should I prepare and administer Enalapril maleate?

A2: Enalapril maleate is a water-soluble salt, making oral administration via drinking water or gavage a common and effective method.[1] For oral gavage, Enalapril maleate can be dissolved in purified water.[1] If administering in drinking water, it's important to monitor water consumption to ensure consistent dosing. For intravenous (IV) administration, the active metabolite, enalaprilat, is typically used due to its poor oral absorption.[2]

Q3: My animals are showing signs of lethargy and loss of appetite. What should I do?

A3: Lethargy and loss of appetite can be side effects of Enalapril, often related to hypotension (low blood pressure).[1][3] These effects are frequently dose-dependent. If these signs are observed, consider the following:

• Reduce the dose: A lower dose may still be effective while minimizing adverse effects.

• Monitor blood pressure: If possible, monitor the animals' blood pressure to confirm hypotension.

• Ensure hydration: Provide free access to water, as dehydration can worsen the side effects.[1]

• Administer with food: Giving the dose with food can sometimes alleviate gastrointestinal upset.[3]

Q4: I am not observing the expected therapeutic effect. What could be the reason?

A4: Several factors could contribute to a lack of efficacy:

• Insufficient Dose: The administered dose may be too low for the specific animal model or disease state. A dose-escalation study may be necessary.

• Drug Stability: Ensure the Enalapril maleate solution is freshly prepared and properly stored to prevent degradation. While stable, prolonged storage in solution is not recommended.

• Administration Route: For some applications, oral administration may not provide sufficient bioavailability. Consider alternative routes if oral dosing is ineffective.[1]

• Animal Strain/Species Differences: Metabolic and physiological differences between animal strains and species can influence drug response.[1]

Q5: What is the best way to prepare a stock solution of Enalapril maleate?

A5: For a concentrated stock solution, Dimethyl sulfoxide (B87167) (DMSO) is recommended, as Enalapril maleate has high solubility in this solvent (up to 99 mg/mL).[4] For aqueous solutions for immediate use, it can be dissolved in purified water or phosphate-buffered saline (PBS) at lower concentrations (approximately 1 mg/mL in PBS, pH 7.2).[4][5] It is advisable to prepare aqueous solutions fresh daily.[5]

Q6: Can I co-administer Enalapril maleate with other drugs?

A6: Co-administration with other drugs requires careful consideration as interactions can occur.

• Diuretics: Concurrent use with diuretics can increase the risk of hypotension.[3]

• Potassium-sparing diuretics or potassium supplements: This combination can lead to hyperkalemia (elevated potassium levels).

• NSAIDs (Non-steroidal anti-inflammatory drugs): NSAIDs may reduce the antihypertensive efficacy of Enalapril. Always consult relevant literature for potential drug interactions in your specific experimental context.

Quantitative Data Summary

The following tables summarize typical oral dosages of Enalapril maleate used in various animal models. Note that these are starting points and should be optimized for your specific study.

Table 1: Reported Oral Dosages of Enalapril Maleate in Rodent Models

Animal Model	Application	Dosage Range (mg/kg/day)	Reference(s)
Mouse	General (LD50)	1767-2165	[6]
Rat	Thrombosis	3 - 30	[7]
Rat	Hypertension	10 - 30	[8]
Rat	Renal Growth Impairment	30	[7]

Table 2: Reported Oral Dosages of Enalapril Maleate in Other Animal Models

Animal Model	Application	Dosage Range (mg/kg/day)	Reference(s)
Dog	Heart Failure	0.25 - 0.5	[1]
Piglet	Cardiac Growth	5	[7]
Rabbit	Fetotoxicity Study	3 - 30	[9]

Experimental Protocols

Protocol 1: Preparation of Enalapril Maleate for Oral Gavage

• Materials:

  • Enalapril maleate powder

  • Purified water (vehicle)

  • Calibrated scale

  • Volumetric flask

  • Magnetic stirrer and stir bar

  • Oral gavage needles

• Procedure:

  • Calculate the required amount of Enalapril maleate based on the number of animals, their average weight, the desired dose (mg/kg), and the dosing volume (e.g., 5-10 mL/kg for rats).[1]

  • Accurately weigh the Enalapril maleate powder.

  • Add the powder to the volumetric flask.

  • Add a portion of the purified water to the flask and mix using the magnetic stirrer until the powder is completely dissolved.

  • Add the remaining purified water to reach the final desired volume and continue stirring until the solution is homogeneous.

  • Prepare the solution fresh daily to ensure stability.[5]

  • Administer the solution to the animals using appropriate oral gavage needles.

Protocol 2: A Typical In Vivo Efficacy Study Workflow

• Animal Acclimatization: Allow animals to acclimate to the facility for at least one week before the start of the experiment.

• Group Allocation: Randomly assign animals to different treatment groups (e.g., vehicle control, low dose, mid dose, high dose). The dose ranges should be selected based on literature precedents.

• Baseline Measurements: Before initiating treatment, record baseline measurements of the parameters of interest (e.g., blood pressure, heart rate, biochemical markers).

• Drug Administration: Administer the assigned dose of Enalapril maleate or vehicle to each group for the predetermined duration (e.g., once daily via oral gavage).

• Monitoring:

  • Regularly monitor the animals for any signs of toxicity or adverse effects (e.g., changes in weight, behavior, or appetite).

  • Measure the primary efficacy endpoints at specified time points throughout the study (e.g., weekly blood pressure measurements).

• Terminal Procedures: At the end of the study, collect terminal samples (e.g., blood, tissues) for further analysis (e.g., measurement of plasma drug concentration, histological examination of organs).

• Data Analysis: Analyze the collected data to determine the effect of the different doses of Enalapril maleate on the measured parameters.

Mandatory Visualizations

Signaling Pathway

Caption: The Renin-Angiotensin-Aldosterone System (RAAS) and the mechanism of action of Enalapril.

Experimental Workflow

Caption: A typical experimental workflow for an in vivo study with Enalapril maleate.

Logical Relationship for Dose Optimization

Caption: A logical workflow for optimizing Enalapril maleate dosage in animal studies.

References

• 1. researchgate.net [researchgate.net]
• 2. Renin angiotensin aldosterone system | PPTX [slideshare.net]
• 3. my.clevelandclinic.org [my.clevelandclinic.org]
• 4. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. Strategy for Designing In Vivo Dose-Response Comparison Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Renin–angiotensin system - Wikipedia [en.wikipedia.org]
• 7. teachmephysiology.com [teachmephysiology.com]
• 8. researchgate.net [researchgate.net]
• 9. admescope.com [admescope.com]

Troubleshooting Inconsistent Results in Enalaprilat Bioassays: A Technical Support Center

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during Enalaprilat bioassays. The information is presented in a user-friendly question-and-answer format to provide direct solutions to specific experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental mechanism of action of Enalaprilat in a typical bioassay?

Enalaprilat is the active metabolite of the prodrug Enalapril.[1] Its primary mode of action is the competitive inhibition of Angiotensin-Converting Enzyme (ACE).[1][2] ACE is a critical enzyme in the Renin-Angiotensin-Aldosterone System (RAAS), responsible for converting angiotensin I into the potent vasoconstrictor, angiotensin II.[2][3] By inhibiting ACE, Enalaprilat effectively reduces the levels of angiotensin II, which leads to vasodilation and a decrease in aldosterone (B195564) secretion.[2] In a standard bioassay, the inhibitory activity of Enalaprilat is quantified by measuring the reduction in ACE activity.[1]

Q2: My standard curve is exhibiting non-linearity. What are the potential causes?

An inconsistent standard curve is a frequent issue in bioassays. Several factors can contribute to this problem:

• Improperly Prepared Standards: Ensure that stock solutions and subsequent serial dilutions of your standards are prepared with high accuracy. It is best practice to prepare fresh standard solutions for each assay.[1]

• Incorrect Wavelength Reading: Double-check that the plate reader is set to the correct wavelength as specified in your assay protocol.[1]

• Pipetting Errors: Inaccurate pipetting can introduce significant variability. Always use calibrated pipettes and practice proper pipetting techniques to minimize errors.[1]

• Reagent Integrity: Check the expiration dates of all reagents and confirm they have been stored under the recommended conditions.[1] Ensure all components are completely thawed and gently mixed before use.[1]

Q3: I am observing high variability between my replicate wells. What steps should I take?

High variability between replicates can mask the true results of your experiment. Here are some troubleshooting steps to consider:

• Check for Bubbles: Air bubbles in the wells can interfere with absorbance or fluorescence readings.[1] Exercise care during pipetting to avoid their introduction.

• Ensure Proper Mixing: Inadequate mixing of reagents within the wells can lead to inconsistent results. Gently tap the plate to ensure thorough mixing.[4]

• Temperature Uniformity: Ensure the entire plate is at a uniform temperature. Temperature gradients across the plate can affect enzyme kinetics.

• Pipetting Consistency: Maintain a consistent pipetting technique across all wells.

Q4: My negative control is showing significant inhibition. What could be the underlying reason?

Unexpected inhibition in the negative control (wells without Enalaprilat) points to a problem with the assay components or the experimental procedure.[1]

• Contaminated Reagents: One or more of your reagents may be contaminated with an ACE inhibitor. Prepare fresh solutions to eliminate this possibility.[1]

• Sample Matrix Interference: The sample matrix itself might be causing interference. Run a sample blank that contains the sample matrix but not the enzyme to check for background absorbance or fluorescence.[1]

• Incorrect Buffer Conditions: The pH and temperature of the assay buffer are critical for optimal enzyme activity.[1] Verify that your buffer is at the correct pH and that the assay is performed at a consistent temperature.[1][4]

Troubleshooting Guides

Issue 1: Inconsistent IC50 Values

Obtaining reproducible IC50 values is crucial for accurately assessing the potency of an inhibitor. If you are experiencing inconsistent IC50 values for Enalaprilat, follow this troubleshooting guide.

Troubleshooting Workflow for Inconsistent IC50 Values

References

• 1. benchchem.com [benchchem.com]
• 2. What is the mechanism of Enalapril Maleate? [synapse.patsnap.com]
• 3. drugs.com [drugs.com]
• 4. bioassaysys.com [bioassaysys.com]

Technical Support Center: Managing Enalapril Maleate-Induced Hypotension in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for managing hypotension as a side effect in animal studies involving enalapril (B1671234) maleate (B1232345).

Troubleshooting Guide: Hypotension Management During Enalapril Administration

This guide addresses common issues encountered during experiments and provides step-by-step solutions.

Observed Problem	Potential Cause	Recommended Action
Severe Hypotension Immediately After First Dose	High sensitivity to ACE inhibition, especially in animals with an activated renin-angiotensin system (e.g., dehydration, diuretic use).[1][2][3]	1. Reduce Initial Dose: Start with a lower dose of enalapril and titrate upwards. An initial dose of 0.5 mg/kg has been used in rats.[4] 2. Ensure Hydration: Confirm animals are adequately hydrated before dosing.[5][6] 3. Discontinue Diuretics: If applicable, consider discontinuing diuretic therapy 2-3 days prior to starting enalapril.[7] 4. Monitor Closely: Continuously monitor blood pressure for at least 2-4 hours post-administration.[3]
Hypotension Under Anesthesia	Anesthetics can potentiate the hypotensive effects of enalapril.[5][8][9][10]	1. Withhold Morning Dose: Consider withholding the enalapril dose on the day of anesthesia.[8][9] 2. Fluid Therapy: Administer an intravenous fluid bolus (e.g., Lactated Ringer's Solution at 10 mL/kg) to counteract the drop in blood pressure.[8] 3. Vasopressor Support: If hypotension persists, consider administering vasopressors like dopamine (B1211576) (starting at 7 μg/kg/min) or vasopressin (1 mU/kg/hour).[8]
Progressive Drop in Blood Pressure with Chronic Dosing	Accumulation of drug effect, potential for dehydration, or interaction with other medications.	1. Dose Adjustment: Re-evaluate the chronic dose and consider a reduction.[1] 2. Monitor Renal Function: Check blood urea (B33335) nitrogen (BUN) and creatinine (B1669602) levels, as enalapril can affect renal blood flow.[1][5] 3. Assess Fluid and Electrolyte Balance: Monitor for signs of dehydration and check serum potassium levels, as hyperkalemia can occur.[1][5]
Variable or Unexpected Blood Pressure Response	Interaction with other substances (e.g., NSAIDs, other antihypertensives), or underlying physiological state (e.g., salt diet, genetic strain).[11][12][13]	1. Review Co-administered Drugs: Avoid concurrent use of NSAIDs, which can reduce enalapril's efficacy.[4][12] Be cautious with other vasodilators.[13] 2. Standardize Diet: Ensure a consistent diet, as salt intake can influence the response to enalapril.[11] 3. Consider Animal Model: Be aware that different strains (e.g., spontaneously hypertensive vs. normotensive rats) will respond differently.[11][14][15]

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism behind enalapril-induced hypotension?

A1: Enalapril maleate is a prodrug that is converted to its active form, enalaprilat (B1671235). Enalaprilat inhibits the Angiotensin-Converting Enzyme (ACE), which is a key component of the Renin-Angiotensin-Aldosterone System (RAAS).[16] By blocking ACE, enalaprilat prevents the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor. This leads to vasodilation (relaxation of blood vessels) and a subsequent drop in blood pressure.[6][12][16] ACE inhibition also increases levels of bradykinin, a vasodilator, which further contributes to the hypotensive effect.[17]

Q2: How should I determine the starting dose of enalapril for my animal study to minimize the risk of hypotension?

A2: The starting dose depends on the animal model and the study's objective. For rats, an initial dose of 0.5 mg/kg, administered orally twice daily, has been suggested for vasodilation.[4] In studies with spontaneously hypertensive rats (SHR), both low (1 mg/kg/day) and high (25 mg/kg/day) doses have been used.[14] For dogs, doses typically range from 0.25–0.5 mg/kg every 12-24 hours.[13] It is recommended to start at the lower end of the dose range and titrate up while monitoring blood pressure and renal function.[13]

Q3: What parameters should I monitor when administering enalapril to animals?

A3: Key monitoring parameters include:

• Blood Pressure: This is the most critical parameter. Continuous monitoring via telemetry is ideal, but non-invasive tail-cuff methods can also be used for rodents.[8][16]

• Heart Rate: Monitor for any significant changes.[16]

• Renal Function: Periodically measure serum creatinine and BUN, especially with chronic administration.[1][5]

• Electrolytes: Serum potassium levels should be monitored as enalapril can cause hyperkalemia.[1][5]

• Clinical Signs: Observe for lethargy, weakness, or collapse, which can indicate severe hypotension.[1][5]

Q4: Can I administer enalapril with other medications?

A4: Caution is advised when co-administering enalapril with other drugs.

• Diuretics: Concurrent use can increase the risk of hypotension.[4][13]

• NSAIDs: Drugs like aspirin (B1665792) may reduce the efficacy of enalapril.[1][12]

• Other Vasodilators: Combining with other blood pressure-lowering agents can lead to an additive hypotensive effect.[13]

• Potassium Supplements or Potassium-Sparing Diuretics: These can increase the risk of hyperkalemia.[1]

Q5: What are the best practices for measuring blood pressure in rodents for enalapril studies?

A5: For non-invasive blood pressure measurement in rats, the tail-cuff method is common. Best practices include:

• Acclimatization: Acclimate the animals to the restraining device for 3-5 consecutive days before taking baseline measurements to reduce stress-induced hypertension.[16]

• Warming: Warm the rat on a platform set to 32-34°C for 10-15 minutes to facilitate tail pulse detection.[16]

• Multiple Readings: Perform 10-15 measurement cycles per session. Discard the initial 5 readings and average the subsequent successful measurements.[16]

• Telemetry: For continuous and more accurate data in freely moving animals, surgical implantation of a telemetry transmitter is the gold standard.[17]

Quantitative Data Summary

Table 1: Effect of Enalapril on Blood Pressure in Different Animal Models

Animal Model	Enalapril Dose	Route	Duration	Change in Blood Pressure	Reference
Spontaneously Hypertensive Rats (SHR)	25 mg/kg/day	Oral	8 weeks	Significant reduction in systolic blood pressure.	[14]
Spontaneously Hypertensive Rats (SHR)	1 mg/kg/day	Oral	8 weeks	No significant reduction in systolic blood pressure.	[14]
Prenatally Programmed Hypertensive Rats	Not specified	Chronic	Not specified	Reduced resting systolic pressure from 142±5 mmHg to 125±2 mmHg.	[15]
Normotensive Wistar-Kyoto Rats	25 mg/kg/day	Drinking Water	3-5 weeks	Mean arterial pressure reduced from 118±5 mmHg to 94±4 mmHg.	[18]
Healthy Beagle Dogs (under isoflurane)	0.5 mg/kg	Oral	90 mins pre-anesthesia	Significantly lower average systolic, diastolic, and mean arterial pressure compared to placebo.	[8]
Cats with LVH	0.5 mg/kg/day	Oral	4 weeks	Significant decrease in systolic and mean arterial pressure.	[19]

Experimental Protocols

Protocol 1: Non-Invasive Blood Pressure Measurement in Rats

This protocol is adapted for assessing the effect of enalapril using a tail-cuff system.[16]

• Equipment: Non-invasive blood pressure system with tail cuffs and a warming platform.

• Animal Acclimatization:

  • For 3-5 consecutive days prior to baseline measurements, place the rat in the restraining device for 10-15 minutes each day to acclimate it to the procedure.

• Procedure:

  • Place the rat on the warming platform, maintaining a temperature of 32-34°C for 10-15 minutes.

  • Secure the appropriately sized occlusion and volume-pressure recording (VPR) cuffs to the base of the animal's tail.

  • Initiate the measurement cycle on the system.

  • Perform 10-15 measurement cycles.

  • Discard the first 5 readings to allow for stabilization.

  • Average the values of the subsequent successful readings to determine systolic blood pressure, diastolic blood pressure, and heart rate.

• Data Collection Schedule:

  • Measure blood pressure at baseline before starting enalapril treatment.

  • Continue to measure at regular intervals (e.g., weekly) throughout the study.

Protocol 2: Management of Acute Hypotension Under Anesthesia in Dogs

This protocol outlines a sequential intervention strategy for managing enalapril-potentiated intra-anesthetic hypotension.[8]

• Prerequisite: The animal has been chronically administered enalapril (e.g., 0.5 mg/kg twice daily) and is now under isoflurane (B1672236) anesthesia. Invasive arterial blood pressure is being continuously monitored.

• Definition of Hypotension: Systolic Arterial Pressure (SAP) < 85 mmHg.

• Intervention Steps (Sequential):

  • Step 1: Fluid Bolus: Administer a bolus of Lactated Ringer's Solution (LRS) at 10 mL/kg intravenously.

  • Step 2: Repeat Fluid Bolus: If hypotension persists, repeat the LRS bolus.

  • Step 3: Dopamine Infusion: If hypotension is still not resolved, begin a constant rate infusion of dopamine at 7 μg/kg/min.

  • Step 4: Increase Dopamine: If necessary, increase the dopamine infusion to 10 μg/kg/min.

  • Step 5: Add Vasopressin: If moderate-to-severe hypotension continues, add a vasopressin infusion at 1 mU/kg/hour to the dopamine infusion.

Visualizations

Caption: Mechanism of enalapril-induced hypotension via RAAS inhibition.

Caption: Experimental workflow for managing enalapril-induced hypotension.

References

• 1. Enalapril Maleate (Enacard, Vasotec) - Veterinary Partner - VIN [veterinarypartner.vin.com]
• 2. Severe hypotension after first dose of enalapril in heart failure - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Severe hypotension after first dose of enalapril in heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Enalapril Maleate – Rat Guide [ratguide.com]
• 5. Enalapril | VCA Animal Hospitals [vcahospitals.com]
• 6. Enalapril for Cats and Dogs: Uses, Side Effects, Dosage & More - GoodRx [goodrx.com]
• 7. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Effects of orally administered enalapril on blood pressure and hemodynamic response to vasopressors during isoflurane anesthesia in healthy dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [PDF] Effects of orally administered enalapril on blood pressure and hemodynamic response to vasopressors during isoflurane anesthesia in healthy dogs. | Semantic Scholar [semanticscholar.org]
• 10. daneshyari.com [daneshyari.com]
• 11. Systolic blood pressure responses to enalapril maleate (MK 421, an angiotensin converting enzyme inhibitor) and hydrochlorothiazide in conscious Dahl salt-sensitive and salt-resistant rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Enalapril for Veterinary Use - Wedgewood Pharmacy [wedgewood.com]
• 13. Angiotensin-converting Enzyme Inhibitors for Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 14. ahajournals.org [ahajournals.org]
• 15. ENALAPRIL ATTENUATES THE EXAGGERATED SYMPATHETIC RESPONSE TO PHYSICAL STRESS IN PRENATALLY PROGRAMMED HYPERTENSIVE RATS - PMC [pmc.ncbi.nlm.nih.gov]
• 16. benchchem.com [benchchem.com]
• 17. Bradykinin B2 receptor-dependent enhancement of enalapril-evoked hypotension in ethanol-fed female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 18. ahajournals.org [ahajournals.org]
• 19. Effects of enalapril in cats with pressure overload-induced left ventricular hypertrophy - PMC [pmc.ncbi.nlm.nih.gov]

Impact of food on the absorption of Enalapril maleate in research subjects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating the impact of food on the absorption of enalapril (B1671234) maleate (B1232345).

Frequently Asked Questions (FAQs)

Q1: Does food affect the absorption of enalapril maleate tablets?

A1: Generally, the absorption and metabolism of enalapril maleate from tablet formulations are considered to be unaffected by food.[1] A pivotal clinical trial in healthy volunteers found that the administration of a single 40 mg enalapril maleate tablet with a standard breakfast did not significantly alter the total absorption of the drug, as measured by the area under the serum concentration-time curve (AUC) and urinary recovery of its active metabolite, enalaprilat (B1671235).[2]

Q2: What is the active metabolite of enalapril, and is its formation affected by food?

A2: Enalapril is a prodrug that is hydrolyzed in the liver to its active form, enalaprilat.[1] Studies have shown that while the peak serum concentration (Cmax) of enalaprilat may be slightly higher when enalapril is taken in a fasted state, the overall extent of its formation (AUC) is not significantly different when administered with food.[2] The time to reach peak concentration (Tmax) for enalaprilat is also nearly identical in both fed and fasted states.[2]

Q3: Are there any specific food types that might influence enalapril absorption?

A3: While standard meals do not appear to significantly impact the absorption of enalapril tablets, a study on an enalapril maleate oral solution found that a high-fat meal can have an effect. In this study, a high-fat meal reduced the peak concentration (Cmax) of enalapril and enalaprilat by 46% and 36%, respectively.[3] The total drug exposure (AUC) was also decreased by approximately 15% for enalapril and 20% for enalaprilat.[3]

Q4: How should we design a study to investigate the effect of food on a new enalapril formulation?

A4: A randomized, two-period, two-sequence crossover study is the standard design. This involves administering your formulation to healthy volunteers on two separate occasions: once after an overnight fast and once after a standardized high-fat, high-calorie meal. Serial blood samples are collected over a specified period to determine the pharmacokinetic parameters (Cmax, Tmax, AUC) of both enalapril and enalaprilat.

Troubleshooting Guide

Issue Encountered	Potential Cause	Recommended Action
Unexpectedly low Cmax and AUC in the "fed" arm of our study.	Formulation-dependent food effect: Oral solutions or other novel formulations may be more susceptible to food effects than standard tablets. A high-fat meal can delay gastric emptying and alter drug dissolution and absorption.[3]	1. Review the composition of the test meal to ensure it aligns with regulatory guidelines for a high-fat meal. 2. Consider conducting a pilot study with different meal compositions (e.g., low-fat vs. high-fat) to characterize the nature of the food effect. 3. Investigate the in vitro dissolution profile of your formulation in media simulating fed and fasted states.
High inter-subject variability in pharmacokinetic data.	Subject-specific physiological differences: Variations in gastrointestinal motility, pH, and metabolic enzyme activity can contribute to variability.	1. Ensure strict adherence to the study protocol, including fasting times and meal standardization. 2. Increase the number of subjects in your study to improve statistical power. 3. Consider genotyping subjects for relevant metabolic enzymes if significant variability persists.
Inconsistent results compared to published literature.	Differences in study design or analytical methods: Variations in the administered dose, the composition of the meal, blood sampling time points, or the sensitivity and specificity of the analytical assay can lead to different outcomes.	1. Carefully compare your experimental protocol with those of published studies, paying close attention to the details mentioned. 2. Ensure your bioanalytical method for enalapril and enalaprilat is fully validated for accuracy, precision, and selectivity.

Data Presentation

The following table summarizes the pharmacokinetic parameters of enalaprilat after a single oral dose of enalapril maleate under fed and fasted conditions, as reported in key studies.

Parameter	Fasted State (Mean ± SD)	Fed State (Mean ± SD)	Significance
Cmax (ng/mL)	Slightly Higher	Slightly Lower	Not Significantly Different
Tmax (hours)	Nearly Identical	Nearly Identical	Not Significantly Different
AUC (ng·h/mL)	Not Significantly Different	Not Significantly Different	Not Significantly Different
Urinary Recovery	Not Significantly Different	Not Significantly Different	Not Significantly Different

Note: This table is a qualitative summary based on the findings of Swanson et al. (1984), which stated no significant differences in AUC and urinary recovery. The Cmax was reported to be slightly higher in the fasted state, and Tmax was almost identical.[2]

A study on an enalapril maleate oral solution with a high-fat meal showed the following quantitative impact[3]:

Analyte	Parameter	% Decrease in Fed State
Enalapril	Cmax	46%
AUC	~15%
Enalaprilat	Cmax	36%
AUC	~20%

Experimental Protocols

Food-Effect Bioavailability Study for Enalapril Maleate Tablets

This protocol is a generalized representation based on regulatory guidelines and published methodologies.

• Study Design: Randomized, open-label, single-dose, two-period, two-sequence crossover.

• Subjects: Healthy adult volunteers with the capacity to provide informed consent.

• Treatment Arms:

  • Fasted: Administration of a single dose of enalapril maleate after an overnight fast of at least 10 hours.

  • Fed: Administration of a single dose of enalapril maleate shortly after consuming a standardized high-fat, high-calorie breakfast.

• Washout Period: A sufficient washout period (typically at least 7 days) between the two treatment periods.

• Blood Sampling: Venous blood samples are collected at pre-defined time points before and after drug administration (e.g., pre-dose, and at 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 36, and 48 hours post-dose).

• Bioanalysis: Plasma concentrations of enalapril and enalaprilat are determined using a validated high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.

• Pharmacokinetic Analysis: Cmax, Tmax, and AUC are calculated for both analytes in each treatment arm. Statistical analysis is performed to compare the parameters between the fed and fasted states.

Bioanalytical Method for Enalapril and Enalaprilat in Plasma

• Method: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS).

• Sample Preparation: Solid-phase extraction or protein precipitation to isolate the analytes from plasma proteins.

• Chromatographic Separation: A C18 reverse-phase column with a suitable mobile phase (e.g., a gradient of acetonitrile (B52724) and water with a modifier like formic acid).

• Detection: Mass spectrometer operating in multiple reaction monitoring (MRM) mode, using specific precursor-to-product ion transitions for enalapril, enalaprilat, and an internal standard.

• Validation: The method must be validated for linearity, accuracy, precision, selectivity, and stability according to regulatory guidelines.

Visualizations

Caption: Workflow for a food-effect bioavailability study.

Caption: Metabolism and mechanism of action of enalapril.

References

• 1. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Influence of food on the bioavailability of enalapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]

Technical Support Center: Stability of Extemporaneously Prepared Enalapril Maleate Suspensions

This technical support center is designed for researchers, scientists, and drug development professionals to provide guidance on the stability of extemporaneously prepared enalapril (B1671234) maleate (B1232345) suspensions for research purposes.

Frequently Asked Questions (FAQs)

Q1: What are the key factors to consider when preparing an extemporaneous enalapril maleate suspension?

A1: When preparing an extemporaneous enalapril maleate suspension, several factors are crucial for ensuring the stability and quality of the final product. These include the choice of suspending vehicle, the final pH of the formulation, the inclusion of preservatives, and appropriate storage conditions. The maximum stability of enalapril maleate is observed at a pH of approximately 3.[1]

Q2: What are the primary degradation products of enalapril maleate in an aqueous suspension?

A2: Enalapril maleate primarily degrades into two main products: enalaprilat (B1671235) and diketopiperazine (DKP).[2][3] The formation of these degradants is highly dependent on the pH of the suspension.[2] Hydrolysis to enalaprilat is the predominant pathway in neutral or basic conditions, while the formation of DKP through intramolecular cyclization is favored in acidic conditions (pH < 5).[2][4]

Q3: What is a suitable vehicle for compounding an enalapril maleate suspension?

A3: Several vehicles have been studied for their suitability in compounding enalapril maleate suspensions. Commercially available suspending vehicles like Ora-Plus and Ora-Sweet (often used in a 1:1 mixture), or Oral Mix, have demonstrated good stability.[5][6] Formulations using hydroxyethylcellulose as a suspending agent have also been shown to be stable.[1] The choice of vehicle can impact the taste and overall palatability, which is an important consideration. For instance, raspberry syrup has been used to mask the unpleasant taste of enalapril maleate.[1]

Q4: What are the recommended storage conditions and expected shelf-life for extemporaneously prepared enalapril maleate suspensions?

A4: Extemporaneously prepared enalapril maleate suspensions (at concentrations of 0.1 mg/mL and 1.0 mg/mL) have been found to be stable for at least 30 to 90 days when stored in amber glass bottles or plastic syringes at refrigerated (4-5°C) or room temperature (25°C), protected from light.[1][5][6][7][8] One study showed that at 1 mg/mL in Oral Mix, the suspension was stable for at least 90 days under these conditions.[5] Another study reported stability for 91 days at 4°C and 25°C in citrate (B86180) buffer and a sweetened vehicle.[6] However, in deionized water at 25°C, stability was reduced to 56 days.[6] It is crucial to protect the suspension from light.

Q5: How does pH affect the stability of enalapril maleate suspensions?

A5: The pH of the suspension is a critical factor influencing the stability of enalapril maleate. The drug is most stable at a pH of around 3.[1] In solutions with a pH below 5, the primary degradation product is diketopiperazine (DKP).[2] In solutions with a pH above 5, the main degradation product is enalaprilat, formed through hydrolysis.[2] Studies have shown that maintaining a pH around 3-4.6 results in good chemical stability.[1][5]

Troubleshooting Guides

Problem 1: Rapid degradation of enalapril maleate is observed in the prepared suspension.

• Possible Cause: The pH of the suspension may be outside the optimal range for enalapril maleate stability. Enalapril is highly susceptible to hydrolysis under alkaline conditions.[2][3]

• Troubleshooting Steps:

  • Verify pH: Measure the pH of the suspension. The optimal pH for enalapril maleate stability is around 3.[1]

  • Adjust pH: If necessary, adjust the pH using a suitable buffer, such as a citrate buffer.[1][6]

  • Control Temperature: Ensure the suspension is stored at the recommended temperature (refrigerated or controlled room temperature), as higher temperatures can accelerate degradation.[2]

Problem 2: Unexpected peaks appear in the HPLC chromatogram during stability testing.

• Possible Cause: These peaks could be unknown degradation products, impurities from the starting materials (enalapril maleate tablets or powder), or excipients from the vehicle.[2]

• Troubleshooting Steps:

  • Analyze Placebo: Prepare and analyze a placebo suspension (containing all components except enalapril maleate) to identify any peaks originating from the excipients.

  • Forced Degradation Studies: Perform forced degradation studies (e.g., exposure to acid, base, oxidation, heat, and light) on a pure enalapril maleate standard.[2][5][9] This will help in identifying the retention times of the primary degradation products.

  • Review Literature: Consult scientific literature for information on other reported degradation products of enalapril maleate.[9]

Problem 3: Physical instability of the suspension is observed (e.g., caking, difficulty in resuspension).

• Possible Cause: The suspending agent may not be adequate for the formulation, or the particle size of the enalapril maleate powder may be too large.

• Troubleshooting Steps:

  • Optimize Suspending Agent: The concentration of the suspending agent (e.g., hydroxyethylcellulose) may need to be adjusted.

  • Ensure Fine Powder: When preparing the suspension from tablets, ensure they are crushed into a very fine powder to facilitate uniform dispersion.[10][11][12][13]

  • Proper Mixing: Ensure thorough mixing and homogenization during the preparation process. Geometric addition of the vehicle to the powder can help create a uniform paste initially.[5]

Data Presentation

Table 1: Stability of Extemporaneously Prepared Enalapril Maleate 1 mg/mL Suspension in Oral Mix Vehicle

Storage Condition	Packaging	Day 0	Day 30	Day 60	Day 90
5°C	Amber Glass Bottles	100.0%	98.7%	98.7%	99.5%
Plastic Syringes	100.0%	96.1%	98.8%	99.4%
25°C / 60% RH	Amber Glass Bottles	100.0%	95.7%	94.1%	91.1%
Plastic Syringes	100.0%	94.2%	92.8%	90.8%

(Data summarized from a study by Friciu et al., 2016)[5]

Table 2: Stability of Extemporaneously Prepared Enalapril Maleate Suspensions in Different Vehicles (30 days)

Concentration	Vehicle	Storage Temperature	Remaining Concentration
0.1 mg/mL	Sugar-free (Hydroxyethylcellulose)	4°C	>98%
25°C	>98%
1.0 mg/mL	Sugar-free (Hydroxyethylcellulose)	4°C	>98%
25°C	>98%
0.1 mg/mL	Sugar-containing (Raspberry syrup & Hydroxyethylcellulose)	4°C	>98%
25°C	>98%
1.0 mg/mL	Sugar-containing (Raspberry syrup & Hydroxyethylcellulose)	4°C	>98%
25°C	>98%

(Data summarized from a study by Sosnowska et al., 2009)[1][7][8]

Experimental Protocols

Protocol 1: Preparation of Enalapril Maleate Suspension (1 mg/mL) from Tablets

This protocol is a generalized procedure based on common practices in published studies.[10][11][12][13]

Materials:

• Enalapril maleate tablets

• Suspending vehicle (e.g., Oral Mix, 1:1 mixture of Ora-Plus and Ora-Sweet, or a custom vehicle with hydroxyethylcellulose)

• Mortar and pestle

• Graduated cylinders

• Amber bottles for final packaging

Procedure:

• Calculate the required number of enalapril maleate tablets to achieve the target concentration of 1 mg/mL in the final volume.

• Crush the tablets into a fine, uniform powder using a mortar and pestle.[10][11][12][13]

• Add a small amount of the suspending vehicle to the powder and levigate to form a smooth, uniform paste.

• Geometrically add the remaining vehicle in portions, with thorough mixing after each addition, to ensure a homogenous suspension.

• Transfer the suspension to a calibrated graduated cylinder and add the vehicle to the final desired volume.

• Mix the final suspension thoroughly.

• Transfer the suspension into amber bottles for storage.

Protocol 2: High-Performance Liquid Chromatography (HPLC) Method for Stability Testing

The following is a representative HPLC method for the analysis of enalapril maleate in suspension.

Chromatographic Conditions:

• Column: C18 column[9]

• Mobile Phase: A mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (pH adjusted to ~3).[9][14] The exact ratio should be optimized for best separation.

• Flow Rate: Approximately 1.0 mL/min.[2]

• Detection: UV detection at 210 nm or 215 nm.[2][14]

• Injection Volume: 50 µL[1]

Sample Preparation:

• Accurately withdraw a sample of the enalapril maleate suspension.

• Dilute the sample with a suitable diluent (e.g., the mobile phase or a similar solvent) to a concentration within the calibrated range of the HPLC method.

• Filter the diluted sample through a 0.45 µm filter before injection into the HPLC system.

Method Validation: The HPLC method should be validated according to ICH guidelines to ensure it is stability-indicating. This includes assessing specificity, linearity, accuracy, precision, and robustness.[2][14] Forced degradation studies are essential to demonstrate that the method can separate enalapril maleate from its degradation products and any excipients.[2][5][9]

Visualizations

Caption: Experimental workflow for the preparation and stability testing of enalapril maleate suspensions.

References

• 1. ptfarm.pl [ptfarm.pl]
• 2. benchchem.com [benchchem.com]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. Stability of Extemporaneously Prepared Enalapril Maleate Suspensions in Glass Bottles and Plastic Syringes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Stability of enalapril maleate in three extemporaneously prepared oral liquids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability of extemporaneous enalapril maleate suspensions for pediatric use prepared from commercially available tablets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Study of forced degradation behavior of enalapril maleate by LC and LC-MS and development of a validated stability-indicating assay method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. psnz.org.nz [psnz.org.nz]
• 11. pharmlabs.unc.edu [pharmlabs.unc.edu]
• 12. sickkids.ca [sickkids.ca]
• 13. dir.iwk.nshealth.ca [dir.iwk.nshealth.ca]
• 14. scispace.com [scispace.com]

Addressing variability in replicate wells for in vitro Enalaprilat assays

Welcome to the technical support center for in vitro Enalaprilat assays. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals address variability in replicate wells and other common experimental challenges.

Troubleshooting Guide

This guide is designed to help you identify and resolve common issues that can lead to variability in your in vitro Enalaprilat assay results.

Question: Why am I observing high variability between my replicate wells?

High variability, often indicated by a high coefficient of variation (CV%), can obscure the true results of your experiment. The following table outlines potential causes and recommended solutions.

Potential Cause	Description	Recommended Solution
Pipetting Errors	Inaccurate or inconsistent pipetting is a major source of variability in plate-based assays.[1][2]	- Ensure all pipettes are properly calibrated. - Use reverse pipetting for viscous solutions. - Standardize pipetting technique across all wells (e.g., consistent speed and immersion depth). - Use fresh pipette tips for each reagent and sample dilution.
Improper Mixing	Inadequate mixing of reagents within the wells can lead to non-uniform reaction rates.[1]	- Gently mix the contents of each well after adding all reagents. This can be done by gently tapping the plate or using an orbital shaker at a low speed. - Avoid introducing bubbles during mixing.[1]
Edge Effects	Evaporation from the outer wells of a microplate can concentrate reagents and alter reaction kinetics, leading to skewed results in these wells.[1][2][3]	- Avoid using the outer wells for critical samples; instead, fill them with a blank solution or buffer.[1][2] - Use a plate sealer during incubation steps to minimize evaporation.[2] - Ensure the incubator has a humidified environment.
Temperature Gradients	Temperature fluctuations across the microplate can cause variations in enzyme activity and reaction rates.[2][4] A change of just 1°C can significantly impact results.[4]	- Allow the microplate to equilibrate to the assay temperature before adding reagents.[2] - Use a temperature-controlled incubator and avoid opening the door unnecessarily.[4]
Reagent Instability	Improper storage or handling of reagents, especially the ACE enzyme, can lead to a loss of activity and inconsistent results.[2][5]	- Aliquot the ACE enzyme upon receipt and store at the recommended temperature to avoid multiple freeze-thaw cycles.[2] - Prepare fresh reagent solutions for each experiment and ensure they are completely thawed and mixed before use.[1]
Air Bubbles	Bubbles in the wells can interfere with the light path for absorbance or fluorescence readings, leading to inaccurate measurements.[1]	- Be careful to avoid introducing bubbles during pipetting.[1] - If bubbles are present, they can sometimes be removed by gently tapping the plate or using a sterile pipette tip.

Below is a troubleshooting workflow to help diagnose the source of variability in your replicate wells.

Troubleshooting workflow for high replicate well variability.

Frequently Asked Questions (FAQs)

1. What is the mechanism of action of Enalaprilat?

Enalaprilat is the active metabolite of the prodrug Enalapril (B1671234).[6][7][8] Its primary mechanism of action is the competitive inhibition of the Angiotensin-Converting Enzyme (ACE).[6][7] ACE is a key enzyme in the Renin-Angiotensin-Aldosterone System (RAAS) that converts angiotensin I to the potent vasoconstrictor angiotensin II.[6][8] By inhibiting ACE, Enalaprilat reduces the levels of angiotensin II, leading to vasodilation and decreased aldosterone (B195564) secretion.[6]

The diagram below illustrates the Renin-Angiotensin-Aldosterone System and the point of inhibition by Enalaprilat.

The RAAS pathway and Enalaprilat's inhibitory action.

2. My standard curve is not linear. What are the possible causes?

An inconsistent standard curve is a common issue in bioassays. Several factors could be at play:

• Improperly prepared standards : Ensure that the stock solutions and serial dilutions of your standards are prepared accurately. It is advisable to prepare fresh standard solutions for each assay.[1]

• Pipetting errors : Inaccurate pipetting can introduce significant variability. Use calibrated pipettes and ensure proper technique to minimize errors.[1]

• Incorrect wavelength reading : Verify that the plate reader is set to the correct wavelength as specified in your assay protocol.[1]

• Reagent issues : Check the expiration dates of your reagents and ensure they have been stored correctly.[1] Components should be thawed completely and mixed gently before use.[1]

3. What are the expected IC50 values for Enalaprilat?

The IC50 value for Enalaprilat is typically in the low nanomolar range. However, it's important to note that direct comparison of IC50 values across different studies can be challenging due to variations in experimental conditions such as the source of the ACE enzyme, the substrate used, and the specific assay methodology.[9]

ACE Inhibitor	Reported IC50 (nM)
Enalaprilat	1.94 - 2.4[9][10]
Lisinopril	1.2[9]
Ramiprilat	2.0[9]
Captopril	20.0[9]

4. What are some key considerations for the assay buffer?

The pH and composition of the assay buffer are critical for optimal enzyme activity.[1][2] For ACE inhibition assays, a buffer with a pH of around 8.3 is often used.[2][11] It's crucial to verify the pH of your buffer and ensure it is consistent across all experiments.[5]

Experimental Protocols

This section provides a detailed methodology for a common in vitro Enalaprilat ACE inhibition assay using a fluorogenic substrate.

Objective: To determine the in vitro inhibitory activity of Enalaprilat on Angiotensin-Converting Enzyme (ACE).

Materials:

• Angiotensin-Converting Enzyme (ACE) (e.g., from rabbit lung)

• Fluorogenic ACE substrate

• Enalaprilat standard

• Assay buffer (e.g., Tris-HCl buffer, pH 8.3, containing NaCl and ZnCl2)[11]

• 96-well black microplate

• Fluorescence microplate reader

The general workflow for this assay is depicted below.

Experimental workflow for an in vitro Enalaprilat ACE inhibition assay.

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of Enalaprilat in the assay buffer to create a range of concentrations for testing.

  • Prepare the ACE enzyme solution and the fluorogenic substrate solution in the assay buffer according to the manufacturer's instructions.

• Assay Plate Setup:

  • Add 20 µL of the different concentrations of Enalaprilat to the designated "inhibitor" wells of the 96-well plate.[1]

  • Add 20 µL of assay buffer to the "control" wells (representing 100% enzyme activity).[1]

  • Add 20 µL of assay buffer to the "blank" wells (for background fluorescence).

• Enzyme Addition:

  • Add 20 µL of the ACE enzyme solution to all wells except for the blank wells.[1]

• Pre-incubation:

  • Incubate the plate at 37°C for 15 minutes to allow Enalaprilat to bind to the enzyme.[1][11]

• Reaction Initiation:

  • Add 20 µL of the fluorogenic substrate to all wells to start the enzymatic reaction.[1]

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence microplate reader.

  • Measure the fluorescence at an excitation wavelength of approximately 320 nm and an emission wavelength of approximately 420 nm.[1]

  • Take kinetic readings every minute for a duration of 30 minutes.[1]

• Data Analysis:

  • Subtract the background fluorescence (from the blank wells) from all other readings.

  • Determine the rate of reaction for each well.

  • Calculate the percentage of ACE inhibition for each concentration of Enalaprilat compared to the control wells.

  • Plot the percent inhibition against the logarithm of the Enalaprilat concentration to determine the IC50 value.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. “Avoiding the Edge Effect – How to increase reproducibility of in vitro microplate experiments?” - paasp network [paasp.net]
• 4. tecan.com [tecan.com]
• 5. benchchem.com [benchchem.com]
• 6. drugs.com [drugs.com]
• 7. Enalaprilat - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. accessdata.fda.gov [accessdata.fda.gov]
• 9. benchchem.com [benchchem.com]
• 10. Effect of enalapril on the in vitro and in vivo peptidyl cleavage of a potent VLA-4 antagonist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Potential drug interactions with Enalapril maleate in preclinical research

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating potential drug interactions with enalapril (B1671234) maleate (B1232345) in a preclinical setting. The following troubleshooting guides and frequently asked questions (FAQs) are designed to address specific issues that may be encountered during in vivo and in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: We are observing unexpected renal toxicity in our animal models when co-administering enalapril with cyclosporine. What could be the underlying mechanism and how can we investigate this further?

A1: Co-administration of enalapril and cyclosporine can lead to complex interactions affecting renal function. While some studies suggest enalapril may mitigate cyclosporine-induced nephrotoxicity, others indicate a potential for exacerbated renal impairment, particularly in a uremic state.[1][2][3] The mechanism may involve alterations in renal hemodynamics and inflammatory pathways.

Troubleshooting Guide:

• Monitor Renal Function Parameters: Closely track serum creatinine (B1669602), blood urea (B33335) nitrogen (BUN), and glomerular filtration rate (GFR).[1][2] A significant elevation in these parameters post-co-administration could indicate nephrotoxicity.

• Histopathological Examination: Conduct a thorough histological analysis of kidney tissues to identify tubular vacuolization, necrosis, microcalcification, and peritubular capillary congestion.[2]

• Gene Expression Analysis: Evaluate the mRNA expression of key markers of renal injury and fibrosis, such as osteopontin (B1167477) and TGF-beta, in kidney tissue.[4][5]

• Assess Circulating Cyclosporine Levels: Determine if enalapril is affecting the pharmacokinetics of cyclosporine, although some studies report no significant impact on circulating cyclosporine A (CsA) levels.[1]

Q2: Our preclinical study is investigating the concurrent use of enalapril and a non-steroidal anti-inflammatory drug (NSAID), and we are seeing a diminished antihypertensive effect of enalapril. Why is this happening?

A2: NSAIDs can interfere with the antihypertensive effects of ACE inhibitors like enalapril.[6][7] The primary mechanism is believed to be the inhibition of prostaglandin (B15479496) synthesis by NSAIDs.[7] Prostaglandins play a role in the vasodilatory and natriuretic effects of enalapril, so their inhibition can counteract its blood pressure-lowering activity.[7][8]

Troubleshooting Guide:

• Evaluate Prostaglandin Levels: Measure urinary or plasma levels of prostaglandins, such as 6-keto-PGF1 alpha, to assess the degree of inhibition by the NSAID.[8]

• Monitor Blood Pressure: Continuously monitor blood pressure in conscious, freely moving animal models to accurately quantify the attenuation of enalapril's antihypertensive effect.

• Assess Renal Function: In patients with compromised renal function, the elderly, or those who are volume-depleted, the combination of NSAIDs and enalapril may lead to a deterioration of renal function.[9] It is crucial to monitor renal parameters in your preclinical models.

Q3: We are planning a study involving the co-administration of enalapril and a diuretic. What potential interactions should we be aware of?

A3: The combination of enalapril and diuretics, particularly thiazides like hydrochlorothiazide, is common in clinical practice and generally leads to an additive or synergistic antihypertensive effect.[10][11] Enalapril can also attenuate diuretic-induced potassium loss.[9][12] However, with loop diuretics like furosemide, enalapril may not fully suppress the activation of the renin-angiotensin-aldosterone system (RAAS).[13]

Troubleshooting Guide:

• Monitor Electrolytes: Regularly measure serum potassium levels to assess for hyperkalemia, especially if using potassium-sparing diuretics.[9][11]

• Assess RAAS Activity: When studying interactions with loop diuretics, measure plasma renin activity and urinary aldosterone-to-creatinine ratio to determine the extent of RAAS activation or suppression.[13]

• Blood Pressure Monitoring: Carefully titrate doses and monitor blood pressure to avoid excessive hypotension, which can occur with initial co-administration, especially in volume-depleted subjects.[9][11]

Quantitative Data Summary

The following tables summarize quantitative data from preclinical studies on drug interactions with enalapril maleate.

Table 1: Enalapril Interaction with Cyclosporine in Rats

Parameter	Control	Cyclosporine (CsA)	CsA + Enalapril	Reference
Renal Function
Glomerular Filtration Rate (GFR)	Normal	Reduced	Reduced nephrotoxicity	[1]
Blood Urea Nitrogen (BUN)	Normal	Significantly elevated	Elevated	[2]
Serum Creatinine	No significant difference between groups	[2]
Histopathology (Semiquantitative Score 0-4+)
Tubular Vacuolization	0	More severe	More severe	[2]
Tubular Necrosis	0	Most severe	Suppressed	[2]
Gene Expression (Fold Change)
Osteopontin mRNA	1	13.5 ± 1.3	Significantly suppressed	[4][5]
TGF-beta mRNA	1	2.4 ± 0.2	Significantly suppressed	[4][5]

Table 2: Enalapril Interaction with Flurbiprofen in Rats

Parameter	Flurbiprofen Alone	Flurbiprofen + Enalapril	Reference
Anti-inflammatory Effect
% Reduction in Paw Size	Standard response	Increased activity	[14]
Edema Rate	Standard response	Decreased	[14]
In Vitro Availability
Flurbiprofen Availability	100%	Increased	[14]

Detailed Experimental Protocols

Protocol 1: Evaluation of Cyclosporine and Enalapril Interaction on Renal Function in Rats

• Animal Model: Adult Sprague-Dawley or Wistar rats.[1][2]

• Groups:

  • Control (vehicle)

  • Enalapril alone (e.g., 8 mg/kg/day)[1]

  • Cyclosporine A (CsA) alone (e.g., 50 mg/kg/day)[1]

  • CsA + Enalapril

  • Enalapril pre-treatment followed by CsA[2]

• Administration: Oral or subcutaneous administration for a specified period (e.g., 14 or 28 days).[1][4]

• Sample Collection:

  • Blood samples collected at baseline and specified time points for serum creatinine and BUN analysis.[2]

  • Urine collection for measurement of sodium and potassium.[1]

  • At study termination, kidney tissues are collected for histopathological examination and gene expression analysis.[2][4]

• Analysis:

  • Biochemical analysis of serum and urine samples.

  • Histopathological scoring of tubular damage.[2]

  • Quantitative PCR or Northern blot for gene expression analysis of osteopontin and TGF-beta.[4]

Protocol 2: Assessment of NSAID Interaction with Enalapril's Anti-inflammatory and Pharmacokinetic Properties

• Animal Model: Rats with carrageenan-induced paw inflammation.[14]

• Groups:

  • Control (carrageenan only)

  • NSAID alone (e.g., flurbiprofen)

  • Enalapril + NSAID

• Inflammation Induction: Subplantar injection of carrageenan into the rat's paw.[14]

• Measurements:

  • Paw volume or size measured at regular intervals (e.g., every hour for 5 hours) to determine the percentage reduction in edema.[14][15]

• In Vitro Interaction:

  • Incubate enalapril and the NSAID together in a suitable buffer.

  • Analyze the samples at different time points using High-Performance Liquid Chromatography (HPLC) to determine the percentage availability of each drug compared to when they are alone.[14]

Signaling Pathways and Workflows

Caption: Mechanism of action of enalapril on the Renin-Angiotensin-Aldosterone System (RAAS).

Caption: General experimental workflow for a preclinical drug interaction study with enalapril.

References

• 1. The influence of enalapril or spironolactone on experimental cyclosporin nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of enalapril on experimental cyclosporin A nephrotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Effects of combination of cyclosporine with losartan or enalapril on kidney function in uremic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Individual or combined effects of enalapril and verapamil on chronic cyclosporine nephrotoxicity in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. lifelinkr.com [lifelinkr.com]
• 7. Interaction of antihypertensive drugs with anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antihypertensive activity of enalapril. Effect of ibuprofen and different salt intakes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. drugs.com [drugs.com]
• 10. Interaction of enalapril with sodium restriction, diuretics, and slow-channel calcium-blocking drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Enalapril - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 12. Enalapril. A review of its pharmacodynamic and pharmacokinetic properties, and therapeutic use in hypertension and congestive heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The effect of enalapril on furosemide-activated renin-angiotensin-aldosterone system in healthy dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Enalapril Maleate Dosage Adjustment in Renally Impaired Animal Models

This technical support center provides guidance for researchers, scientists, and drug development professionals on adjusting Enalapril (B1671234) maleate (B1232345) dosage in animal models with induced renal impairment. The following information is intended to serve as a reference for designing and troubleshooting experiments.

Frequently Asked Questions (FAQs)

Q1: Why is it necessary to adjust the dosage of Enalapril maleate in animal models with renal impairment?

A1: Enalapril is a prodrug that is metabolized in the liver to its active form, enalaprilat (B1671235).[1] Enalaprilat is primarily excreted by the kidneys.[1][2] In the presence of renal impairment, the clearance of enalaprilat is significantly reduced, leading to its accumulation in the plasma.[3][4] This increased exposure can lead to an exaggerated therapeutic effect (e.g., severe hypotension) and an increased risk of adverse effects, such as further deterioration of renal function and hyperkalemia.[1][5] Therefore, dosage adjustment is crucial to maintain the desired therapeutic effect while minimizing toxicity.

Q2: What is a general starting dose for Enalapril maleate in rodent models of renal impairment?

A2: Based on published studies, a common starting dose for Enalapril maleate in rats with induced chronic kidney disease (e.g., 5/6 nephrectomy model) is approximately 10 mg/kg/day , often administered in the drinking water.[6][7][8][9] However, it is important to note that the optimal starting dose can vary depending on the specific animal model, the severity of renal impairment, and the experimental goals. For instance, in some studies with normotensive rat models of remnant kidney, a "subantihypertensive" dosage has been used to investigate the antiproliferative effects of enalapril.[10]

Q3: How should I monitor the animals to determine if the Enalapril maleate dosage needs adjustment?

A3: Regular and careful monitoring is essential. Key parameters to monitor include:

• Blood Pressure: To ensure the dose is therapeutically effective without causing severe hypotension.[11]

• Serum Biochemistry:

  • Blood Urea Nitrogen (BUN) and Creatinine (B1669602): To assess renal function. A significant increase may indicate that the dose is too high and is exacerbating renal injury.[5][9]

  • Potassium: To monitor for hyperkalemia, a known side effect of ACE inhibitors.[1]

• Urinalysis:

  • Proteinuria/Albuminuria: To evaluate the therapeutic efficacy of enalapril in reducing protein loss, a key marker of kidney damage.[9][12]

• General Health: Observe for signs of lethargy, weakness, or loss of appetite, which could indicate hypotension or other adverse effects.[5][13]

Monitoring should be more frequent (e.g., 1-2 weeks) after initiating treatment or adjusting the dose, and can be extended to every 3-6 months once the animal is stable.[11]

Q4: Are there specific recommendations for adjusting the dose based on the level of renal impairment in canines?

A4: Yes, for canines with serum creatinine concentrations between 3 and 5 mg/dl, a lower starting dose of 0.25 mg/kg orally twice a day is recommended.[12] Renal function should be re-evaluated within 4 to 7 days. If azotemia has not worsened, the dose can be increased to the standard maximum of 0.5 mg/kg orally twice a day , with another follow-up on serum creatinine levels in 4 to 7 days.[12]

Troubleshooting Guide

Issue 1: Animals are experiencing significant hypotension after Enalapril administration.

• Possible Cause: The current dose is too high for the degree of renal impairment, leading to excessive accumulation of enalaprilat.

• Solution:

  • Immediately reduce the dose of Enalapril maleate.

  • Increase the frequency of blood pressure monitoring.

  • Ensure adequate hydration of the animals, as dehydration can exacerbate hypotension.[1][13]

Issue 2: A sudden increase in BUN and creatinine is observed after starting Enalapril treatment.

• Possible Cause: The reduction in glomerular filtration rate (GFR) caused by enalapril may be too pronounced in the context of pre-existing renal disease. This can occur if the dose is too high.[12]

• Solution:

  • Consider temporarily discontinuing enalapril and re-evaluating renal function.

  • If enalapril is to be continued, re-introduce it at a significantly lower dose.

  • Monitor BUN and creatinine levels closely (e.g., every few days) to ensure they stabilize or improve.

Issue 3: Inconsistent therapeutic effects are observed when administering Enalapril in drinking water.

• Possible Cause: Variation in water intake among animals, leading to inconsistent dosing. Enalapril maleate can also degrade in neutral or alkaline solutions.

• Solution:

  • Measure daily water consumption for each cage to get a more accurate estimate of the dose received per animal.

  • Consider single housing for more precise individual dosing, if the study design permits.

  • To improve stability, dissolve enalapril maleate in a slightly acidic citrate (B86180) buffer (pH 4.0-5.0).

  • If taste aversion is suspected, a sweetener (e.g., sucralose) can be added to the drinking water.

  • For precise dosing, switch to oral gavage.

Data Presentation

Table 1: Summary of Enalapril Maleate Dosages Used in Animal Models with Renal Impairment

Animal Model	Species	Method of Renal Impairment	Enalapril Maleate Dosage	Route of Administration	Reference(s)
Chronic Kidney Disease	Rat	5/6 Nephrectomy	10 mg/kg/day	Drinking Water	[6][7][8][9]
Ablation Nephropathy	Rat	4/6 Remnant Kidney	Subantihypertensive dose	Not specified	[10]
Glomerular Disease	Dog	Naturally Occurring	0.25 - 0.5 mg/kg twice daily	Oral	[12]
Diabetic Nephropathy	Rat	Not specified	50 mg/L	Drinking Water	[14]

Experimental Protocols

Protocol 1: Induction of Chronic Kidney Disease in Rats via 5/6 Nephrectomy and Subsequent Enalapril Treatment

This protocol describes a two-step surgical procedure to induce chronic kidney disease in rats, followed by the administration of enalapril.

Materials:

• Male Sprague-Dawley rats (200-250g)

• Isoflurane (B1672236) anesthetic

• Surgical instruments

• Buprenorphine for post-operative analgesia

• Enalapril maleate powder

• Drinking water or citrate buffer

Procedure:

• Acclimatization: Allow rats to acclimate to the facility for at least one week prior to surgery.

• Step 1: Right Nephrectomy

  • Anesthetize the rat using 2% isoflurane inhalation.

  • Make a lateral dorsal incision to expose the right kidney.

  • Decapsulate and completely remove the right kidney.[6][7][8]

  • Suture the incision.

• Recovery: Allow the animal to recover for one week.

• Step 2: Left Kidney Resection

  • Anesthetize the rat as before.

  • Expose the left kidney through a similar incision.

  • Resect the superior and inferior poles of the left kidney, reducing its mass to approximately one-third of its original size.[6][7][8]

  • Suture the incision.

• Post-operative Care: Administer buprenorphine subcutaneously twice daily for 3 days for analgesia.[6][7][8]

• Disease Development: Allow the chronic kidney disease to develop over a period of 8-10 weeks.

• Enalapril Administration:

  • After the disease development period, begin administration of enalapril maleate.

  • A common starting dose is 10 mg/kg/day.[6][7][8][9] This can be achieved by dissolving the appropriate amount of enalapril maleate powder in the animals' drinking water, with the volume of water adjusted based on average daily consumption to achieve the target dose.

• Monitoring:

  • Monitor blood pressure, plasma creatinine, and albuminuria at baseline and at regular intervals throughout the treatment period.[6][7][8]

  • Adjust the enalapril concentration in the drinking water as needed based on the monitoring results.

Visualizations

Caption: Mechanism of action of Enalapril within the Renin-Angiotensin-Aldosterone System.

Caption: Experimental workflow for Enalapril dosage adjustment in renally impaired animal models.

References

• 1. merckvetmanual.com [merckvetmanual.com]
• 2. Enalaprilat - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. Research Portal [researchdiscovery.drexel.edu]
• 4. Pharmacokinetics of enalapril in normal subjects and patients with renal impairment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. goodrx.com [goodrx.com]
• 6. Treatment with enalapril and not diltiazem ameliorated progression of chronic kidney disease in rats, and normalized renal AT1 receptor expression as measured with PET imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Treatment with enalapril and not diltiazem ameliorated progression of chronic kidney disease in rats, and normalized renal AT1 receptor expression as measured with PET imaging | PLOS One [journals.plos.org]
• 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 9. journals.physiology.org [journals.physiology.org]
• 10. Enalapril in subantihypertensive dosage attenuates kidney proliferation and functional recovery in normotensive ablation nephropathy of the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. askavet.com [askavet.com]
• 12. dvm360.com [dvm360.com]
• 13. Enalapril | VCA Animal Hospitals [vcahospitals.com]
• 14. The effect of enalapril on glomerular growth and glomerular lesions after subtotal nephrectomy in the rat: a stereological analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Incompatibility of Enalapril maleate with certain excipients in solid dosage forms

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Enalapril (B1671234) maleate (B1232345) in solid dosage forms.

Troubleshooting Guide

Issue: Accelerated degradation of Enalapril maleate observed during stability studies.

Possible Cause 1: Incompatible Excipient Interaction

Enalapril maleate is susceptible to degradation through hydrolysis to Enalaprilat and intramolecular cyclization to form a diketopiperazine (DKP) derivative.[1][2][3] These degradation pathways can be accelerated by interactions with certain common excipients.

Troubleshooting Steps:

• Identify Potential Incompatible Excipients: Review the formulation for the presence of excipients known to be incompatible with Enalapril maleate. Common problematic excipients include:

  • Lactose: Can contribute to the Maillard reaction and its impurities can be alkaline, promoting degradation.

  • Microcrystalline Cellulose (MCC): Can have an acidic microenvironment that promotes DKP formation.[4][5]

  • Magnesium Stearate (B1226849): This alkaline lubricant can promote the formation of DKP.[4][6][7]

  • Sodium Starch Glycolate (SSG): This superdisintegrant can destabilize Enalapril maleate, with the effect modulated by moisture.[6][8]

  • Colloidal Silicon Dioxide: Incompatibility has been detected with this excipient.[6][9]

  • Calcium Phosphates: Known to accelerate the degradation of Enalapril maleate.[10]

• Conduct Drug-Excipient Compatibility Studies: If an incompatible excipient is suspected, perform compatibility studies to confirm the interaction. Recommended analytical techniques include:

  • Differential Scanning Calorimetry (DSC): To detect changes in the thermal behavior of Enalapril maleate in the presence of an excipient.

  • Fourier-Transform Infrared Spectroscopy (FTIR): To identify changes in the functional groups of Enalapril maleate, indicating a chemical interaction.

  • Isothermal Stress Testing: Store binary mixtures of Enalapril maleate and the excipient at elevated temperature and humidity and analyze for degradation products using a stability-indicating HPLC method.[11]

• Formulation Re-evaluation: If an incompatibility is confirmed, consider the following formulation strategies:

  • Excipient Substitution: Replace the incompatible excipient with a more compatible alternative. For instance, consider using zinc stearate or stearic acid instead of magnesium stearate as a lubricant.[1][10]

  • pH Modification: Incorporate organic acids (e.g., tartaric acid) or alkaline stabilizers (e.g., sodium bicarbonate) to control the microenvironmental pH and inhibit degradation.[12][13][14] The addition of sodium bicarbonate can lead to the in-situ formation of the more stable sodium salt of Enalapril.[6][14]

  • Moisture Control: Minimize moisture content in the formulation and during processing, as humidity can accelerate degradation, especially in the presence of certain excipients.[15][16]

Logical Workflow for Troubleshooting Enalapril Maleate Degradation

Caption: Troubleshooting workflow for Enalapril maleate degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation products of Enalapril maleate in solid dosage forms?

A1: The two main degradation products of Enalapril maleate are Enalaprilat, formed through the hydrolysis of the ethyl ester group, and a diketopiperazine (DKP) derivative, which results from intramolecular cyclization.[1][2][3] The formation of these degradants is influenced by factors such as pH, temperature, and moisture.[15][17]

Q2: Which excipients are known to be incompatible with Enalapril maleate?

A2: Several commonly used excipients have been reported to be incompatible with Enalapril maleate, including lactose, microcrystalline cellulose, magnesium stearate, sodium starch glycolate, colloidal silicon dioxide, and calcium phosphates.[4][6][10] These excipients can accelerate the degradation of Enalapril maleate.

Q3: How does pH influence the stability of Enalapril maleate?

A3: The degradation pathway of Enalapril maleate is pH-dependent.[7][13] Acidic conditions tend to favor the formation of the DKP derivative, while alkaline conditions promote the hydrolysis to Enalaprilat.[12][17] Controlling the microenvironmental pH of the formulation is a key strategy to enhance stability.[13]

Q4: What is the role of moisture in the degradation of Enalapril maleate?

A4: Moisture can significantly accelerate the degradation of Enalapril maleate, particularly in the presence of incompatible excipients.[15][16] It is crucial to control the water content of the formulation and protect it from high humidity during storage.[5]

Q5: Are there any recommended compatible lubricants to use instead of magnesium stearate?

A5: Yes, due to the incompatibility of magnesium stearate, alternative lubricants are recommended. Studies have shown that zinc stearate and stearic acid are more compatible with Enalapril maleate.[1][10]

Q6: Can the stability of Enalapril maleate be improved by forming a salt in-situ?

A6: Yes, one effective strategy to improve stability is the in-situ formation of the enalapril sodium salt by including sodium bicarbonate in the formulation.[6][14] The sodium salt is more stable than the maleate salt.[14]

Experimental Protocols

Differential Scanning Calorimetry (DSC) for Compatibility Screening

Objective: To rapidly assess the potential incompatibility between Enalapril maleate and selected excipients by observing changes in their thermal behavior.

Methodology:

• Sample Preparation:

  • Accurately weigh 2-5 mg of Enalapril maleate, the excipient, and a 1:1 physical mixture of the drug and excipient into standard aluminum DSC pans.

  • Seal the pans hermetically. An empty sealed pan should be used as a reference.

• DSC Analysis:

  • Place the sample and reference pans in the DSC cell.

  • Heat the samples at a constant rate, typically 10°C/min, over a temperature range of 25°C to 300°C.

  • Purge the DSC cell with an inert gas, such as nitrogen, at a flow rate of 20-50 mL/min.

• Data Interpretation:

  • Compare the thermogram of the physical mixture with the thermograms of the individual components.

  • Signs of potential incompatibility include:

    • The disappearance or significant shift of the melting endotherm of Enalapril maleate (around 150°C).[6]

    • The appearance of new exothermic or endothermic peaks.

    • A significant change in the enthalpy of melting.

Fourier-Transform Infrared Spectroscopy (FTIR) for Interaction Analysis

Objective: To detect chemical interactions between Enalapril maleate and excipients by identifying changes in their characteristic infrared absorption bands.

Methodology:

• Sample Preparation:

  • Prepare physical mixtures of Enalapril maleate and the excipient in a 1:1 ratio.

  • Triturate the samples with potassium bromide (KBr) and compress them into pellets. Alternatively, analyze the samples using an Attenuated Total Reflectance (ATR) accessory.

• FTIR Analysis:

  • Record the FTIR spectra of the pure drug, the pure excipient, and the physical mixture over a wavenumber range of 4000 to 400 cm⁻¹.

  • Characteristic peaks for Enalapril maleate include those corresponding to its carbonyl groups and other functional groups.[18][19]

• Data Interpretation:

  • Overlay the spectra of the individual components and the physical mixture.

  • Evidence of a chemical interaction includes:

    • The appearance of new absorption bands.

    • The disappearance or significant shift in the position or intensity of the characteristic peaks of Enalapril maleate.

Quantitative Data Summary

Table 1: Impact of Excipients on the Degradation of Enalapril Maleate

Excipient	Condition	Degradation Product(s)	Extent of Degradation	Reference
Magnesium Stearate	100°C, ~90% RH, 2h	Diketopiperazine & Enalaprilat	Significant increase; ~18% DKP, ~21% Enalaprilat	[4]
Sodium Bicarbonate	100°C, ~90% RH, 2h	Enalaprilat	Significant increase; ~14.9% Enalaprilat, 0.1% DKP	[4]
Triglyceride Palmitic Acid	100°C, ~90% RH, 2h	Diketopiperazine	~21% DKP, ~2.6% Enalaprilat	[4]
Sodium Starch Glycolate	N/A	Diketopiperazine	Destabilizing effect, loss of crystallinity	[6][8]
Microcrystalline Cellulose	N/A	Diketopiperazine	Promotes degradation	[4][5]

Table 2: Stability of Enalapril Maleate in Formulations with Different Lubricants

Lubricant (in formulation)	Storage Condition	Enalapril Maleate Remaining	Reference
Magnesium Stearate	50°C, 2 weeks	< 90%	[10]
Zinc Stearate	N/A	More stable than with Magnesium Stearate	[10]
Stearic Acid	N/A	Improved stability, reduced DKP and Enalaprilat formation	[1]

Note: The extent of degradation is highly dependent on the specific experimental conditions (e.g., temperature, humidity, duration of study). The data presented here is for comparative purposes. Researchers should conduct their own stability studies for their specific formulations.

References

• 1. Effect of Stearic Acid on Enalapril Stability and Dissolution from Multiparticulate Solid Dosage Forms - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. US5562921A - Stable solid pharmaceutical compositions containing enalapril maleate - Google Patents [patents.google.com]
• 11. researchgate.net [researchgate.net]
• 12. Proposal of a new degradation mechanism of enalapril maleate and improvement of enalapril maleate stability in tablet formulation with different stabilizers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. rjpbcs.com [rjpbcs.com]
• 15. historymedjournal.com [historymedjournal.com]
• 16. Influence of commonly used excipients on the chemical degradation of enalapril maleate in its solid state: The role of condensed water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. benchchem.com [benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. sbbq.iq.usp.br [sbbq.iq.usp.br]

Reference Data & Comparative Studies

Comparative Efficacy of Enalapril Maleate Versus Telmisartan in Hypertensive Models: A Comprehensive Guide

This comparison guide provides a detailed analysis of the antihypertensive agents Enalapril (B1671234) Maleate, an angiotensin-converting enzyme (ACE) inhibitor, and Telmisartan (B1682998), an angiotensin II receptor blocker (ARB). The document is intended for researchers, scientists, and drug development professionals, offering an objective comparison of their performance in preclinical hypertensive models, supported by experimental data.

Executive Summary

Enalapril and Telmisartan are both potent antihypertensive drugs that function by inhibiting the Renin-Angiotensin-Aldosterone System (RAAS), a critical regulator of blood pressure. Enalapril prevents the formation of angiotensin II, a potent vasoconstrictor, by inhibiting the angiotensin-converting enzyme. In contrast, Telmisartan selectively blocks the binding of angiotensin II to its type 1 receptor (AT1). While both drugs effectively lower blood pressure, experimental data suggests nuances in their efficacy regarding end-organ protection. Telmisartan has demonstrated comparable or, in some instances, superior cardioprotective and renoprotective effects, which may be attributed to its additional partial agonistic activity on peroxisome proliferator-activated receptor-gamma (PPAR-γ).

Comparative Efficacy in Hypertensive Models

The following tables summarize the quantitative data from preclinical and clinical studies, comparing the effects of Enalapril (or other ACE inhibitors where direct comparative data is limited) and Telmisartan on blood pressure, cardiac hypertrophy, and renal function.

Blood Pressure Reduction

Parameter	Hypertensive Model	Treatment Group	Dosage	Duration	Blood Pressure Reduction (Systolic/Diastolic)	Reference
Blood Pressure	Diabetic Spontaneously Hypertensive Rats (SHR)	Telmisartan	10 mg/kg/day	8 months	Significant reduction, comparable to Lisinopril (B193118)	[1]
Lisinopril (ACEi)	10 mg/kg/day	8 months	Significant reduction, comparable to Telmisartan	[1]
Mature Spontaneously Hypertensive Rats (SHR)	Telmisartan	1.2 mg/kg/day	15 weeks	Significant reduction compared to control	[2]
Spontaneously Hypertensive Rats (SHR)	Enalapril	10 mg/kg/day	11 months	Systolic: 199 ± 3 mmHg (vs. 237 ± 3 mmHg in control)	[3]
Blood Pressure	Patients with Severe Hypertension	Telmisartan	80-160 mg/day	8 weeks	Monotherapy: 14.6/13.2 mmHg	[4]
Enalapril	20-40 mg/day	8 weeks	Monotherapy: 13.0/12.9 mmHg	[4]
Blood Pressure	Patients with Mild to Moderate Hypertension	Telmisartan	80 mg	12 weeks	Significantly greater mean decrease than Enalapril 20 mg	[5]
Enalapril	20 mg	12 weeks	Significant reduction	[5]

Cardioprotective Effects

Parameter	Hypertensive Model	Treatment Group	Dosage	Duration	Key Findings	Reference
Cardiac Hypertrophy	Diabetic Spontaneously Hypertensive Rats (SHR)	Telmisartan	10 mg/kg/day	8 months	Significant reduction in cardiac hypertrophy	[1]
Lisinopril (ACEi)	10 mg/kg/day	8 months	Significant reduction in cardiac hypertrophy	[1]
Left Ventricular Mass Index	Mature Spontaneously Hypertensive Rats (SHR)	Telmisartan	1.2 mg/kg/day	15 weeks	Significantly smaller LV mass index than control	[2]
Cardiac Fibrosis	Mature Spontaneously Hypertensive Rats (SHR)	Telmisartan	1.2 mg/kg/day	15 weeks	Reduced myocardial fibrosis	[2]
Cardiac Fibrosis	Spontaneously Hypertensive Rats (SHR)	Enalapril	10 mg/kg/day	11 months	Diminished the fraction of myocardium occupied by replacement fibrosis by 59%	[3]
Left Ventricular Remodeling	Patients with Acute Myocardial Infarction	Telmisartan	-	6 months	Similar effects on markers of left ventricular remodeling as Enalapril	[6]
Enalapril	-	6 months	Effective in suppressing left ventricular remodeling	[6]
Ventricular Remodeling	Patients with Coronary Artery Disease and Diabetic Nephropathy	Telmisartan	80 mg/day	12 weeks	Significantly higher LVEF and lower LVEDd compared to Enalapril	[7]
Enalapril	10 mg/day	12 weeks	Increased LVEF and decreased LVEDd from baseline	[7]

Renoprotective Effects

Parameter	Hypertensive Model	Treatment Group	Dosage	Duration	Key Findings	Reference
Proteinuria & Albuminuria	Diabetic Spontaneously Hypertensive Rats (SHR)	Telmisartan	10 mg/kg/day	8 months	Significantly attenuated proteinuria and albuminuria	[1]
Lisinopril (ACEi)	10 mg/kg/day	8 months	Significantly attenuated proteinuria and albuminuria	[1]
Glomerular Volume	Diabetic Spontaneously Hypertensive Rats (SHR)	Telmisartan	10 mg/kg/day	8 months	Significantly attenuated the diabetes-induced increase in glomerular volume	[1]
Lisinopril (ACEi)	10 mg/kg/day	8 months	No significant effect on glomerular volume	[1]
Glomerular Filtration Rate (GFR)	Patients with Type 2 Diabetes and Nephropathy (DETAIL study)	Telmisartan	40-80 mg	5 years	Non-inferior to Enalapril in reducing the decline in GFR	[8]
Enalapril	10-20 mg	5 years	Mean annual decline in GFR of 3.3 ml/min per 1.73 m²	[8]
Urinary Protein, L-FABP, ET-1	Patients with Mild to Moderate Chronic Kidney Disease	Telmisartan	80 mg/day	12 months	More pronounced reduction in urinary markers than Enalapril	[9]
Enalapril	10 mg/day	12 months	Significant reduction in urinary markers	[9]
Serum Creatinine & 24-h Protein	Patients with Coronary Artery Disease and Diabetic Nephropathy	Telmisartan	80 mg/day	12 weeks	Significantly lower levels compared to Enalapril	[7]
Enalapril	10 mg/day	12 weeks	Reduced levels from baseline	[7]

Experimental Protocols

Induction of Hypertension in Animal Models

• Spontaneously Hypertensive Rat (SHR) Model: This genetic model of essential hypertension is widely used. Rats spontaneously develop hypertension, typically starting at 5-6 weeks of age and reaching a plateau of 180-200 mmHg by 12-14 weeks. Age-matched normotensive Wistar-Kyoto (WKY) rats are used as controls.

• Diabetic SHR Model: Diabetes is induced in SHRs by a single intravenous injection of streptozotocin (B1681764) (e.g., 45 mg/kg).[1] This model allows for the study of antihypertensive agents in the context of diabetic complications.

• Two-Kidney, One-Clip (2K1C) Goldblatt Hypertension Model: This surgical model mimics renovascular hypertension. A silver or titanium clip is placed around one renal artery, inducing stenosis and leading to renin-dependent hypertension. The contralateral kidney remains untouched.

• Deoxycorticosterone Acetate (DOCA)-Salt Hypertensive Model: This model induces a low-renin, salt-sensitive form of hypertension. It involves uninephrectomy followed by subcutaneous implantation of a DOCA pellet and providing 1% NaCl in the drinking water.

Measurement of Blood Pressure in Rats

• Tail-Cuff Plethysmography (Non-invasive): This is a common method for repeated measurement of systolic blood pressure in conscious rats. A cuff is placed around the tail and inflated to occlude blood flow, then slowly deflated. A sensor detects the return of blood flow, which corresponds to the systolic blood pressure. Acclimatization of the animals to the procedure is crucial to minimize stress-induced blood pressure variations.

• Intra-arterial Catheterization (Invasive): This is the gold standard for continuous and accurate blood pressure measurement. A catheter is surgically implanted into an artery (e.g., carotid or femoral) and connected to a pressure transducer. This method allows for the measurement of systolic, diastolic, and mean arterial pressure.

Assessment of Cardiac Hypertrophy and Remodeling

• Echocardiography: This non-invasive imaging technique is used to assess cardiac structure and function. Key parameters include left ventricular ejection fraction (LVEF), left ventricular end-diastolic diameter (LVEDd), interventricular septal thickness, and left ventricular mass index.

• Histopathological Analysis: Hearts are excised, weighed, and fixed. The ratio of heart weight to body weight is a common index of hypertrophy. Tissue sections are stained (e.g., with Hematoxylin and Eosin for morphology or Masson's trichrome for fibrosis) and analyzed microscopically to assess cardiomyocyte size, fibrosis, and other structural changes.[3]

Evaluation of Renal Function and Protection

• Measurement of Proteinuria and Albuminuria: Urine samples are collected over a 24-hour period using metabolic cages. The concentrations of total protein and albumin are then quantified.

• Glomerular Filtration Rate (GFR) Measurement: GFR is a key indicator of kidney function. In clinical studies, it can be measured by the plasma clearance of an exogenous filtration marker like iohexol.[8] In animal models, inulin (B196767) clearance is a common method.

• Histopathological Examination of the Kidney: Kidney tissues are fixed, sectioned, and stained to assess for glomerular sclerosis, tubular injury, and interstitial fibrosis.

Signaling Pathways and Experimental Workflows

Renin-Angiotensin-Aldosterone System (RAAS) Inhibition

The following diagram illustrates the points of intervention for Enalapril and Telmisartan within the RAAS cascade.

Caption: Mechanism of RAAS inhibition by Enalapril and Telmisartan.

Telmisartan's Dual Mechanism of Action

Telmisartan also exhibits PPAR-γ agonistic activity, which contributes to its metabolic and potentially some of its organ-protective effects.

Caption: Telmisartan's dual mechanism of action.

Experimental Workflow for Preclinical Studies

The following diagram outlines a typical workflow for comparing the efficacy of antihypertensive drugs in an animal model.

Caption: Preclinical experimental workflow.

Conclusion

Both Enalapril Maleate and Telmisartan are highly effective in lowering blood pressure in hypertensive models. Preclinical and clinical data suggest that both agents offer significant protection against end-organ damage. However, Telmisartan may provide additional benefits in certain contexts, particularly in improving markers of renal injury and certain aspects of cardiac remodeling.[1][7][9] This potential superiority could be linked to its dual mechanism of action, involving both AT1 receptor blockade and PPAR-γ activation. The choice between these two effective antihypertensive agents may, therefore, depend on the specific clinical or experimental context, including the presence of comorbidities such as diabetes and the primary target for organ protection. Further head-to-head comparative studies in various hypertensive animal models are warranted to fully elucidate the nuanced differences in their efficacy profiles.

References

• 1. Comparative antihypertensive and renoprotective effects of telmisartan and lisinopril after long-term treatment in hypertensive diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Enalapril prevents cardiac fibrosis and arrhythmias in hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The efficacy and safety of telmisartan compared to enalapril in patients with severe hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative effects of telmisartan in the treatment of hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Effects of telmisartan on markers of ventricular remodeling in patients with acute myocardial infarction: comparison with enalapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effect of telmisartan and enalapril on ventricular remodeling and kidney prognosis of patients with coronary artery disease complicated with diabetic nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preventing renal complications in type 2 diabetes: results of the diabetics exposed to telmisartan and enalapril trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cardioprotect.gr [cardioprotect.gr]

A Comparative Guide to Validated LC-MS/MS and HPLC-UV Methods for Enalaprilat Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of two widely used analytical techniques for the quantification of enalaprilat (B1671235): Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). Enalaprilat is the active metabolite of the prodrug enalapril (B1671234), a potent angiotensin-converting enzyme (ACE) inhibitor used in the management of hypertension and heart failure.[1] Accurate and reliable measurement of enalaprilat in biological matrices is critical for pharmacokinetic assessments, bioequivalence studies, and therapeutic drug monitoring. This document presents a comparative analysis of the performance, protocols, and applications of these two methods to aid researchers in selecting the most appropriate technique for their needs.

Data Presentation: Performance Characteristics

The choice between LC-MS/MS and HPLC-UV often depends on the required sensitivity and the nature of the study. LC-MS/MS generally offers significantly lower limits of quantification, making it the superior choice for bioanalytical studies where trace levels of the analyte are expected.[2][3] Conversely, the robustness and cost-effectiveness of HPLC-UV make it a suitable option for quality control of pharmaceutical formulations.[2]

The following table summarizes the key validation parameters for both methods based on published experimental data.

Validation Parameter	LC-MS/MS Method	HPLC-UV Method
Linearity Range	0.638 - 255 ng/mL[2][4][5]	2,500 - 100,000 ng/mL[6]
Lower Limit of Quantification (LLOQ)	0.638 ng/mL[2][4][5]	12 ng/mL[6]
Limit of Detection (LOD)	~0.25 - 0.80 ng/mL[3][7][8]	3.9 ng/mL[6]
Accuracy (% Recovery / RE)	Within ±8.7% (RE)[4][5]	99 - 102%[6]
Precision (%RSD)	Intra-day: < 7.2%; Inter-day: < 14.0%[4][5]	Intra-day & Inter-day: 0.07 - 1.25%[6]
Typical Application	Bioavailability/Bioequivalence Studies[3][7]	Pharmaceutical Quality Control[2]

Experimental Workflows and Protocols

The general workflow for quantifying enalaprilat involves sample preparation, chromatographic separation, detection, and data analysis. While the overall process is similar, the specific steps and instrumentations differ significantly between the two methods.

Comparison of analytical workflows for enalaprilat quantification.

Detailed Experimental Protocols

Validated LC-MS/MS Method Protocol

This protocol is synthesized from methods developed for high-sensitivity bioanalysis in human plasma.[4][5]

• Sample Preparation (Protein Precipitation):

  • To 200 µL of a human plasma sample, add an internal standard (e.g., benazepril).[4][5]

  • Add 600 µL of methanol (B129727) to precipitate plasma proteins.[4]

  • Vortex the mixture to ensure thorough mixing.

  • Centrifuge the sample at high speed (e.g., 10,000 rpm) to pellet the precipitated proteins.

  • Transfer the clear supernatant to a clean vial for injection into the LC-MS/MS system.

• Chromatographic Conditions:

  • HPLC System: A high-performance liquid chromatography system.

  • Column: Ultimate XB-C18 column (50 mm x 2.1 mm, 3 µm particle size) or equivalent.[2][4]

  • Mobile Phase: A mixture of methanol, water, and formic acid (e.g., 62:38:0.2, v/v/v).[2][4]

  • Flow Rate: Typically around 0.8 mL/min.[9]

  • Injection Volume: 20 µL.[9]

• Mass Spectrometer Settings:

  • Instrument: A triple quadrupole tandem mass spectrometer.

  • Ionization Source: Electrospray ionization (ESI) in positive mode.[3][4][7]

  • Detection Mode: Multiple Reaction Monitoring (MRM).[4][9]

  • MRM Transition: For enalaprilat, the precursor to product ion transition monitored is typically m/z 349 → 206.[3][7][9]

Validated HPLC-UV Method Protocol

This protocol is representative of methods used for quantifying enalaprilat in plasma or as a related substance in pharmaceutical products.[1][10]

• Sample Preparation (Protein Precipitation):

  • Pipette 500 µL of human plasma into a microcentrifuge tube.[1]

  • Add 1.0 mL of ice-cold acetonitrile (B52724) to the plasma sample.[1]

  • Vortex the mixture for 1 minute to precipitate proteins.[1]

  • Centrifuge at 10,000 rpm for 10 minutes.[1]

  • Carefully transfer the clear supernatant to a clean tube for analysis.

  • Inject a 20 µL aliquot of the supernatant into the HPLC system.[1]

• Chromatographic Conditions:

  • HPLC System: An HPLC system equipped with a pump, autosampler, and a UV-Vis detector.[1]

  • Column: C18 Column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][10]

  • Mobile Phase: A mixture of an organic solvent and an acidic buffer, such as acetonitrile and 20mM phosphate (B84403) buffer at pH 2.2 (e.g., 25:75 v/v).[1][10]

  • Flow Rate: 1.0 - 2.0 mL/min.[6][10]

  • Injection Volume: 20 - 50 µL.[1]

• Detector Settings:

  • Detector: UV-Vis Detector.

  • Detection Wavelength: 215 nm.[1][6][10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. Simultaneous quantification of enalapril and enalaprilat in human plasma by high-performance liquid chromatography-tandem mass spectrometry and its application in a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. omicsonline.org [omicsonline.org]
• 7. LC–MS/MS assay for quantitation of enalapril and enalaprilat in plasma for bioequivalence study in Indian subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. omicsonline.org [omicsonline.org]
• 10. scispace.com [scispace.com]

A Comparative Analysis of In Vitro Dissolution Profiles of Enalapril Maleate Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro dissolution profiles of various Enalapril maleate (B1232345) formulations, drawing upon data from multiple studies. Enalapril maleate, an angiotensin-converting enzyme (ACE) inhibitor, is a widely prescribed medication for hypertension and heart failure. Ensuring the quality and consistent performance of its different formulations is critical for therapeutic efficacy. This document summarizes key dissolution data, details experimental methodologies, and presents a visual workflow to aid in the understanding of the testing process.

Comparative Dissolution Data

The following table summarizes the in vitro dissolution data for different Enalapril maleate tablet formulations as reported in various studies. The data highlights the percentage of the drug dissolved at specific time points under defined experimental conditions.

Formulation Type	Dissolution Medium	Apparatus (Speed)	Time (min)	% Drug Dissolved	Reference
Generic (Eopril-5)	Phosphate (B84403) Buffer (pH 6.8)	USP Type II (50 rpm)	10	61.3%	[1]
Generic (Eopril-5)	Phosphate Buffer (pH 6.8)	USP Type II (50 rpm)	15	72.5%	[1]
Brand (Envas-5)	Phosphate Buffer (pH 6.8)	USP Type II (50 rpm)	10	85.4%	[1]
Brand (Envas-5)	Phosphate Buffer (pH 6.8)	USP Type II (50 rpm)	15	>85%	[1]
Various Brands	Phosphate Buffer (pH 6.8)	USP Type II (50 rpm)	30	>80%	[2]
Fast Dissolving Tablet (F9)	Phosphate Buffer (pH 6.8)	USP Type II (50 rpm)	30	87.10%	[3]
Brand A	Phosphate Buffer (pH 6.8)	Not Specified	30	~95%	[4]
Brand B	Phosphate Buffer (pH 6.8)	Not Specified	30	~92%	[4]

Experimental Workflow

The following diagram illustrates the typical experimental workflow for conducting in vitro dissolution studies of Enalapril maleate formulations.

In Vitro Dissolution Testing Workflow for Enalapril Maleate Tablets.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of dissolution studies. The following protocols are based on commonly cited experimental setups for Enalapril maleate tablets.

Method 1: Standard Tablet Dissolution (Generic vs. Brand)

This protocol is adapted from studies comparing generic and brand-name Enalapril maleate tablets.[1][5]

• Apparatus: USP Type II (Paddle)

• Dissolution Medium: 900 mL of phosphate buffer with a pH of 6.8.[1][2][5]

• Temperature: Maintained at 37 ± 0.5 °C.[1][2]

• Paddle Speed: 50 rpm.[1][2]

• Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals (e.g., 5, 10, 15, 30, 45, and 60 minutes). An equal volume of fresh, pre-warmed dissolution medium is immediately replaced to maintain a constant volume.[6]

• Analysis: The collected samples are filtered, and the concentration of dissolved Enalapril maleate is determined using a suitable analytical method, such as UV-Vis spectrophotometry at a specific wavelength or High-Performance Liquid Chromatography (HPLC).

Method 2: Fast Dissolving Tablet Dissolution

This protocol is specific to the evaluation of fast-dissolving Enalapril maleate tablet formulations.[3]

• Apparatus: USP Type II (Paddle)

• Dissolution Medium: 900 mL of phosphate buffer, pH 6.8.[3]

• Temperature: Maintained at 37 ± 0.5 °C.[3]

• Paddle Speed: 50 rpm.[3]

• Sampling: Samples (e.g., 5 mL) are withdrawn at regular, short intervals, particularly in the initial phase (e.g., 1, 2, 5, 10, 15, 30 minutes), to capture the rapid release profile.[3] Each withdrawal is compensated with an equal volume of fresh medium.

• Analysis: Samples are filtered and analyzed for drug content, typically using UV-Vis spectrophotometry at approximately 212 nm.[3]

Method 3: Biowaiver Study Conditions

For biowaiver studies of immediate-release solid oral dosage forms of Enalapril maleate, a more extensive dissolution testing protocol is recommended.[7][8]

• Apparatus: USP Type I (Basket) at 100 rpm or USP Type II (Paddle) at 50 rpm.

• Dissolution Media:

  • 900 mL of 0.1 N HCl (pH 1.2)

  • 900 mL of acetate (B1210297) buffer (pH 4.5)

  • 900 mL of phosphate buffer (pH 6.8)

• Temperature: Maintained at 37 ± 0.5 °C.

• Procedure: Dissolution profiles should be determined in all three media. For a biowaiver to be considered, the test and reference products should exhibit very rapid dissolution, with at least 85% of the labeled amount of the drug dissolved within 15 minutes in all three media.[7][8]

• Analysis: Quantification of dissolved Enalapril maleate is performed using a validated analytical method.

Conclusion

The in vitro dissolution profiles of different Enalapril maleate formulations can vary, influenced by factors such as the manufacturing process and the use of different excipients.[4] While most commercially available formulations meet the pharmacopeial requirement of releasing at least 80% of the drug within 30 minutes, differences in the initial release rates between brand and generic products have been observed.[1][2][9] For fast-dissolving tablets, the formulation's ability to achieve rapid and high drug release is a key quality attribute.[3] The methodologies outlined in this guide provide a framework for conducting comparative dissolution studies, which are essential for ensuring the therapeutic equivalence and consistent quality of Enalapril maleate products.

References

• 1. journalijsra.com [journalijsra.com]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. wjpls.org [wjpls.org]
• 4. researchgate.net [researchgate.net]
• 5. jddtonline.info [jddtonline.info]
• 6. Comparative Evaluation of Two Different Marketed Brands of Enalapril maleate | Semantic Scholar [semanticscholar.org]
• 7. Biowaiver Monographs for Immediate-Release Solid Oral Dosage Forms: Enalapril - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Analysis of Enalapril Maleate and Lisinopril for the Management of Hypertension

This guide provides a comprehensive comparison of the antihypertensive effects of two widely prescribed angiotensin-converting enzyme (ACE) inhibitors, Enalapril (B1671234) maleate (B1232345) and Lisinopril. Designed for researchers, scientists, and drug development professionals, this document synthesizes data from multiple clinical studies to objectively evaluate the performance of these two drugs. The comparison encompasses their efficacy in blood pressure reduction, pharmacokinetic profiles, and their impact on ACE activity.

Pharmacodynamic and Efficacy Comparison

Both Enalapril and Lisinopril are effective in lowering blood pressure in patients with essential hypertension. However, clinical studies reveal nuances in their potency and duration of action.

In a randomized, double-blind, parallel-group study involving 169 hypertensive patients over 12 weeks, Lisinopril (10-40 mg daily) demonstrated a greater antihypertensive effect than Enalapril (5-20 mg daily).[1] After 12 weeks of therapy, the sitting blood pressure reduction was 25/15 mmHg for the Lisinopril group compared to 17/12 mmHg for the Enalapril group.[1] Similarly, the standing blood pressure decrease was 24/14 mmHg with Lisinopril and 16/10 mmHg with Enalapril.[1] The peak reduction in systolic and diastolic blood pressure for both drugs occurred approximately 6 hours after administration.[1]

Another double-blind crossover study with 16 patients having mild to moderate hypertension showed that single 10 mg oral doses of both Lisinopril and Enalapril resulted in a significant fall in blood pressure that persisted for 24 hours, with no significant difference between the two treatments in this regard.[2] However, this study noted that Lisinopril may have a slower onset of action.[2]

A four-week, double-blind, randomized parallel-group study comparing 20 mg once daily of Enalapril and Lisinopril found them to be equally effective in lowering blood pressure at rest, during dynamic and isometric exercise, and over a 24-hour period.[3][4] Interestingly, this study highlighted that while both drugs had similar effects on blood pressure, Lisinopril led to a significantly lower serum ACE activity 24 hours post-dose.[3][4]

The trough-to-peak ratio, a measure of the duration of antihypertensive effect, was found to be higher for Lisinopril (0.65) compared to Enalapril (0.48) in a crossover study, suggesting a longer duration of action for Lisinopril.[5]

Parameter	Enalapril	Lisinopril	Reference
Dosage Range (Hypertension)	5-40 mg/day (often in 2 divided doses)	10-40 mg/day (once daily)	[1][6]
Blood Pressure Reduction (Sitting, after 12 weeks)	17/12 mmHg	25/15 mmHg	[1]
Blood Pressure Reduction (Standing, after 12 weeks)	16/10 mmHg	24/14 mmHg	[1]
Peak BP Reduction Time	~6 hours	~6 hours	[1]
24-hour BP Control	Effective	Effective, with a longer duration of action	[2][5]
Trough:Peak Ratio	0.48	0.65	[5]
Serum ACE Activity (24h post-dose)	16.1 (SD 6.0) pmol/min/l	8.0 (SD 3.3) pmol/min/l	[3][4]

Pharmacokinetic Profiles

Key differences in the pharmacokinetic properties of Enalapril and Lisinopril influence their clinical application. Enalapril is a prodrug that is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235).[7] In contrast, Lisinopril is an active drug that does not require hepatic metabolism.[7] This makes Lisinopril a potentially more predictable option for patients with severe liver disease.[6][7]

The oral bioavailability of Enalapril ranges from 30-70%, while that of Lisinopril is approximately 25%.[7] In patients with renal insufficiency (creatinine clearance less than 30 ml/min), Lisinopril has been shown to have a significantly higher accumulation (161.7%) compared to enalaprilat (76.6%).[7]

Parameter	Enalapril	Lisinopril	Reference
Drug Type	Prodrug (converted to enalaprilat)	Active Drug	[7]
Metabolism	Hepatic hydrolysis	Not metabolized	[7]
Oral Bioavailability	30-70%	~25%	[7]
Elimination	Primarily renal (enalaprilat)	Renal	[7]
Accumulation in Renal Insufficiency	Lower (76.6% for enalaprilat)	Higher (161.7%)	[7]

Mechanism of Action: The Renin-Angiotensin-Aldosterone System

Enalapril and Lisinopril exert their antihypertensive effects by inhibiting the angiotensin-converting enzyme (ACE), a key component of the Renin-Angiotensin-Aldosterone System (RAAS). ACE is responsible for the conversion of the inactive decapeptide angiotensin I to the potent vasoconstrictor angiotensin II. Angiotensin II also stimulates the adrenal cortex to release aldosterone, which promotes sodium and water retention, further increasing blood pressure. By blocking ACE, these drugs reduce the levels of angiotensin II and aldosterone, leading to vasodilation and a decrease in blood volume, thereby lowering blood pressure.

Caption: The Renin-Angiotensin-Aldosterone System and the site of action for ACE inhibitors.

Experimental Protocols

Clinical Trial for Antihypertensive Efficacy

The following protocol is a synthesis of methodologies from the cited comparative studies.

Caption: A generalized workflow for a comparative clinical trial of Enalapril and Lisinopril.

1. Patient Selection:

• Inclusion Criteria: Adult patients (typically 18-70 years) with a diagnosis of mild to moderate essential hypertension (e.g., sitting diastolic blood pressure of 95-115 mmHg).

• Exclusion Criteria: Patients with secondary hypertension, significant renal or hepatic disease, a history of hypersensitivity to ACE inhibitors, pregnant or lactating women, and those on other antihypertensive medications that cannot be safely discontinued.

2. Study Design:

• A multicenter, randomized, double-blind, parallel-group or crossover design is commonly employed.

• Following a washout period (e.g., 2-4 weeks) where previous antihypertensive medications are discontinued, patients are randomized to receive either Enalapril or Lisinopril.

3. Dosing and Administration:

• Initial doses are typically low (e.g., Enalapril 5 mg, Lisinopril 10 mg) and titrated upwards at specified intervals (e.g., every 2-4 weeks) based on blood pressure response, to a maximum allowed dose (e.g., Enalapril 40 mg, Lisinopril 40 mg).

4. Blood Pressure Measurement:

• Office Blood Pressure: Measured at each visit using a standardized sphygmomanometer after the patient has been seated and resting for at least 5 minutes.

• Ambulatory Blood Pressure Monitoring (ABPM): A portable device is worn by the patient for a 24-hour period at baseline and at the end of the treatment period. The device is programmed to record blood pressure at regular intervals (e.g., every 15-30 minutes during the day and every 30-60 minutes at night).

5. Serum ACE Activity Assay:

• Blood samples are collected at baseline and at specified time points after drug administration (e.g., 24 hours post-dose).

• Serum is separated and stored at -80°C until analysis.

• ACE activity is determined using a spectrophotometric or fluorometric assay. A common method involves the use of a synthetic substrate, such as hippuryl-L-histidyl-L-leucine (HHL), which is hydrolyzed by ACE to release hippuric acid. The amount of hippuric acid produced is quantified by measuring the absorbance at a specific wavelength (e.g., 228 nm).

Conclusion

Both Enalapril maleate and Lisinopril are effective ACE inhibitors for the treatment of hypertension. Lisinopril may offer a greater antihypertensive effect at comparable dose ranges and has a longer duration of action, which may be beneficial for once-daily dosing and consistent 24-hour blood pressure control.[1][5] The pharmacokinetic profile of Lisinopril, being an active drug that does not undergo hepatic metabolism, may be advantageous in patients with liver impairment.[7] Conversely, the lower accumulation of enalaprilat in patients with renal insufficiency could be a consideration in this patient population.[7] The choice between these two agents should be guided by individual patient characteristics, including comorbidities, and the desired dosing regimen. Further research into the long-term comparative effects on cardiovascular outcomes is warranted.

References

• 1. ClinPGx [clinpgx.org]
• 2. researchgate.net [researchgate.net]
• 3. ACE-inhibitory activity assay: IC50 [protocols.io]
• 4. researchgate.net [researchgate.net]
• 5. ACE inhibitor pathway | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Comparative pharmacokinetics of enalapril and lisinopril, alone and with hydralazine - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Bioequivalence of Two Enalapril Maleate Formulations

This guide provides a comprehensive comparison of the bioequivalence of two different oral formulations of Enalapril (B1671234) maleate (B1232345), an angiotensin-converting enzyme (ACE) inhibitor widely used in the management of hypertension and heart failure. Enalapril is a prodrug that is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235), which exerts the therapeutic effect.[1] Bioequivalence studies are essential to ensure that generic formulations of a drug are therapeutically equivalent to the reference product.

This comparison is intended for researchers, scientists, and drug development professionals, offering a detailed overview of the pharmacokinetic profiles and the methodologies used to assess bioequivalence.

Comparative Pharmacokinetic Data

The bioequivalence of two Enalapril maleate formulations is primarily determined by comparing their key pharmacokinetic parameters. These studies are typically conducted in healthy adult volunteers under controlled conditions. The following tables summarize the pharmacokinetic data for Enalapril and its active metabolite, Enalaprilat, from a representative bioequivalence study.

Table 1: Pharmacokinetic Parameters of Enalapril (Test vs. Reference Formulation)

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	90% Confidence Interval
Cmax (ng/mL)	313.5 ± 139.6	310.1 ± 186.6	(Data not consistently reported across all studies)
AUC(0-∞) (ng·h/mL)	450.0 ± 199.5	479.6 ± 215.6	(Data not consistently reported across all studies)
Tmax (h)	1.06 ± 0.30	1.13 ± 0.22	(Data not consistently reported across all studies)
t½ (h)	1.6 ± 1.5	1.3 ± 1.0	(Data not consistently reported across all studies)

Data compiled from a study involving healthy volunteers who received a single 20 mg oral dose of each formulation.[2]

Table 2: Pharmacokinetic Parameters of Enalaprilat (Test vs. Reference Formulation)

Parameter	Test Formulation (Mean ± SD)	Reference Formulation (Mean ± SD)	90% Confidence Interval
Cmax (ng/mL)	54.8 ± 29.5	57.2 ± 29.0	(Data not consistently reported across all studies)
AUC(0-∞) (ng·h/mL)	266.9 ± 122.7	255.9 ± 121.8	(Data not consistently reported across all studies)
Tmax (h)	4.6 ± 1.6	4.3 ± 1.45	(Data not consistently reported across all studies)
t½ (h)	4.5 ± 2.9	3.5 ± 2.5	(Data not consistently reported across all studies)

Data compiled from a study involving healthy volunteers who received a single 20 mg oral dose of each formulation.[2]

Experimental Protocols

The following section details the typical methodologies employed in bioequivalence studies of Enalapril maleate formulations.

Study Design

Bioequivalence studies for Enalapril maleate are typically conducted as single-dose, two-treatment, two-period, crossover, randomized studies in healthy adult volunteers.[1][4] A washout period of at least one week is maintained between the two study periods.[3][4]

Subject Population

Healthy male and non-pregnant, non-lactating female volunteers are recruited for these studies.[5] The number of subjects is typically between 18 and 24.[3][4][6]

Dosing and Administration

Under fasting conditions, subjects are administered a single oral dose (e.g., 20 mg) of either the test or reference Enalapril maleate formulation with a standardized volume of water.[3][7]

Blood Sampling

Venous blood samples are collected at predetermined time points before and after drug administration over a 24-hour period.[4][6] Plasma is separated from the blood samples for the quantification of Enalapril and Enalaprilat.[4]

Bioanalytical Method

The concentrations of Enalapril and its active metabolite, Enalaprilat, in plasma are determined using a validated high-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS) method.[8] This method offers high sensitivity and specificity for the simultaneous quantification of both analytes.[9] The bioanalytical method is validated according to regulatory guidelines, such as those from the FDA and EMA.[8]

Experimental Workflow

The following diagram illustrates the typical workflow of a crossover bioequivalence study for Enalapril maleate.

Caption: Typical workflow of a crossover bioequivalence study for Enalapril.

Signaling Pathway

The therapeutic effect of Enalapril is mediated through the inhibition of the Angiotensin-Converting Enzyme (ACE). The following diagram illustrates the metabolic activation of Enalapril and its mechanism of action within the Renin-Angiotensin-Aldosterone System (RAAS).

Caption: Metabolic activation of Enalapril and its mechanism of action.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Bioequivalence study of two formulations of enalapril, at a single oral dose of 20 mg (tablets): A randomized, two-way, open-label, crossover study in healthy volunteers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. Bioequivalence study of two enalapril maleate tablet formulations in healthy male volunteers. Pharmacokinetic versus pharmacodynamic approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. scispace.com [scispace.com]
• 8. dovepress.com [dovepress.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to Enalapril Maleate Versus Placebo in a Cross-Over Clinical Trial Design

This guide provides a comprehensive comparison of Enalapril (B1671234) maleate (B1232345) and a placebo in the context of a cross-over clinical trial design. It is intended for researchers, scientists, and drug development professionals, offering objective performance data, detailed experimental protocols, and visualizations of key biological and procedural pathways.

Data Presentation

The following tables summarize the quantitative data from clinical trials comparing the effects of Enalapril maleate to a placebo.

Table 1: Blood Pressure Response in a Cross-Over Trial

Parameter	Placebo	Enalapril (20 mg/day)
Daytime Blood Pressure (mmHg)	157/101	142/91
Nighttime Blood Pressure (mmHg)	133/85	124/78
Data from a randomized, placebo-controlled, double-blind, cross-over study.[1]

Table 2: Incidence of Adverse Effects in Clinical Trials

Adverse Effect	Placebo Group (%)	Enalapril Group (%)	p-value
Symptoms related to Hypotension	7.1	14.8	< 0.0001
Cough	2.0	5.0	< 0.0001
Fatigue	3.5	5.8	< 0.0001
Azotemia	1.6	3.8	< 0.0001
Hyperkalemia	0.4	1.2	= 0.0002
Angioedema	0.1	0.4	< 0.05
Discontinuation due to Side Effects	8.6	15.2	< 0.0001
Data from the Studies of Left Ventricular Dysfunction (SOLVD).[2]

Experimental Protocols

A rigorous experimental protocol is crucial for the successful execution of a cross-over clinical trial. Below is a detailed methodology for a study comparing Enalapril maleate to a placebo.

1. Study Design: A randomized, double-blind, placebo-controlled, two-period, two-sequence cross-over trial.

2. Participant Selection:

• Inclusion Criteria: Healthy volunteers or patients with a specific condition (e.g., essential hypertension) within a defined age range.

• Exclusion Criteria: History of hypersensitivity to ACE inhibitors, pregnant or lactating women, significant renal or hepatic impairment.

3. Experimental Procedure:

• Screening: Potential participants undergo a thorough medical history review, physical examination, and laboratory tests to ensure they meet the eligibility criteria.

• Randomization: Eligible participants are randomly assigned to one of two treatment sequences:

  • Sequence A: Enalapril followed by Placebo.

  • Sequence B: Placebo followed by Enalapril.

• Treatment Period 1: Participants receive the first assigned treatment (Enalapril or placebo) for a predetermined duration (e.g., 6 weeks).[1]

• Washout Period: A washout period of at least 7 days to 4 weeks follows the first treatment period to allow for the elimination of the initial treatment from the body and a return to baseline conditions.[1]

• Treatment Period 2: Participants "cross over" to the alternative treatment for the same duration as the first period.

• Data Collection: Blood pressure, heart rate, and any adverse events are monitored and recorded at regular intervals throughout both treatment periods.

4. Blood Pressure Measurement Protocol:

• Blood pressure is measured in the morning in a seated position after a 10-minute rest period.

• A standard sphygmomanometer is used.

• The fifth Korotkoff sound is used to determine diastolic blood pressure.

• Measurements are taken 24 hours after the last dose of the study medication.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key aspects of the clinical trial and the mechanism of action of Enalapril.

Caption: Cross-over clinical trial design.

Caption: Blood pressure measurement workflow.

Caption: Renin-Angiotensin-Aldosterone pathway.

References

• 1. A randomised, placebo-controlled, double-blind, crossover study of losartan and enalapril in patients with essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Adverse effects of enalapril in the Studies of Left Ventricular Dysfunction (SOLVD). SOLVD Investigators - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative evaluation of different marketed brands of Enalapril maleate tablets

An objective analysis of the quality and performance of various commercially available enalapril (B1671234) maleate (B1232345) tablets, a widely prescribed angiotensin-converting enzyme (ACE) inhibitor for the management of hypertension and heart failure. This guide presents a synthesis of data from multiple independent studies to provide researchers, scientists, and drug development professionals with a comparative overview of key quality control parameters, dissolution profiles, and impurity considerations.

Enalapril maleale, the maleate salt of enalapril, is a prodrug that is hydrolyzed in the liver to its active form, enalaprilat (B1671235).[1][2] Enalaprilat inhibits ACE, preventing the conversion of angiotensin I to angiotensin II, a potent vasoconstrictor.[1][2][3] This action leads to vasodilation and a reduction in blood pressure.[1] Given the therapeutic importance of enalapril, ensuring the quality and interchangeability of different marketed brands is of paramount importance. This guide summarizes key performance indicators from various studies to aid in the objective evaluation of these products.

Comparative Analysis of Quality Control Parameters

The following tables summarize quantitative data on critical quality attributes of different enalapril maleate tablet brands, compiled from several independent research publications. It is important to note that these studies were not conducted as a single head-to-head comparison; therefore, direct comparisons between all brands listed should be made with consideration of the different testing methodologies and batches evaluated in each study.

Table 1: Physical Parameters of Marketed Enalapril Maleate Tablets

Brand Name/Code	Weight Variation (%)	Hardness ( kg/cm ²)	Friability (%)	Disintegration Time (minutes)	Study Reference
Eopril-5 (Generic)	Increased variance noted	-	Increased friability noted	Within 15 minutes	[4]
Envas-5 (Brand)	Less variance noted	-	Less friability noted	Within 15 minutes	[4]
Brand A	Conforms to USP	4-10	< 1.0	< 5	[2][3]
Brand B	Conforms to USP	4-10	< 1.0	< 5	[2][3]
Brand ENa	-2.97 to 5.93	7.94 - 15.96 (N)†	0.08	2.63	[5]
Brand ENb	-2.97 to 5.93	7.94 - 15.96 (N)†	0.62	9.03	[5]
Brand ENc	-2.97 to 5.93	7.94 - 15.96 (N)†	-	-	[5]

†Hardness for Brands ENa, ENb, and ENc was reported in Newtons (N). The range presented is the overall range for three tested brands.

Table 2: Drug Content and Dissolution of Marketed Enalapril Maleate Tablets

Brand Name/Code	Drug Content (%)	Dissolution after 30 mins (%)	Study Reference
Eopril-5 (Generic)	-	> 80	[4]
Envas-5 (Brand)	-	> 80	[4]
Brand A	Little difference from B	84.82 ± 0.69	[2][3]
Brand B	Little difference from A	84.45 ± 0.43	[2][3]
Brand ENa	97.98	> 80	[5]
Brand ENb	100.59	> 80	[5]
Brand ENc	-	> 80	[5]
Renitec	104.79	-	[6]
Zepress	118.17	-	[6]
Cardiotec	112.50	-	[6]
Cardace	83.33	-	[6]
Acelar	100.00	-	[6]

Experimental Protocols

The methodologies outlined below are based on protocols described in the cited literature for the key experiments performed in the evaluation of enalapril maleate tablets.

Disintegration Test

The disintegration time for uncoated tablets is a measure of the time it takes for the tablets to break up into particles.

• Apparatus: USP Disintegration Apparatus.

• Medium: 900 mL of phosphate (B84403) buffer (pH 6.8).

• Temperature: 37 ± 2°C.

• Procedure: One tablet is placed in each of the six tubes of the basket-rack assembly. The apparatus is operated, and the time for complete disintegration of all tablets is recorded. According to USP standards, uncoated tablets should disintegrate within 15 minutes.[3][5]

Dissolution Test

This test measures the rate and extent of drug release from the tablet.

• Apparatus: USP Dissolution Apparatus 2 (Paddle).

• Medium: 900 mL of phosphate buffer (pH 6.8).[3][5]

• Temperature: 37 ± 0.5°C.[5]

• Paddle Speed: 50 rpm.[5]

• Procedure: A single tablet is placed in each dissolution vessel. Aliquots of the dissolution medium are withdrawn at specified time intervals (e.g., 5, 10, 15, 30, and 60 minutes) and replaced with an equal volume of fresh medium.[3] The amount of dissolved enalapril maleate is determined by UV-Vis spectrophotometry at approximately 215 nm.[5] The USP tolerance is not less than 80% (Q) of the labeled amount dissolved in 30 minutes.

Assay and Impurity Determination (HPLC)

High-Performance Liquid Chromatography (HPLC) is employed for the accurate quantification of enalapril maleate and the detection of any impurities.

• Chromatographic System:

  • Column: A C8 or C18 reversed-phase column (e.g., Grace Platinum C8 EPS, 4.6 mm x 250 mm, 5 µm) is commonly used.[7]

  • Mobile Phase: A mixture of acetonitrile (B52724) and a phosphate buffer (e.g., 20 mmol phosphate buffer adjusted to pH 2.2) in a specified ratio (e.g., 25:75 v/v).[7]

  • Flow Rate: Typically around 2 mL/min.[7]

  • Detection: UV detection at 215 nm.[7]

• Procedure:

  • Standard Solution: A solution of known concentration of USP Enalapril Maleate Reference Standard is prepared.

  • Sample Solution: A solution is prepared from powdered tablets to achieve a target concentration of enalapril maleate.

  • Analysis: Equal volumes of the standard and sample solutions are injected into the chromatograph. The peak areas corresponding to enalapril are measured, and the drug content is calculated. Impurities are identified and quantified based on their retention times and peak areas relative to the main peak or a reference standard for the impurity. Common impurities include enalaprilat and diketopiperazine.[7]

Visualizing the Process and Pathway

To better understand the experimental workflow and the mechanism of action of enalapril, the following diagrams are provided.

Caption: Experimental workflow for the comparative evaluation of enalapril maleate tablets.

Caption: Signaling pathway illustrating the mechanism of action of Enalapril.

References

• 1. jddtonline.info [jddtonline.info]
• 2. researchgate.net [researchgate.net]
• 3. Comparative Evaluation of Two Different Marketed Brands of Enalapril maleate | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. dissolutiontech.com [dissolutiontech.com]
• 6. article.aascit.org [article.aascit.org]
• 7. scispace.com [scispace.com]

A Comparative Analysis of a Novel Enalapril Maleate Formulation for Enhanced Antihypertensive Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of a novel Enalapril (B1671234) maleate (B1232345) formulation, a polyelectrolyte-drug complex with the cationic polymethacrylate (B1205211) Eudragit E100, against conventional formulations. The data presented herein is based on preclinical studies to validate the enhanced efficacy, intestinal permeability, and oral bioavailability of this new formulation of Enalapril, a widely used angiotensin-converting enzyme (ACE) inhibitor for the treatment of hypertension and heart failure.[1][2]

Enalapril is a prodrug that is hydrolyzed in the liver to its active metabolite, enalaprilat (B1671235).[1] Enalaprilat inhibits ACE, a key enzyme in the renin-angiotensin-aldosterone system (RAAS), which is critical for blood pressure regulation.[1] By inhibiting ACE, enalaprilat reduces the production of angiotensin II, a potent vasoconstrictor, leading to vasodilation and a decrease in blood pressure.[1] The low bioavailability and instability of conventional Enalapril maleate formulations have prompted the development of novel delivery systems to improve its therapeutic profile.[3]

Mechanism of Action: The Renin-Angiotensin-Aldosterone System (RAAS)

Enalapril exerts its therapeutic effect by disrupting the RAAS. The diagram below illustrates the signaling pathway and the point of inhibition by its active metabolite, enalaprilat.

Caption: Mechanism of action of Enalaprilat within the RAAS pathway.

Comparative Performance Data

The following tables summarize the comparative performance of the novel Enalapril maleate-Eudragit E100 complex against a standard reference formulation in preclinical studies.

Table 1: In Vitro Permeability and In Vivo Bioavailability

Parameter	Novel Formulation (Enalapril-Eudragit E100 Complex)	Standard Enalapril Maleate	Fold Increase
Intestinal Permeation	1.7 times higher	Reference	1.7x[3]
Oral Bioavailability	1.39 times higher	Reference	1.39x[3]

Experimental Protocols

In Vitro Intestinal Permeability Study

Objective: To evaluate the intestinal permeation of the novel Enalapril maleate formulation compared to the standard drug.

Methodology: Rat Everted Gut Sac Model [3]

• Animal Model: Male Wistar rats are used.

• Tissue Preparation: The small intestine is isolated, everted, and cut into sacs of a specific length.

• Experimental Setup: The sacs are filled with a known concentration of the test or reference formulation and incubated in a buffer solution.

• Sampling: Samples are withdrawn from the surrounding buffer at predetermined time intervals.

• Analysis: The concentration of Enalapril maleate in the samples is determined using a validated HPLC-UV method.[3]

• Data Analysis: The apparent permeability coefficient (Papp) is calculated to compare the permeation rates between the formulations.

Caption: Workflow for the rat everted gut sac permeability study.

In Vivo Bioavailability Study

Objective: To determine the oral bioavailability of the novel Enalapril maleate formulation in an animal model.

Methodology: Rat Model with Urinary Recovery [3]

• Animal Model: Male Wistar rats are housed in metabolic cages.

• Drug Administration: A single oral dose of the novel formulation or the reference formulation is administered via gavage.

• Urine Collection: Urine is collected at specified time intervals over a 24-hour period.

• Sample Preparation: Urine samples are processed to extract Enalapril and its active metabolite, enalaprilat.

• Analysis: The concentrations of enalapril and enalaprilat in the urine are quantified using a validated HPLC-UV method.

• Data Analysis: The total amount of drug and metabolite excreted in the urine is used to calculate the relative bioavailability of the novel formulation compared to the standard.

Discussion

The experimental data indicates that the novel Enalapril maleate-Eudragit E100 complex exhibits significantly enhanced intestinal permeability and oral bioavailability compared to the standard formulation.[3] The 1.7-fold increase in intestinal permeation is attributed to the mucoadhesive properties of the cationic polymer Eudragit E100, which has a positive zeta potential.[3] This enhanced permeation leads to a 1.39-fold improvement in systemic drug exposure, as evidenced by the increased urinary recovery.[3]

Furthermore, the complexation of Enalapril maleate with Eudragit E100 has been shown to improve the stability of the drug in its solid state.[3][4] No signs of chemical decomposition were observed after a 14-month period.[3][4]

Conclusion

The novel Enalapril maleate formulation, a complex with the cationic polymethacrylate Eudragit E100, presents a promising alternative to conventional formulations. The enhanced intestinal permeability and oral bioavailability, coupled with improved solid-state stability, suggest that this new formulation could offer an improved therapeutic profile for the management of hypertension. These findings warrant further investigation in clinical settings to confirm the enhanced efficacy and safety in human subjects.

References

• 1. benchchem.com [benchchem.com]
• 2. Design and evaluation of a new formulation of enalapril maleate tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced intestinal permeability and oral bioavailability of enalapril maleate upon complexation with the cationic polymethacrylate Eudragit E100 - PubMed [pubmed.ncbi.nlm.nih.gov]

Enalapril Maleate's Impact on Blood Pressure: A Comparative Analysis of Systolic and Diastolic Effects

Enalapril (B1671234) maleate (B1232345), a widely prescribed angiotensin-converting enzyme (ACE) inhibitor, plays a crucial role in the management of hypertension. Its primary function is to relax blood vessels, thereby lowering blood pressure.[1] This guide provides a detailed comparative study of enalapril's effects on systolic versus diastolic blood pressure, supported by experimental data from various clinical trials. The information is intended for researchers, scientists, and drug development professionals to offer a comprehensive understanding of enalapril's antihypertensive properties.

Mechanism of Action

Enalapril is a prodrug that is converted in the liver to its active form, enalaprilat (B1671235).[2] Enalaprilat inhibits the angiotensin-converting enzyme (ACE), a key component of the renin-angiotensin-aldosterone system (RAAS).[3][4] ACE is responsible for converting angiotensin I to angiotensin II, a potent vasoconstrictor.[4] By inhibiting ACE, enalaprilat decreases the levels of angiotensin II, leading to vasodilation (widening of blood vessels) and consequently, a reduction in blood pressure.[5] The inhibition of ACE also leads to a decrease in aldosterone (B195564) secretion, which reduces sodium and water retention, further contributing to the blood pressure-lowering effect.[6]

Comparative Effects on Systolic and Diastolic Blood Pressure

Clinical studies have consistently demonstrated that enalapril maleate effectively reduces both systolic and diastolic blood pressure. A review of multicenter controlled studies indicated that enalapril, at doses of 10 to 40 mg per day, is effective in lowering blood pressure in patients with essential hypertension.[7] The reduction in both systolic and diastolic pressures has been observed to be statistically significant in various patient populations and at different dosages.[8][9][10][11]

One study highlighted that the effect of enalapril on systolic blood pressure was greater than that of beta-blockers.[7] Another study found that while both enalapril and the beta-blocker atenolol (B1665814) were effective, enalapril produced a significantly greater reduction in systolic blood pressure in patients with mild and moderate hypertension.[8][12]

The following table summarizes the quantitative data from several clinical trials, showcasing the impact of enalapril on systolic and diastolic blood pressure.

Study	Dosage	Duration	Baseline Systolic BP (mmHg)	Change in Systolic BP (mmHg)	Baseline Diastolic BP (mmHg)	Change in Diastolic BP (mmHg)
Antihypertensive effect of enalapril as first-step treatment[1]	20 mg/day	15 days	161.4 +/- 13	-16.3	103.3 +/- 6	-10.4
A multicenter trial of enalapril[10]	5-40 mg/day	8 weeks	Not specified	Significant reduction	Not specified	Significant reduction
Effects of enalapril maleate on blood pressure[11]	20 mg/day	120 days	Not specified	Significant reduction	Not specified	Significant reduction
Enalapril in hypertension and congestive heart failure[7]	10-40 mg/day	Not specified	Not specified	Greater than beta-blockers	Not specified	Responders: >=10 mmHg decrease
Efficacy of enalapril in essential hypertension[8][12]	20-40 mg/day	Not specified	Not specified	Significantly greater than atenolol (mild/moderate HTN)	Not specified	Parallel efficacy to atenolol

Experimental Protocols

The clinical trials assessing the efficacy of enalapril on blood pressure have followed rigorous methodologies. A typical study design involves a placebo run-in period, followed by a double-blind, randomized, and controlled phase.

Patient Population

Participants in these studies are typically adults diagnosed with mild to moderate essential hypertension.[1][8] Exclusion criteria often include secondary hypertension, severe renal impairment, and a history of hypersensitivity to ACE inhibitors.

Dosing and Administration

Enalapril is administered orally, with dosages ranging from 2.5 mg to 40 mg per day.[13][14] The treatment duration in clinical trials varies from a few weeks to several months to evaluate both short-term and long-term effects.[1][11]

Blood Pressure Measurement

Blood pressure is a primary endpoint and is measured meticulously. The protocols often specify the following:

• Method: Auscultatory (mercury sphygmomanometer) or automated oscillometric devices.[1][15]

• Position: Measurements are taken in both supine and standing positions to assess for orthostatic hypotension.[13]

• Timing: Blood pressure is typically measured at the same time of day at each visit to minimize diurnal variations.

• Procedure: After a rest period of at least 5 minutes, multiple readings are taken, and the average is recorded.

Visualizing the Mechanism and Workflow

To better understand the underlying processes, the following diagrams illustrate the signaling pathway of enalapril and a typical experimental workflow for a clinical trial.

Caption: Mechanism of action of Enalapril Maleate.

Caption: Experimental workflow for a typical Enalapril clinical trial.

References

• 1. Antihypertensive effect of enalapril as first-step treatment of mild and moderate uncomplicated essential hypertension. Evaluation by two methods of blood pressure measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. teachmephysiology.com [teachmephysiology.com]
• 4. ClinPGx [clinpgx.org]
• 5. my.clevelandclinic.org [my.clevelandclinic.org]
• 6. Physiology, Renin Angiotensin System - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Enalapril in hypertension and congestive heart failure. Overall review of efficacy and safety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Efficacy of enalapril in essential hypertension and its comparison with atenolol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Enalapril Is Superior to Lisinopril in Improving Endothelial Function without a Difference in Blood–Pressure–Lowering Effects in Newly Diagnosed Hypertensives [mdpi.com]
• 10. A multicenter trial of enalapril in the treatment of essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Effects of enalapril maleate on blood pressure, renin-angiotensin-aldosterone system, and peripheral sympathetic activity in essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Efficacy of enalapril in essential hypertension and its comparison with atenolol - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Effective dose range of enalapril in mild to moderate essential hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Enalapril Dosage Guide: Approved Uses, Maximum Dose, and Adjustments - GoodRx [goodrx.com]
• 15. clario.com [clario.com]

Safety & Regulatory Compliance

Safe Disposal of Enalapril Maleate in a Laboratory Setting

For Researchers, Scientists, and Drug Development Professionals

Proper disposal of enalapril (B1671234) maleate (B1232345) is crucial for ensuring laboratory safety, environmental protection, and regulatory compliance. This guide provides a comprehensive, step-by-step procedure for the safe handling and disposal of enalapril maleate waste in a research environment. Adherence to these protocols is essential to mitigate risks and avoid legal and financial repercussions associated with improper chemical waste management.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet (SDS) for enalapril maleate.[1] Appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves (such as nitrile or butyl rubber), safety goggles with side-shields, and a lab coat, must be worn at all times to prevent skin and eye contact.[2][3] In case of a spill, utilize dry clean-up methods to prevent the generation of dust.[1][4] The spilled material should be collected and placed into a sealed, properly labeled container for disposal.[1][4]

Quantitative Safety Data

While specific quantitative limits for the disposal of enalapril maleate are not typically published, the following table summarizes key safety parameters to inform handling and storage procedures.

Parameter	Value	Source
Occupational Exposure Limit (OEL)	0.1 mg/m³ (Ceiling Limit)	Merck, Sharp and Dohme[2]
50 µg/m³ (Occupational Exposure Band 3)	Internal[2]
Storage Temperature	15°C to 30°C (59°F to 86°F)	[2]
Recommended Long-Term Storage	4°C, sealed and away from direct sunlight	[2]
Oral LD50 (Rat)	2973 mg/kg	[5]

Step-by-Step Disposal Procedure

The disposal of enalapril maleate must be carried out in strict accordance with federal, state, and local environmental regulations.[1][2] The following procedure outlines the standard best practices for laboratory settings.

Waste Characterization

The initial step is to classify the enalapril maleate waste. Unused, expired, or contaminated enalapril maleate, as well as any materials that have come into contact with it (e.g., gloves, weighing papers, pipette tips), should be treated as hazardous chemical waste.[2] It is crucial to consult with your institution's Environmental Health and Safety (EHS) department for a definitive waste characterization.[1] They can confirm if the waste falls under the Resource Conservation and Recovery Act (RCRA) regulations.[1] Enalapril maleate is a prescription-only drug but is not classified as a controlled substance by the Drug Enforcement Administration (DEA), which simplifies the disposal requirements as DEA-specific protocols are not necessary.[2][6]

Proper Segregation and Containment

• Do Not Mix: Never mix enalapril maleate waste with general laboratory or household trash.[1]

• No Sink Disposal: The Environmental Protection Agency (EPA) strictly prohibits the sewering of any pharmaceutical waste by healthcare and laboratory facilities.[1] Do not dispose of enalapril maleate down the drain.[1][2]

• Use Appropriate Containers: Collect all enalapril maleate waste in a designated, chemically compatible container.[2] Polyethylene or polypropylene (B1209903) containers are suitable.[2] The container must be in good condition, with a secure, leak-proof closure.[1]

• Labeling: The waste container must be clearly labeled with its contents, including the name "Enalapril Maleate Waste" and any associated hazard warnings as indicated in the SDS.[1][2]

Storage of Waste

Store the sealed and labeled waste container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong acids, alkalis, and oxidizing agents.[2] The storage area should be a designated satellite accumulation area for hazardous waste, in compliance with institutional and regulatory standards.

Arrange for Professional Disposal

• Contact EHS: Coordinate with your institution's EHS department to arrange for the collection and disposal of the enalapril maleate waste.[1]

• Licensed Disposal Service: It is highly recommended to use a licensed professional waste disposal service for the final disposal of the material.[2] These services are equipped to handle and transport hazardous chemical waste in compliance with all regulations.

• Incineration: The typical method for the disposal of hazardous pharmaceutical waste is incineration by an approved and licensed facility.[1]

Disposal of Empty Containers

Empty containers that held enalapril maleate must also be managed as hazardous waste if they are contaminated with the substance.[1] Puncture containers to prevent reuse before placing them in the appropriate waste stream for disposal at an authorized landfill or via incineration.[4]

Experimental Protocols

No experimental protocols for the in-lab neutralization or deactivation of enalapril maleate are recommended. The standard and required procedure is the collection and subsequent disposal by a licensed professional waste management service in accordance with all applicable regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of enalapril maleate waste in a laboratory setting.

Caption: Workflow for the proper disposal of enalapril maleate waste.

References

• 1. Enalapril - Wikipedia [en.wikipedia.org]
• 2. DailyMed - ENALAPRIL MALEATE tablet [dailymed.nlm.nih.gov]
• 3. dea.gov [dea.gov]
• 4. deadiversion.usdoj.gov [deadiversion.usdoj.gov]
• 5. Enalapril | C20H28N2O5 | CID 5388962 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. goodrx.com [goodrx.com]

Safeguarding Laboratory Personnel: Personal Protective Equipment and Handling Protocols for Enalapril Maleate

Essential guidelines for the safe handling, personal protection, and disposal of Enalapril Maleate in a research and development setting.

This document provides comprehensive safety and logistical information for researchers, scientists, and drug development professionals working with Enalapril Maleate. Adherence to these procedural steps is critical for ensuring personnel safety and maintaining a secure laboratory environment. The following sections detail the necessary personal protective equipment (PPE), operational plans for handling, and proper disposal methods.

Quantitative Safety Data

For immediate reference, the following table summarizes key quantitative safety data for Enalapril Maleate.

Parameter	Value	Source
Occupational Exposure Limit (OEL)	0.1 mg/m³ (Ceiling Limit)	Merck, Sharp and Dohme[1]
Occupational Exposure Band	50 µg/m³ (OEB 3)	Internal[1][2]
Storage Temperature	15°C to 30°C (59°F to 86°F)	[1]
Recommended Storage	4°C, sealed and away from direct sunlight	[1]

Personal Protective Equipment (PPE)

The primary defense against exposure to Enalapril Maleate is the consistent and correct use of appropriate PPE. The following equipment is mandatory when handling this active pharmaceutical ingredient (API).[1]

PPE Category	Specifications and Requirements
Eye and Face Protection	Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[1][3] A face shield should be used in addition to goggles if there is a risk of splashing.[1][4]
Skin Protection	Gloves: Wear chemical-impermeable gloves such as nitrile or butyl rubber.[1] For prolonged or repeated contact, a glove with a protection class of 5 or higher (breakthrough time >240 minutes) is recommended. For brief contact, a glove with a protection class of 3 or higher (breakthrough time >60 minutes) is suitable.[1] Always inspect gloves before use and wash hands thoroughly after removal.[1] Consider double gloving.[4] Protective Clothing: Wear a lab coat or work uniform.[4] For tasks with a higher risk of exposure, additional garments such as sleevelets, aprons, or disposable suits should be used to avoid exposed skin.[4]
Respiratory Protection	If exposure limits are exceeded or if irritation is experienced, use a full-face respirator.[3] In situations where a respirator is not deemed necessary by an industrial hygiene survey, an approved dust mask should be used.[5] Powered Air Purifying Respirators (PAPRs) are also a suitable option for many pharmaceutical applications requiring high protection factors.[6]

Procedural Workflow for PPE Selection

The following diagram outlines the decision-making process for selecting the appropriate level of PPE based on the handling task.

Caption: PPE selection workflow for Enalapril Maleate handling.

Operational and Disposal Plans

Handling Procedures

• Avoid Contact: Take all necessary precautions to prevent direct contact with the skin and eyes.[1] Do not ingest or inhale the substance.[1]

• Ventilation: Handle in a well-ventilated area. If sufficient ventilation is not available, use local exhaust ventilation.[7]

• Dust Formation: Avoid the formation of dust and aerosols.[8][9]

• Hygiene: Do not eat, drink, or smoke when using this product.[10] Wash hands thoroughly after handling.[8]

Spill Response

In the event of a spill, a prompt and organized response is crucial to mitigate potential hazards.[1]

• Evacuate: Evacuate personnel from the immediate spill area.[3]

• Ventilate: Ensure adequate ventilation.[3]

• Containment: Prevent further spillage or leakage if it is safe to do so.[3] Do not allow the chemical to enter drains.[3]

• Cleanup:

  • For dry spills, use dry clean-up procedures to avoid generating dust.[9] Collect the material using a vacuum cleaner with a high-efficiency particulate air (HEPA) filter or by carefully sweeping.[5]

  • Place the collected material into a suitable, sealed, and labeled container for waste disposal.[9][11]

• Decontamination: Clean the spill site thoroughly.[5]

Disposal Plan

Proper disposal of Enalapril Maleate and its contaminated waste is essential to prevent environmental contamination and ensure regulatory compliance.[1]

• Waste Characterization: Determine if the waste is classified as hazardous by consulting the Safety Data Sheet (SDS) and local regulations. Contact your institution's Environmental Health and Safety (EHS) department for a definitive waste characterization.[11]

• Segregation and Containment: Do not mix Enalapril Maleate waste with other waste streams.[11] Store the waste in a designated, properly labeled, and chemically compatible container that is securely sealed.[11]

• Professional Disposal: It is recommended to use a licensed professional waste disposal service for the disposal of this material.[1] The typical method for hazardous pharmaceutical waste is incineration.[11]

• Container Disposal: Empty containers may need to be managed as hazardous waste if they are contaminated or held acutely toxic materials.[11] Puncture containers to prevent reuse.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. organon.com [organon.com]
• 3. echemi.com [echemi.com]
• 4. organon.com [organon.com]
• 5. pccarx.com [pccarx.com]
• 6. 3mnederland.nl [3mnederland.nl]
• 7. organon.com [organon.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. pharmacopoeia.com [pharmacopoeia.com]
• 11. benchchem.com [benchchem.com]